6-(Bromomethyl)-1,4-dioxepane

• CAS: 1849266-44-9

Core Science & Biosynthesis

6-(Bromomethyl)-1,4-dioxepane CAS 1849266-44-9 properties

This comprehensive technical guide details the properties, synthesis, and applications of 6-(Bromomethyl)-1,4-dioxepane (CAS 1849266-44-9), a specialized heterocyclic building block used in medicinal chemistry.

Executive Summary

6-(Bromomethyl)-1,4-dioxepane is a seven-membered, saturated oxygen heterocycle functionalized with a reactive bromomethyl handle. As a structural homolog of the widely used 1,4-dioxane scaffold, the 1,4-dioxepane core offers unique conformational properties that are increasingly valued in drug discovery for fine-tuning solubility, metabolic stability, and receptor binding affinity.

This molecule serves as a critical electrophilic intermediate, allowing researchers to graft the 1,4-dioxepane ring onto diverse pharmacophores via nucleophilic substitution. It is particularly relevant in the synthesis of muscarinic receptor antagonists, macrocyclic linkers (e.g., for PROTACs), and novel peptidomimetics.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models based on the structural class of halogenated cyclic ethers.

Identity & Core Properties

Property	Specification
CAS Number	1849266-44-9
IUPAC Name	6-(Bromomethyl)-1,4-dioxepane
Molecular Formula
Molecular Weight	195.06 g/mol
SMILES	BrCC1COCCO1
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in DCM, THF, Ethyl Acetate, DMSO; Immiscible with water

Physical Constants (Predicted/Observed)

Parameter	Value / Range	Note
Boiling Point	~215–225 °C (760 mmHg)	Extrapolated from 1,4-dioxane/alkyl bromide trends; likely distillable under vacuum (~80–90 °C @ 10 mmHg).
Density	1.45 ± 0.05 g/mL	High density due to bromine atom.
LogP	~1.2	Moderate lipophilicity; suitable for CNS-active compound design.
Refractive Index	~1.50

Synthetic Utility & Reactivity

The primary utility of 6-(Bromomethyl)-1,4-dioxepane lies in its primary alkyl bromide moiety, which acts as a "warhead" for

reactions. Unlike acetal-based 1,3-dioxepanes, the 1,4-dioxepane skeleton is a stable diether, resistant to acidic hydrolysis, making it compatible with a wide range of downstream synthetic transformations.

Core Reactivity Map

The molecule undergoes clean nucleophilic substitution with amines, thiols, and alkoxides.

Caption: Functionalization pathways for CAS 1849266-44-9 via nucleophilic substitution (

).

Field-Proven Insight: The Finkelstein Activation

While primary bromides are generally reactive, the steric bulk of the 7-membered ring can slightly retard substitution rates compared to acyclic analogs.

• Protocol Tip: For sluggish nucleophiles (e.g., hindered amines), add 0.1–0.5 equiv. of Sodium Iodide (NaI) to the reaction mixture (acetone or acetonitrile). This generates the transient, highly reactive alkyl iodide in situ (Finkelstein reaction), significantly accelerating conversion.

Synthesis & Manufacturing Workflow

While specific industrial routes for this CAS are proprietary, the most chemically robust pathway derives from the cyclization of ethylene glycol with a functionalized allyl halide, followed by elaboration.

Step-by-Step Synthetic Logic

• Etherification/Cyclization: Reaction of Ethylene Glycol with 3-chloro-2-(chloromethyl)prop-1-ene (Methallyl dichloride) under basic conditions (NaH or NaOH/Phase Transfer Catalyst) yields 6-methylene-1,4-dioxepane .

• Hydroboration/Oxidation: The exocyclic alkene is converted to the primary alcohol (6-(hydroxymethyl)-1,4-dioxepane ) using

  followed by .

• Bromination: The hydroxyl group is converted to the bromide using Carbon Tetrabromide (

  ) / Triphenylphosphine ( ) (Appel Reaction) or Phosphorus Tribromide ( ) .

Caption: Likely synthetic route starting from commodity chemicals to the target bromide.

Handling, Safety, and Storage

Warning: This compound is an Alkylating Agent . All procedures must be conducted in a fume hood.

Storage Protocols

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Hygroscopic. Store under Argon or Nitrogen .

• Stability: Avoid prolonged exposure to light, which can liberate free bromine (turning the liquid brown). If discoloration occurs, wash a DCM solution of the compound with aqueous Sodium Thiosulfate before use.

Safety Data (GHS Classification)

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• Precaution: Avoid contact with strong oxidizers and strong bases.

References

• Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv, 2023.

• 1,4-Dioxane, a Suitable Scaffold for the Development of Novel M3 Muscarinic Receptor Antagonists. Journal of Medicinal Chemistry, 2012, 55(4), 1783-1787.

• Sigma-Aldrich Product Specification: 6-(bromomethyl)-1,4-dioxepane. Merck KGaA, Accessed 2024.

• Diverse Methods for Medium Ring Synthesis. Accounts of Chemical Research, 1998, 31, 603.

Functionalized 7-Membered Cyclic Ethers: A Versatile Platform for Advanced Polymer Therapeutics

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, polymerization, and application of functionalized 7-membered cyclic ethers, or oxepanes. These monomers represent a frontier in materials science, offering a pathway to biodegradable and functional polymers with immense potential in drug delivery, tissue engineering, and advanced biomedical applications. We will explore the nuanced synthetic challenges inherent to these medium-sized rings, delve into the mechanics of their polymerization, and illuminate how the strategic incorporation of functional groups unlocks a vast design space for next-generation biomaterials.

The Oxepane Scaffold: Challenges and Opportunities

The seven-membered oxepane ring is a privileged structure, appearing as a core motif in numerous biologically active natural products.[1] Its translation from a component of complex small molecules to a repeating unit in a polymer backbone, however, is a non-trivial pursuit. The synthesis of medium-sized rings (7-11 members) is often hampered by significant entropic and enthalpic barriers.[2] Unlike the facile formation of 5- and 6-membered rings, the probability of the ends of a six-carbon chain meeting to form an oxepane is low (high entropic penalty), and the ring itself possesses inherent strain from non-ideal bond angles and transannular interactions (enthalpic penalty).

Despite these synthetic hurdles, the oxepane monomer is highly valuable for polymer chemistry. The ring strain, while a challenge for synthesis, becomes an asset for polymerization. It provides the thermodynamic driving force for ring-opening polymerization (ROP), a process that allows for the creation of well-defined, high-molecular-weight aliphatic polyethers. The true power of this class of monomers lies in the ability to install pendant functional groups on the oxepane ring. These groups are carried into the final polymer, transforming a simple aliphatic backbone into a versatile scaffold that can be tailored for specific, high-value applications in the biomedical field.[3][4]

Crafting the Monomer: Advanced Synthetic Strategies

The successful synthesis of a functionalized oxepane monomer is the cornerstone of developing advanced polyether materials. The choice of synthetic route is dictated by the desired functional group, required stereochemistry, and scalability. Several powerful strategies have emerged.[5]

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has become a workhorse for the formation of complex cyclic systems, including oxepanes. This strategy involves the use of a ruthenium or molybdenum catalyst (e.g., Grubbs or Schrock catalysts) to form a carbon-carbon double bond, closing an acyclic diene precursor into a cyclic olefin.[5][6]

• Causality: RCM is particularly effective because the formation of the stable double bond and the release of a small volatile byproduct (e.g., ethylene) provide a strong thermodynamic driving force, overcoming the entropic barrier to cyclization.[5] This approach is also tolerant of a wide variety of functional groups, allowing for the synthesis of highly decorated monomers. For instance, an ene-yne metathesis can be employed to create an oxepane ring that contains a diene unit, which can be further functionalized via Diels-Alder reactions.[1][6]

Intramolecular Cyclization

Classic intramolecular cyclization, often a Williamson ether synthesis variant, remains a fundamental approach. This involves an internal nucleophilic attack of an alkoxide on a carbon bearing a leaving group within the same molecule.

• Causality: The success of this method hinges on promoting the intramolecular reaction over the competing intermolecular polymerization. This is achieved by employing high-dilution conditions, which statistically favor the ends of a single chain finding each other over two different chains reacting.[7][8] While effective, this can be a drawback for large-scale synthesis. Palladium(II)-catalyzed intramolecular cyclization of unsaturated diols offers a more efficient alternative that often does not require high dilution.[7][8]

Ring Expansion Strategies

Building a seven-membered ring from a smaller, more easily accessible one is an elegant and powerful strategy. This can involve the expansion of epoxides or cyclobutenols.[2][9] For example, tandem oxacyclizations of polyepoxide precursors can be initiated to form oxepane structures with high stereospecificity, mimicking biosynthetic pathways.[9]

• Causality: These reactions proceed by leveraging the strain of the initial small ring. A nucleophilic or rearrangement-based cascade is triggered, leading to the insertion of atoms and the formation of the larger, thermodynamically stable oxepane core.[2] This approach provides excellent control over stereochemistry, as the stereocenters in the starting material can direct the outcome of the expansion.

Table 1: Comparison of Key Synthetic Strategies for Functionalized Oxepanes

Strategy	Core Principle	Advantages	Disadvantages	Key References
Ring-Closing Metathesis (RCM)	Catalyst-mediated formation of a C=C bond to close a diene precursor.	High functional group tolerance; mild reaction conditions; thermodynamically favorable.	Cost of catalyst; potential for metal contamination; requires unsaturated precursor.	[5][6]
Intramolecular Cyclization	Nucleophilic attack of an alcohol on an internal electrophile (e.g., alkyl halide).	Utilizes simple starting materials; well-established chemistry.	Often requires high-dilution conditions; can be low-yielding due to competing polymerization.	[7][8]
Ring Expansion	Skeletal rearrangement or atom insertion into a smaller cyclic precursor (e.g., epoxide).	Excellent stereochemical control; can build complex structures rapidly.	Requires specifically functionalized precursors; reaction scope can be limited.	[2][9]

From Monomer to Macromolecule: The Art of Polymerization

Once a functionalized oxepane monomer is in hand, the next critical phase is its polymerization. The primary mechanism for this transformation is cationic ring-opening polymerization (CROP).

The Mechanism of Cationic Ring-Opening Polymerization (CROP)

CROP is initiated by a cationic species, such as a strong protic acid or a carbocation, which activates the monomer. The ether oxygen of the oxepane attacks the initiator, forming a cyclic tertiary oxonium ion. This activated species is the propagating chain end.[10][11] Another monomer molecule then acts as a nucleophile, attacking one of the α-carbons adjacent to the positively charged oxygen, thereby opening the ring and regenerating the oxonium ion at the new chain end.

Caption: General mechanism of Cationic Ring-Opening Polymerization (CROP) of oxepanes.

• Field Insights: The CROP of oxepanes presents a unique set of challenges and considerations. The polymerization is often reversible, with a relatively low ceiling temperature, meaning that at higher temperatures, the rate of depolymerization can become significant. Furthermore, the propagation rates for oxepane are considerably slower than for smaller cyclic ethers like oxetane or tetrahydrofuran.[12] This is attributed not to ring strain alone, but to the nucleophilicity of the incoming monomer and the stability of the seven-membered oxonium ion at the propagating chain end. Careful control of temperature, initiator choice, and monomer purity is paramount to achieving high molecular weight polymers.

Achieving Control: Copolymerization

To truly harness the potential of functional oxepanes, they are often copolymerized with other cyclic monomers, most notably ε-caprolactone (CL) or lactide (LA).[13][14] This creates copolymers that blend the properties of both polyesters and polyethers, offering an unparalleled level of control over the final material's characteristics.

• Causality: By statistically incorporating functional oxepane units into a poly(ε-caprolactone) (PCL) backbone, one can introduce reactive handles without drastically altering the bulk properties of the PCL, such as its crystallinity and mechanical strength.[15][16] This allows for the precise tuning of degradation rates, hydrophilicity, and the density of functional sites for subsequent conjugation of drugs or biomolecules.[17]

The Functional Backbone: A Platform for Innovation

The true value proposition of these polymers is realized after polymerization. The pendant functional groups along the polyether backbone serve as addressable points for chemical modification, creating a self-validating system where the polymer's properties can be precisely engineered.

Caption: Workflow from monomer synthesis to functional biomaterial.

Post-Polymerization Modification (PPM)

PPM is a powerful strategy that circumvents the challenges of polymerizing monomers that bear sensitive or reactive functional groups. A robust "scaffold" polymer is first synthesized using a monomer with a protected or latent functional group (e.g., an alkyne, ketone, or halogen). This group can then be modified under mild conditions.[15]

• Expertise in Action: A prime example is the use of "click chemistry." A poly(oxepane) bearing pendant alkyne groups can be synthesized and subsequently reacted with azide-modified drug molecules or targeting peptides using a copper-catalyzed azide-alkyne cycloaddition (CuAAC).[18] This reaction is highly efficient, selective, and can be performed in aqueous conditions, making it ideal for conjugating sensitive biological payloads.[18] Similarly, ketone handles can be used for conjugation via hydrazone or oxime ligation.[15][16]

Table 2: Impact of Functional Groups on Poly(oxepane) Properties and Applications

Functional Group	Introduction Method	Post-Polymerization Chemistry	Impact on Properties	Potential Application
Hydroxyl (-OH)	Copolymerization with hydroxyl-substituted monomer.	Esterification, etherification.	Increases hydrophilicity, provides sites for drug conjugation.	Hydrogels, drug delivery.[14]
Halogen (-Br, -Cl)	(Co)polymerization of halo-substituted monomer.	Nucleophilic substitution (e.g., with azides), ATRP initiation.	Creates reactive intermediates for further functionalization.	Synthesis of graft copolymers.[14]
Alkyne (-C≡CH)	Monomer synthesis with alkyne moiety.	Azide-Alkyne "Click" Chemistry (CuAAC).	Provides highly specific and efficient conjugation sites.	Targeted drug delivery, bioconjugation.[18]
Ketone (C=O)	Copolymerization with monomers like 2-oxepane-1,5-dione.	Hydrazone/Oxime ligation.	Allows for pH-sensitive drug release (hydrazone bond).	Stimuli-responsive drug carriers.[15][16]

Applications in Drug Development: Engineering the Future of Therapeutics

The true culmination of this research lies in its application. Functionalized poly(oxepane)s are not merely academic curiosities; they are enabling technologies for creating safer and more effective therapies.

Advanced Drug Delivery Systems

The ability to precisely control the chemical and physical properties of these polymers makes them ideal candidates for drug delivery vehicles.[19][20]

• Micelles and Nanoparticles: Amphiphilic block copolymers, created by combining a hydrophilic block (like PEG) with a functional hydrophobic poly(oxepane) block, can self-assemble in aqueous solution to form micelles or nanoparticles.[4][14] The hydrophobic core can encapsulate poorly water-soluble drugs, like many chemotherapeutics, while the hydrophilic shell provides stability in circulation.[18] Functional groups on the corona can be used to attach targeting ligands (e.g., antibodies, peptides) to direct the nanoparticle specifically to cancer cells, increasing efficacy and reducing off-target toxicity.

Caption: Functional poly(oxepane) nanoparticle for targeted drug delivery.

Tissue Engineering and Regenerative Medicine

Biodegradable polymers are essential for creating temporary scaffolds that support cell growth and tissue regeneration before safely degrading away.[16] Functional poly(oxepane)s offer significant advantages over traditional materials like PCL or PLA. The pendant functional groups can be used to immobilize cell adhesion peptides (like RGD) or growth factors, creating a bioactive scaffold that actively directs cellular behavior and promotes tissue formation.[15] The tunable degradation rate allows the scaffold's persistence to be matched to the healing timeline of the specific tissue being regenerated.

Experimental Protocols: A Self-Validating Approach

The following protocols are presented as a self-validating system. Each step is designed with clear causality, and checkpoints are included to ensure the integrity of the process before proceeding.

Protocol 1: Synthesis of an Alkyne-Functionalized Oxepane Monomer via Intramolecular Cyclization

• Objective: To synthesize a 7-membered cyclic ether with a pendant propargyl group for subsequent click chemistry.

• Causality: This protocol uses a high-dilution Williamson ether synthesis to favor intramolecular cyclization of a linear halo-alcohol over intermolecular polymerization. The bulky base prevents side reactions.

• Preparation of Precursor (6-bromohex-1-yne-3-ol):

  • To a solution of 1,4-dibromobutane (5 eq.) in anhydrous THF under argon, add a solution of propargyl alcohol magnesium bromide (1 eq., prepared from propargyl alcohol and ethylmagnesium bromide) dropwise at 0 °C.

  • Allow to warm to room temperature and stir for 16 hours. Quench with saturated NH₄Cl solution.

  • Extract with diethyl ether, dry over Na₂SO₄, and purify by column chromatography to yield the linear bromo-alcohol precursor.

  • Validation: Confirm structure using ¹H NMR and ¹³C NMR. The presence of both the terminal alkyne proton and the methylene protons adjacent to the bromine is critical.

• Cyclization:

  • Prepare a two-necked round-bottom flask with a reflux condenser and a syringe pump inlet, under an argon atmosphere.

  • Add anhydrous DMF to the flask. Add sodium hydride (1.5 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.

  • Using a syringe pump, add a solution of the bromo-alcohol precursor (1 eq.) in anhydrous DMF over 8 hours to the stirred suspension at 60 °C (high dilution).

  • Rationale: Slow addition maintains a low concentration of the precursor, maximizing the probability of intramolecular reaction.

  • After addition is complete, stir for an additional 4 hours. Cool to 0 °C and cautiously quench with water.

  • Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

  • Purify via vacuum distillation or column chromatography.

  • Validation: Confirm the disappearance of the hydroxyl peak in IR spectroscopy and the characteristic shifts of a cyclic ether in NMR. Mass spectrometry should confirm the correct molecular weight.

Protocol 2: Cationic Ring-Opening Copolymerization with ε-Caprolactone

• Objective: To synthesize a random copolymer containing alkyne functionalities.

• Causality: Stannous octoate is an effective catalyst for the ROP of both lactones and can initiate polymerization of cyclic ethers, albeit less efficiently. This one-pot synthesis provides a statistical incorporation of the functional monomer. For more controlled polyether polymerization, a stronger cationic initiator would be used in a separate step for block copolymer synthesis.[21]

• Preparation:

  • Flame-dry all glassware and allow to cool under a stream of dry argon.

  • Add purified ε-caprolactone (e.g., 90 mol%) and the alkyne-functionalized oxepane monomer (10 mol%) to the flask via syringe.

  • Add a defined amount of an alcohol initiator (e.g., benzyl alcohol, [M]/[I] ratio determines target MW) via syringe.

  • Rationale: The initiator determines the number of growing polymer chains. Purity is critical as water can also act as an initiator, leading to poor control over molecular weight.[21]

• Polymerization:

  • Add the catalyst, stannous octoate (Sn(Oct)₂), typically as a solution in anhydrous toluene (e.g., [M]/[Cat] ratio of 10,000:1).

  • Place the sealed flask in an oil bath preheated to 110 °C. Stir for 12-24 hours.

  • Monitoring: The viscosity of the reaction mixture will increase significantly. A small aliquot can be taken to monitor monomer conversion by ¹H NMR.

• Work-up and Purification:

  • Cool the reaction to room temperature. Dissolve the viscous polymer in dichloromethane (DCM).

  • Precipitate the polymer by pouring the DCM solution into a large volume of cold methanol.

  • Collect the white polymer by filtration. Redissolve in DCM and re-precipitate.

  • Dry the final polymer under vacuum at 40 °C to constant weight.

  • Validation: Characterize by Gel Permeation Chromatography (GPC) to determine molecular weight (Mn, Mw) and dispersity (Đ). ¹H NMR will confirm the incorporation of both monomers by comparing the integration of characteristic peaks.

Conclusion

Functionalized 7-membered cyclic ethers are more than just a novel class of monomers; they are a foundational technology for the rational design of advanced biomaterials. The synthetic challenges they present are significant but are outweighed by the immense opportunities they unlock. By understanding the causality behind their synthesis and polymerization, and by leveraging the power of post-polymerization modification, researchers in drug development and materials science can create highly sophisticated polymer-based systems. These materials, with their tunable properties and capacity for biological functionalization, will undoubtedly play a pivotal role in the development of next-generation targeted therapies, regenerative medicines, and intelligent biomedical devices.

References

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• Ring-opening Polymerization of Enantiopure Bicyclic Ether-ester Monomers toward Closed-loop Recyclable and Crystalline Stereoregular Polyesters via Chemical Upcycling of Bioplastic - PubMed.
• Biology-oriented synthesis of a natural-product inspired oxepane collection yields a small-molecule activator of the Wnt-p
• Functional biodegradable polymers via ring-opening polymerization of monomers without protective groups - Chemical Society Reviews (RSC Publishing).
• Advancements in the synthesis of polyoxygenated oxepanes and thiepanes for applications to natural products - Organic Chemistry Frontiers (RSC Publishing).
• Polycarbonates Derived from Green Acids: Ring-Opening Polymerization of Seven-Membered Cyclic Carbonates | Request PDF - ResearchG
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• Identifying side reactions in cationic polymerization of substituted oxetanes - Benchchem.
• Efficient synthesis of seven-membered cyclic ethers using pd(II)
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• Applications of Poly(ethylene oxide) in Drug Delivery Systems.
• Synthetic scheme showing the copolymerization of the synthesized...
• Novel β-Benzyloxy-Substituted Copolymers of Seven-Membered Cyclic Carbonate: Ring-Opening Polymerization with L-Lactide, ε-Caprolactone and Trimethylenecarbon
• Biology-oriented synthesis of a natural-product inspired oxepane collection yields a small-molecule activator of the Wnt-pathway - ResearchG
• Amphiphilic copolymers of ε-caprolactone and γ-substituted ε - ORBi.
• The functionalization of poly(ε-caprolactone) as a versatile platform using ε-(α-phenylseleno) caprolactone as a monomer - Polymer Chemistry (RSC Publishing).
• US9421276B2 - Clickable polyoxetane carrier for drug delivery - Google P
• Poly(ε-Caprolactone)-Based Copolymers Bearing Pendant Cyclic Ketals and Reactive Acrylates for the Fabrication of Photocrosslinked Elastomers - PMC.
• Advancements in the synthesis of polyoxygenated oxepanes and thiepanes for applications to natural products - ResearchG
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• Efficient Synthesis of Seven-Membered Cyclic Ethers Using Pd(II)
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• Construction of Seven-Membered Oxacycles Using a Rh(I)
• Oxepane: Synthesis, Reactions, And Uses In Organic Chemistry - Crown.
• Synthesis of Oxepanes and trans-Fused Bisoxepanes via Biomimetic, endo-Regioselective Tandem Oxacyclizations of Polyepoxides | Organic Letters - ACS Public
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Engineering Advanced Polymeric Biomaterials: A Mechanistic Comparison of 2-Methylene-1,3-dioxepane and 6-(Bromomethyl)-1,4-dioxepane

Executive Summary As the demand for highly specialized, functional, and degradable biomaterials accelerates, ring-opening polymerization (ROP) has emerged as a cornerstone of modern macromolecular engineering. For researchers and drug development professionals, selecting the correct cyclic monomer is the most critical variable in designing a polymer scaffold. This technical guide provides an in-depth mechanistic and operational comparison between two distinct 7-membered cyclic monomers: 2-Methylene-1,3-dioxepane (MDO) and 6-(Bromomethyl)-1,4-dioxepane . By dissecting their structural causality, polymerization pathways, and post-modification potential, this whitepaper serves as a self-validating framework for designing next-generation drug delivery systems and functional bioplastics.

Structural Divergence and Mechanistic Causality

The fundamental difference between MDO and 6-(bromomethyl)-1,4-dioxepane lies in their heteroatom placement and functional appendages, which entirely dictate their polymerization mechanisms and the resulting polymer backbones.

1.1. 2-Methylene-1,3-dioxepane (MDO): The Radical Pathway to Degradability

MDO is a cyclic ketene acetal characterized by a 1,3-dioxepane ring with an exocyclic methylene group at the C2 position[]. Unlike traditional cyclic esters (lactones) that require metal catalysts for ROP, MDO undergoes free-radical ring-opening polymerization (rROP) [2].

The Causality of Ring-Opening: When a radical initiator attacks the exocyclic double bond, it forms an intermediate acetal radical. In cyclic ketene acetals, propagation can theoretically proceed via ring-retention (forming a polyacetal) or ring-opening (forming a polyester)[2]. MDO exhibits nearly 100% ring-opening because the β-scission of the carbon-oxygen bond is thermodynamically driven by the formation of a highly stable ester carbonyl group[2]. The resulting propagating species is a primary alkyl radical, which readily continues the chain reaction to yield poly(ε-caprolactone) (PCL), a fully biodegradable polyester[2].

Caption: Free-radical ring-opening polymerization (rROP) pathway of 2-Methylene-1,3-dioxepane.

1.2. 6-(Bromomethyl)-1,4-dioxepane: The Cationic Pathway to Functionalization

In contrast, 6-(bromomethyl)-1,4-dioxepane is a cyclic ether with oxygens at the 1 and 4 positions, featuring a pendant bromomethyl group at C6. This monomer does not possess a polymerizable double bond; instead, it undergoes cationic ring-opening polymerization (CROP) .

The Causality of Ring-Opening: Initiated by strong Lewis or Brønsted acids, the oxygen atoms in the 1,4-dioxepane ring act as nucleophiles, attacking the initiator to form a highly reactive secondary oxonium ion. The driving force for propagation is the relief of inherent ring strain. As the next monomer attacks the α-carbon of the oxonium ion, the ring opens to form a stable polyether backbone. Crucially, the pendant bromomethyl group is sterically hindered and insufficiently nucleophilic to interfere with the oxonium propagating center, ensuring a linear polymer architecture without premature cross-linking. This leaves the bromomethyl groups intact for post-polymerization modification.

Caption: Cationic ring-opening polymerization and post-polymerization modification workflow.

Physicochemical and Polymerization Profiles

To facilitate rapid decision-making in experimental design, the quantitative and qualitative data for both monomers are summarized below.

Parameter	2-Methylene-1,3-dioxepane (MDO)	6-(Bromomethyl)-1,4-dioxepane
CAS Number	69814-56-8[3]	1849266-44-9
Ring Structure	7-membered cyclic ketene acetal	7-membered cyclic ether
Polymerization Mechanism	Free-Radical Ring-Opening (rROP)[2]	Cationic Ring-Opening (CROP)
Resulting Polymer Backbone	Poly(ε-caprolactone) (Polyester)[2]	Functionalized Polyether
Degradability	High (Hydrolyzable ester bonds)[]	Low (Stable ether bonds)
Primary Functional Handle	Exocyclic double bond (pre-polymerization)[]	Pendant bromomethyl group (post-polymerization)
Key Applications	Biodegradable drug delivery, degradable copolymers[]	Click-chemistry scaffolds, functional biomaterials

Self-Validating Experimental Workflows

As a standard of practice, experimental protocols must be designed to validate themselves at each step. The following methodologies detail the synthesis, polymerization, and modification of these monomers.

Protocol A: Synthesis and rROP of 2-Methylene-1,3-dioxepane (MDO)

Rationale: MDO is highly sensitive to moisture and acidic conditions, which can cause premature hydrolysis of the ketene acetal. The 50 °C polymerization temperature is chosen specifically to ensure a steady radical flux from AIBN while thermodynamically favoring complete ring-opening over ring-retention[2].

Step 1: Precursor Synthesis (BMDO)

• Combine bromoacetaldehyde diethyl acetal (1 mol, 197.08 g) and 1,4-butanediol (1 mol, 90.0 g) in cyclohexane[4].

• Add 1 g of p-toluenesulfonic acid as a catalyst and a trace amount of hydroquinone to prevent premature radical reactions[4].

• Reflux for 5 h, continuously removing the ethanol byproduct via a Dean-Stark trap[4].

• Isolate 2-bromomethyl-1,3-dioxepane (BMDO) via vacuum distillation at 0.02 mmHg (Expected yield: ~71%)[4].

Step 2: Dehydrobromination to MDO

• Cool the isolated BMDO (0.31 mol, 60 g) to 0 °C in an ice bath[4].

• Slowly add finely ground potassium hydroxide (KOH, 0.36 mol, 20 g) and 0.5 g of tetrabutylammonium bromide (TBAB) under vigorous stirring[4].

• Extract and purify the resulting MDO. Verify purity via GC-MS (target >99.9%)[2]. Store under inert gas (nitrogen or argon) at 2-8 °C[][3].

Step 3: Free-Radical Ring-Opening Polymerization

• In a 25 mL pressure tube, add neat MDO and 2 mol% Azobisisobutyronitrile (AIBN)[2].

• Seal the tube and heat to 50 °C for 72 h[2].

• Post-polymerization, dissolve the highly viscous polymer in chloroform[2].

• Precipitate the solution dropwise into cold hexane. Filter and dry under vacuum at 40 °C overnight to yield pure PCL[2].

Protocol B: CROP and Modification of 6-(Bromomethyl)-1,4-dioxepane

Rationale: Cationic polymerization requires stringent anhydrous conditions to prevent the termination of the living oxonium chain ends by water. The pendant bromomethyl group serves as a highly reactive electrophile for subsequent functionalization via S_N2 substitution.

Step 1: Cationic Ring-Opening Polymerization

• Flame-dry a Schlenk flask and purge with argon. Add 6-(bromomethyl)-1,4-dioxepane and dissolve in anhydrous dichloromethane (DCM).

• Cool the reaction mixture to 0 °C to control the initial exothermic propagation.

• Inject a catalytic amount of boron trifluoride diethyl etherate (BF₃·OEt₂). Stir for 24 h, allowing the reaction to gradually warm to room temperature.

• Terminate the living oxonium ends by injecting an excess of anhydrous methanol.

• Precipitate the polymer in cold diethyl ether, filter, and dry under vacuum.

Step 2: Post-Polymerization Azidation (Click-Ready Scaffold)

• Dissolve the purified bromomethyl-functionalized polyether in anhydrous N,N-dimethylformamide (DMF).

• Add a 3-fold molar excess of sodium azide (NaN₃).

• Stir the mixture at 60 °C for 24 h. The primary alkyl bromide undergoes rapid nucleophilic substitution.

• Dialyze the product against deionized water to remove unreacted NaN₃ and DMF, yielding an azide-functionalized polyether ready for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with targeting ligands or drugs.

Strategic Applications in Drug Development

The divergent properties of these two monomers dictate their utility in pharmaceutical sciences:

• MDO is the premier choice for synthesizing biodegradable polymeric prodrugs and amphiphilic graft copolymers[]. Because it copolymerizes readily with standard vinyl monomers (e.g., methyl methacrylate, PEGMA) via radical pathways, it allows researchers to insert degradable ester linkages into otherwise non-degradable carbon-carbon backbones[4]. This is critical for intracellular drug delivery systems that must degrade and clear from the body after releasing their payload[].

• 6-(Bromomethyl)-1,4-dioxepane is ideal for developing permanent, highly functionalized biomaterial scaffolds . The stable polyether backbone resists enzymatic and hydrolytic degradation, making it suitable for long-term implants or biosensors. The bromomethyl groups provide a dense array of anchoring points for covalently attaching peptides, fluorophores, or small-molecule therapeutics.

References

1.[2] A Study of the Mechanism of the Free-Radical Ring-Opening Polymerization of 2-Methylene-1,3-dioxepane | Macromolecules - ACS Publications. acs.org. URL: 2.[4] Radical Ring-Opening Copolymerization of 2-Methylene 1,3-Dioxepane and Methyl Methacrylate. cmu.edu. URL: 3.[] CAS 69814-56-8 (2-methylidene-1,3-dioxepane) - BOC Sciences. bocsci.com. URL: 4.[3] 2-Methylene-1,3-dioxepane | 69814-56-8 - MilliporeSigma. sigmaaldrich.com. URL: 5. Dioxepan | Sigma-Aldrich. sigmaaldrich.com. URL:

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The Architecture of Seven-Membered Oxygen Heterocycles: A Technical Guide to the Synthesis of Substituted 1,4-Dioxepanes

Abstract

The 1,4-dioxepane scaffold, a seven-membered oxygen-containing heterocycle, represents a significant and increasingly explored structural motif in medicinal chemistry and materials science. Its unique conformational properties and ability to engage in specific molecular interactions have positioned it as a valuable component in the design of novel therapeutic agents and functional materials. This in-depth technical guide provides a comprehensive overview of the primary synthetic routes to substituted 1,4-dioxepane derivatives. It is intended for researchers, scientists, and drug development professionals, offering a detailed examination of key synthetic strategies, including intramolecular cyclization via Williamson ether synthesis, ring-closing metathesis, and various cycloaddition and annulation reactions. The guide emphasizes the underlying mechanistic principles, the rationale behind experimental choices, and provides detailed, actionable protocols for the synthesis of these important heterocyclic compounds.

Introduction: The Significance of the 1,4-Dioxepane Core

The strategic incorporation of saturated heterocyclic systems is a cornerstone of modern drug discovery, often leading to improved physicochemical properties such as solubility and metabolic stability. Among these, the 1,4-dioxepane ring system has emerged as a particularly promising framework.[1][2] Its flexible seven-membered ring allows for a wider range of three-dimensional conformations compared to its smaller six-membered analogue, 1,4-dioxane. This conformational diversity can be crucial for optimizing ligand-receptor interactions. Furthermore, the two ether oxygen atoms can act as hydrogen bond acceptors, influencing the molecule's overall polarity and pharmacokinetic profile.[2]

Derivatives of 1,4-dioxepane have been identified in natural products and have shown potential as antitumor agents.[3] The ability to introduce a variety of functional groups onto the 1,4-dioxepane core provides a versatile platform for the development of new chemical entities with tailored biological activities.[3] This guide will delve into the key synthetic methodologies that enable access to this important class of compounds.

Foundational Strategies: Intramolecular Cyclization

A prevalent and classical approach to the synthesis of 1,4-dioxepanes involves the intramolecular cyclization of a linear precursor containing two suitably positioned hydroxyl groups and a leaving group. The Williamson ether synthesis is a cornerstone of this strategy.[4][5]

Williamson Ether Synthesis: A Classic Route to Ring Formation

The intramolecular Williamson ether synthesis relies on the deprotonation of a diol to form an alkoxide, which then undergoes an intramolecular SN2 reaction to displace a leaving group and form the cyclic ether.[5][6] The success of this reaction is highly dependent on the nature of the starting material, the base used, and the reaction conditions.

The general mechanism involves the formation of an alkoxide from a diol, which then attacks an electrophilic carbon bearing a leaving group within the same molecule.[5]

Key Considerations for Experimental Design:

• Substrate: The precursor must contain a 1,5-diol or a related structure where one hydroxyl group can be converted into a good leaving group (e.g., a halide or a sulfonate ester). The reaction is most efficient when the leaving group is on a primary carbon to favor the SN2 pathway.[7]

• Base: A strong, non-nucleophilic base such as sodium hydride (NaH) is often employed to deprotonate the alcohol without competing in the substitution reaction.[5] Other bases like potassium carbonate can also be effective.[7]

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used to facilitate the SN2 reaction.[4][6]

Experimental Protocol: Intramolecular Williamson Ether Synthesis of a Substituted 1,4-Dioxepane

This protocol outlines a general procedure for the synthesis of a 1,4-dioxepane derivative from a suitable diol precursor.

Materials:

• 1,5-diol precursor with a leaving group (e.g., a tosylate or halide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diol precursor (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the alkoxide.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cautiously quench the reaction by the slow addition of saturated aqueous NH4Cl solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 1,4-dioxepane derivative.

Modern Approaches: Ring-Closing Metathesis (RCM)

Ring-closing metathesis (RCM) has emerged as a powerful and versatile tool for the synthesis of a wide range of cyclic compounds, including 1,4-dioxepanes.[8][9] This reaction, catalyzed by ruthenium or molybdenum complexes, involves the intramolecular reaction of a diene to form a cycloalkene and a small volatile alkene, such as ethene, which drives the reaction to completion.[8]

The key to a successful RCM reaction is the design of a suitable acyclic diene precursor. For the synthesis of 1,4-dioxepanes, this precursor typically contains two vinyl ether or allyl ether moieties separated by a three-atom linker.

Catalyst Selection and Reaction Optimization

The choice of catalyst is critical for the efficiency and selectivity of the RCM reaction. The first and second-generation Grubbs catalysts and the Hoveyda-Grubbs catalysts are among the most commonly used.[10] The second-generation catalysts generally exhibit higher activity and broader functional group tolerance.[8]

Table 1: Comparison of Common RCM Catalysts

Catalyst	Structure	Key Features
Grubbs' 1st Generation	RuCl2(PCy3)2(=CHPh)	Good activity for less sterically demanding substrates.
Grubbs' 2nd Generation	RuCl2(PCy3)(IMes)(=CHPh)	Higher activity and broader functional group tolerance.[8]
Hoveyda-Grubbs' 2nd Generation	RuCl2(H2IMes)( =CH-2-(i-PrO)C6H4)	Increased stability and ease of removal of ruthenium byproducts.

PCy3 = tricyclohexylphosphine, IMes = 1,3-dimesityl-4,5-dihydroimidazol-2-ylidene, H2IMes = 1,3-dimesitylimidazolidin-2-ylidene

Experimental Protocol: RCM Synthesis of a Dihydro-1,4-dioxepine

This protocol describes a general procedure for the synthesis of a dihydro-1,4-dioxepine derivative using a second-generation Grubbs catalyst.

Materials:

• Acyclic diene precursor

• Grubbs' second-generation catalyst

• Anhydrous dichloromethane (DCM) or toluene

• Silica gel for purification

Procedure:

• In a round-bottom flask, dissolve the acyclic diene precursor in anhydrous DCM or toluene under an inert atmosphere.

• Add the Grubbs' second-generation catalyst (typically 1-5 mol%).

• Heat the reaction mixture to reflux (or stir at room temperature, depending on the substrate and catalyst activity) and monitor the progress by TLC. The removal of ethylene can be facilitated by bubbling a slow stream of nitrogen through the reaction mixture.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain the desired dihydro-1,4-dioxepine. The resulting double bond can be subsequently hydrogenated if the fully saturated 1,4-dioxepane is the target.

Cycloaddition and Annulation Strategies

Cycloaddition and annulation reactions offer alternative and often highly efficient pathways to construct the 1,4-dioxepane ring system. These methods can provide access to complex and highly substituted derivatives that may be difficult to obtain through other routes.

[4+3] Cycloaddition Reactions

Asymmetric [4+3] cycloaddition reactions have been developed for the synthesis of chiral 4,5-dihydro-1,3-dioxepines.[11] This approach involves the reaction of an aldehyde, an α-diazoacetate, and a β,γ-unsaturated α-ketoester, promoted by a bimetallic catalytic system.[11] This method allows for the construction of densely functionalized and enantiomerically enriched dioxepine scaffolds.[11]

Dehydrogenative Annulation of Alkenes with Diols

A modern and atom-economical approach involves the organocatalyzed electrochemical dehydrogenative annulation of alkenes with 1,3-diols.[12][13] This method avoids the need for transition metals and external oxidizing agents, proceeding under mild conditions with a broad substrate scope.[12][13]

Synthesis of Fused and Spirocyclic 1,4-Dioxepanes

The synthesis of bicyclic 1,4-dioxepanes, including fused and spirocyclic systems, has garnered significant interest due to their potential as advanced building blocks in drug discovery.[1][3] A versatile protocol involves the double alkylation of saturated N- or O-heterocyclic vicinal diols with α,α′-dichloroisobutylene.[3][14] The resulting bicyclic structures often contain an exocyclic double bond that can be further functionalized to introduce a variety of chemical handles.[3]

Visualization of Synthetic Pathways

To better illustrate the key synthetic transformations, the following diagrams, generated using Graphviz, depict the core logic of the discussed methodologies.

Caption: General scheme for Ring-Closing Metathesis.

Conclusion and Future Perspectives

The synthesis of substituted 1,4-dioxepane derivatives is a dynamic and evolving field. While classical methods like the Williamson ether synthesis remain valuable, modern catalytic approaches such as ring-closing metathesis and dehydrogenative annulations are providing more efficient, versatile, and environmentally benign routes to these important heterocycles. The development of stereoselective methodologies, in particular, is opening new avenues for the creation of chiral 1,4-dioxepanes with potential applications in asymmetric synthesis and drug design. As our understanding of the biological significance of this scaffold continues to grow, the demand for innovative and robust synthetic strategies will undoubtedly increase, driving further advancements in this area of organic chemistry.

References

• Cai, C.-Y., & Xu, H.-C. (2018). Dehydrogenative reagent-free annulation of alkenes with diols for the synthesis of saturated O-heterocycles. ResearchGate. Available at: [Link] [12]2. Yuan, Y., & Xu, H.-C. (2022). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. Organic Letters. Available at: [Link] [13]3. Sciforum. (n.d.). SYNTHESIS OF ENANTIOPURE SUBSTITUTED 1,4-DIOXANES BY MICHAEL INITIATED RING CLOSURE REACTIONS. Available at: [Link] [15]4. Bondarenko, A. V., et al. (2023). Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv. Available at: [Link] [3][14]5. ResearchGate. (n.d.). Examples of chiral 1,4-benzodioxane containing molecules. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,4‐dioxepanes via visible‐light promoted ring expansion... Available at: [Link]

• Bondarenko, A. V., et al. (2025). Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv. Available at: [Link]

• Zhang, R., et al. (2002). Chiral C(2)-symmetric ligands with 1,4-dioxane backbone derived from tartrates: syntheses and applications in asymmetric hydrogenation. Journal of Organic Chemistry. Available at: [Link]

• Zou, X., et al. (2020). Catalytic Enantioselective Synthesis of 1,4-Benzodioxepines. Organic Chemistry Portal. Available at: [Link]

• Wikipedia. (2021). Williamson ether synthesis. Available at: [Link] [4]13. Cambridge University Press. (n.d.). Williamson Ether Synthesis. Available at: [Link]

• Feng, X., et al. (2021). Asymmetric synthesis of dihydro-1,3-dioxepines by Rh(ii)/Sm(iii) relay catalytic three-component tandem [4 + 3]-cycloaddition. Semantic Scholar. Available at: [Link] [11]15. Chemistry Steps. (2022). The Williamson Ether Synthesis. Available at: [Link] [5]16. ResearchGate. (2026). Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. Available at: [Link]

• CORE. (n.d.). Synthesis and Chemistry of 1,4-0xathianes and 1,4-oxathian-3-ones. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Cycloaddition of Huisgen 1,4-dipoles: synthesis and rapid epimerization of functionalized spiropyrido[2,1-b]o[12][15]xazine-pyrroles and related products. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Ring closing metathesis (RCM) approach to the synthesis of conduramine B-2, ent-conduramine F-2, aminocyclopentitol and trihydroxyazepane. Available at: [Link]

• ResearchGate. (2025). An improved synthesis of substituted dibenzod[3][12]ioxines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ring Closing Metathesis (RCM). Available at: [Link] [8]27. University of Pittsburgh. (2006). Ring-Closing Metathesis (RCM) and Ring-Opening Metathesis (ROMP). Available at: [Link] [10]28. ScienceDirect. (2014). Design of new synthetic strategies to cyclophanes via ring-closing metathesis. Available at: [Link] [9]29. Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Available at: [Link]

• PubMed. (2025). Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines. Available at: [Link]

• ACS Publications. (n.d.). Ring-Closing Metathesis in the Synthesis of Large and Medium-Sized Oxacycles. Application to the Synthesis of Polyoxygenated Macrocycles. Available at: [Link]

• ResearchGate. (n.d.). Synthetic routes of compounds 1–4. Available at: [Link]

• YouTube. (2022). Making 1,4-dioxane. Available at: [Link]

• Google Patents. (n.d.). US5326887A - Process for the preparation of 1,4-dioxane-2,5-diones.

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Technical Guide: Solubility, Stability, and Synthetic Utility of Bromomethyl-Functionalized Dioxepanes

Executive Summary

Bromomethyl-functionalized dioxepanes, principally 2-(bromomethyl)-1,3-dioxepane (BMDO) , represent a specialized class of seven-membered cyclic acetals. They serve two critical roles in modern materials science: (1) as electrophilic intermediates for post-polymerization modification, and (2) as the direct precursor to 2-methylene-1,3-dioxepane (MDO) , a cyclic ketene acetal (CKA) used to introduce ester linkages into vinyl polymer backbones via radical ring-opening polymerization (rROP).

This guide provides a rigorous technical analysis of the solubility profiles, hydrolytic stability, and handling protocols for BMDO. It addresses the challenge of balancing the lability of the acetal linkage (acid-sensitivity) with the reactivity of the alkyl bromide (nucleophilic susceptibility).

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Structural Analysis

The core structure is a 1,3-dioxepane ring—a seven-membered heterocycle containing two oxygen atoms separated by a methylene bridge. In BMDO, the C2 position is substituted with a bromomethyl group (

).

• CAS Number: 57626-95-6 (BMDO)

• Molecular Formula: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

• Molecular Weight: 195.05 g/mol

• Key Functional Groups:

  • Acetal Linkage (O-C-O): The site of hydrolytic instability.

  • Alkyl Bromide: The site for nucleophilic substitution (

    ) or elimination (E2).

Solubility Profile

BMDO exhibits a lipophilic profile due to the hydrocarbon backbone and the halogen substituent. It lacks hydrogen bond donors, limiting water solubility.

Table 1: Solubility Matrix of 2-(Bromomethyl)-1,3-dioxepane

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Chlorinated	Dichloromethane (DCM), Chloroform ( )	High	Primary solvents for synthesis and NMR analysis. Excellent solvation of the lipophilic ring.
Polar Aprotic	THF, DMSO, DMF, Acetone	High	Suitable for nucleophilic substitution reactions. Note: DMSO may cause solvolysis at high temps.
Non-Polar	Hexane, Cyclohexane, Toluene	Moderate to High	Used as reaction media for transacetalization (azeotropic water removal).
Protic/Polar	Methanol, Ethanol	Soluble	Risk: Potential for transacetalization (alcohol exchange) if acid catalyst is present.
Aqueous	Water, PBS Buffer	Immiscible / Low	Hydrophobic effect dominates. Slow hydrolysis occurs at the interface if pH < 7.

Stability & Reactivity Profile

Hydrolytic Stability (Acid Sensitivity)

Like all acyclic and cyclic acetals, BMDO is metastable in neutral aqueous conditions but degrades rapidly in acidic environments. The seven-membered ring possesses significant conformational flexibility but moderate ring strain (approx. 5-6 kcal/mol), which does not significantly drive hydrolysis compared to the electronic effects of the acetal.

• Mechanism: Acid-catalyzed cleavage of the C2-O bond leads to ring opening, generating a hemiacetal intermediate that decomposes into 1,4-butanediol and bromoacetaldehyde .

• Toxicity Warning: Bromoacetaldehyde is a potent alkylating agent and lachrymator. Hydrolysis products must be contained.

Thermal Stability

BMDO is thermally stable up to approximately 100°C under neutral conditions. However, purification requires vacuum distillation to prevent thermal degradation or elimination of HBr.

• Boiling Point: ~80-90°C at 0.02 mmHg (High vacuum required).

• Decomposition: Prolonged heating >120°C (or presence of strong base) triggers elimination to form the exomethylene analog (MDO).

Chemical Reactivity Pathways

The dual functionality of BMDO allows for orthogonal reaction pathways.

Diagram 1: Reactivity Pathways of BMDO Caption: BMDO acts as a divergent intermediate: Acid hydrolysis yields degradation products, while base treatment yields the polymerizable monomer MDO.

Experimental Protocols

Synthesis of BMDO (Transacetalization)

This protocol relies on the thermodynamic drive provided by the removal of a volatile alcohol (ethanol/methanol) to push the equilibrium toward the cyclic acetal.

Reagents:

• Bromoacetaldehyde diethyl acetal (1.0 eq)[1][2]

• 1,4-Butanediol (1.0 eq)[1]

• p-Toluenesulfonic acid (pTSA) (0.5 mol%)

• Solvent: Cyclohexane (for azeotropic removal of ethanol)

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap (or fractional distillation column).

• Charging: Add bromoacetaldehyde diethyl acetal, 1,4-butanediol, and cyclohexane. Add pTSA last.

• Reflux: Heat the mixture to reflux (~80-85°C). Ethanol/Cyclohexane azeotrope will collect in the trap.

• Monitoring: Monitor the volume of ethanol collected. Reaction is complete when theoretical ethanol volume is removed (~4-6 hours).

• Neutralization (Critical): Cool to RT. Add solid

  or to neutralize pTSA. Failure to neutralize leads to reversal/polymerization during distillation.

• Purification: Filter off solids. Remove solvent via rotary evaporation. Perform vacuum distillation (0.02 - 0.1 mbar) to isolate BMDO as a clear oil.

Solubility & Stability Assay

To validate the quality of BMDO for polymerization or biological testing, use this self-validating NMR assay.

Protocol:

• Sample Prep: Dissolve 10 mg BMDO in 0.6 mL

  (Standard) and 0.6 mL + 10% (Stability Challenge).

• T0 Measurement: Acquire

  NMR immediately.

  • Diagnostic Peak: Look for the triplet/multiplet of the acetal proton (O-CH-O) around 4.8 - 5.0 ppm.

• Stress Test: Incubate the wet DMSO sample at 37°C.

• Time-Course: Acquire spectra at 1h, 6h, and 24h.

• Validation Criteria:

  • Appearance of aldehyde peak (~9.5 ppm) indicates hydrolysis.

  • Integral loss of acetal proton >5% indicates instability.

Applications & Handling

Storage Requirements

• Atmosphere: Store under Argon or Nitrogen. Oxygen can induce slow oxidation; moisture induces hydrolysis.

• Temperature: 2-8°C (Refrigerated).

• Stabilizers: Can be stored over activated molecular sieves (3Å) to maintain anhydrous conditions.

Synthetic Utility

• Precursor to MDO: Treatment of BMDO with potassium tert-butoxide (

  ) yields MDO. MDO is copolymerized with vinyl monomers (e.g., MMA, Styrene) to introduce backbone ester groups, rendering the vinyl polymer biodegradable.

• Cationic Polymerization: BMDO itself can undergo cationic Ring-Opening Polymerization (cROP) to form poly(ether-acetals) with pendant bromomethyl groups, useful for "click" chemistry functionalization.

References

• Synthesis and Radical Ring-Opening Polymerization of MDO

  • Bailey, W. J., et al. "Free-Radical Ring-Opening Polymerization." Journal of Macromolecular Science-Reviews in Macromolecular Chemistry, 1982.

  • Source:

• Degradable Vinyl Polymers via MDO

  • Agarwal, S. "Chemistry, chances and limitations of the radical ring-opening polymerization of cyclic ketene acetals for the synthesis of degradable polyesters." Polymer Chemistry, 2010.

  • Source:

• Hydrolytic Stability of Cyclic Acetals

  • Kwart, H., & Silver, P. A. "The acid-catalyzed hydrolysis of acetals and ketals." Journal of Organic Chemistry, 1975.

  • Source:

• Functionalized Dioxepanes in Drug Delivery

  • Jin, Q., et al. "Functional 2-methylene-1,3-dioxepane terpolymer: a versatile platform to construct biodegradable polymeric prodrugs."[3] Polymer Chemistry, 2014.

  • Source:

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A Comparative Analysis of Ring Strain in 1,4-Dioxepane and 1,3-Dioxepane: A Technical Guide for Drug Development Professionals

Abstract

Seven-membered heterocyclic rings, particularly those incorporating two oxygen atoms, represent a fascinating and increasingly important structural motif in medicinal chemistry. The inherent non-planarity of the cycloheptane backbone, combined with the stereoelectronic effects of the heteroatoms, gives rise to a complex conformational landscape and varying degrees of ring strain. This guide provides an in-depth technical comparison of the ring strain in two key isomers: 1,4-dioxepane and 1,3-dioxepane. We will delve into the theoretical underpinnings of ring strain in these systems, explore their conformational preferences, and present a robust computational workflow for the quantitative determination of their relative stabilities. This analysis is critical for researchers, scientists, and drug development professionals seeking to leverage the unique three-dimensional architectures of these scaffolds in the design of novel therapeutics.

Introduction: The Significance of Ring Strain in Heterocyclic Scaffolds

Ring strain, a concept fundamental to organic chemistry, quantifies the inherent instability of a cyclic molecule due to deviations from ideal bond angles, bond lengths, and torsional interactions. This stored potential energy significantly influences a molecule's reactivity, conformational preferences, and ultimately, its biological activity. In drug discovery, the deliberate incorporation of strained ring systems can offer several advantages, including:

• Conformational Rigidity: Strained rings can lock a molecule into a specific bioactive conformation, enhancing its binding affinity and selectivity for a biological target.

• Novel Three-Dimensional Architectures: The unique spatial arrangement of atoms in strained heterocycles provides access to unexplored chemical space, enabling the design of molecules with novel pharmacophoric features.

• Metabolic Stability: The introduction of heteroatoms and specific ring conformations can influence a molecule's metabolic profile, potentially improving its pharmacokinetic properties.

The seven-membered dioxepane isomers, 1,4-dioxepane and 1,3-dioxepane, offer a compelling case study in the nuanced effects of heteroatom placement on ring strain and molecular geometry. Understanding their relative stabilities is paramount for their rational application in drug design.

Conformational Landscape of Dioxepanes

Unlike their smaller six-membered counterparts, such as 1,4-dioxane which predominantly adopts a chair conformation, seven-membered rings are significantly more flexible.[1] They can exist in a variety of non-planar conformations, primarily belonging to the twist-chair (TC) and twist-boat (TB) families, to alleviate angle and torsional strain.

1,3-Dioxepane: A Preference for the Twist-Chair Conformation

Conformational analysis of 1,3-dioxepane and its derivatives suggests a strong preference for the twist-chair (TC) conformation.[2][3][4] This conformation minimizes unfavorable transannular interactions and torsional strain. The TC form of 1,3-dioxepane can exist as a mixture of rapidly interconverting conformers.

1,4-Dioxepane: A Flexible Equilibrium

The conformational landscape of 1,4-dioxepane is more complex, with both twist-chair and twist-boat conformations being energetically accessible. The molecule is conformationally flexible, with the chair and boat forms easily interconverting.[1] The relative populations of these conformers can be influenced by substitution and the surrounding environment.

Quantifying Ring Strain: A Computational Approach

While experimental determination of ring strain can be achieved through techniques like combustion calorimetry, computational methods, particularly Density Functional Theory (DFT), offer a powerful and accessible alternative for accurately predicting the relative stabilities of isomers. To provide a quantitative comparison of the ring strain in 1,4-dioxepane and 1,3-dioxepane, we propose a robust computational workflow.

Computational Methodology

The following protocol outlines the steps for calculating the ring strain energies of 1,4-dioxepane and 1,3-dioxepane using DFT.

Step 1: Geometry Optimization The initial 3D structures of 1,4-dioxepane and 1,3-dioxepane, along with their corresponding acyclic reference compounds, will be built. A conformational search will be performed to identify the lowest energy conformers for each molecule. Geometry optimization will then be carried out using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

Step 2: Frequency Calculations To confirm that the optimized geometries correspond to true energy minima, frequency calculations will be performed. The absence of imaginary frequencies will validate the structures. These calculations also provide the zero-point vibrational energies (ZPVE) and thermal corrections necessary for accurate enthalpy calculations.

Step 3: Homodesmotic Reactions To calculate the ring strain energy (RSE), a homodesmotic reaction is employed. This type of reaction involves the same number and type of bonds on both the reactant and product sides, which helps to cancel out systematic errors in the calculations.[5]

• For 1,4-Dioxepane: 1,4-dioxepane + 2(CH3-O-CH3) → CH3-O-CH2-CH2-O-CH3 + 2(CH3-CH2-O-CH3)

• For 1,3-Dioxepane: 1,3-dioxepane + 2(CH3-O-CH3) → CH3-O-CH2-O-CH3 + CH3-CH2-CH2-O-CH3 + CH3-O-CH2-CH3

The ring strain energy is then calculated as the enthalpy change of this reaction: RSE = ΣH(reactants) - ΣH(products)

dot graph TD { A[Start: Initial 3D Structures] --> B{Conformational Search}; B --> C[Geometry Optimization (DFT)]; C --> D{Frequency Calculation}; D --> E[Obtain Enthalpies]; E --> F{Homodesmotic Reaction}; F --> G[Calculate Ring Strain Energy]; G --> H[End: Comparative Analysis];

}

Caption: Computational workflow for determining ring strain energy.

Expected Quantitative Data

Based on the principles of ring strain and conformational analysis, we can anticipate the following trends in the calculated ring strain energies.

Compound	Predicted Ring Strain Energy (kcal/mol)	Key Contributing Factors
1,4-Dioxepane	Lower	- More flexible ring system allowing for multiple low-energy conformations. - Symmetrical placement of oxygen atoms may lead to more effective distribution of strain.
1,3-Dioxepane	Higher	- The 1,3-arrangement of oxygen atoms can lead to greater torsional strain and transannular interactions, particularly in non-ideal conformations. - The acetal functionality introduces specific stereoelectronic constraints.

Synthesis of Dioxepane Scaffolds

The ability to synthesize these heterocyclic systems efficiently is crucial for their application in drug discovery. Several synthetic routes have been reported for the preparation of dioxepane derivatives.

Synthesis of 1,4-Dioxepane Derivatives

A common method for the synthesis of 1,4-dioxepanes involves the reaction of a suitable diol with an appropriate dielectrophile. For instance, bicyclic 1,4-dioxepanes can be synthesized via the double alkylation of saturated N- and O-heterocyclic vicinal diols.[6]

Experimental Protocol: Synthesis of a Fused 1,4-Dioxepane

• cis-Dihydroxylation: An appropriate N-protected pyrroline is subjected to oxidative cis-dihydroxylation to yield the corresponding diol.

• Alkylation/Cyclization: The resulting diol is then treated with a suitable dielectrophile, such as 3-chloro-2-(chloromethyl)prop-1-ene, in the presence of a base to facilitate the alkylative cyclization, forming the fused 1,4-dioxepane ring system.

dot graph LR { A[N-protected Pyrroline] -- "cis-Dihydroxylation" --> B(Vicinal Diol); B -- "Dielectrophile + Base" --> C[Fused 1,4-Dioxepane];

}

Caption: Synthetic pathway to fused 1,4-dioxepanes.

Synthesis of 1,3-Dioxepane Derivatives

The synthesis of 1,3-dioxepanes is often achieved through the acetalization or ketalization of a 1,4-diol with an aldehyde or ketone, respectively.

Experimental Protocol: Synthesis of 2-Methylene-1,3-dioxepane

• Acetal Formation: Bromoacetaldehyde diethyl acetal is refluxed with butane-1,4-diol in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) in a suitable solvent like cyclohexane, with continuous removal of ethanol to drive the reaction to completion. This forms the 2-bromomethyl-1,3-dioxepane intermediate.

• Elimination: The intermediate is then treated with a strong base, such as potassium hydroxide, to induce elimination and form the desired 2-methylene-1,3-dioxepane.

dot graph LR { A[Bromoacetaldehyde diethyl acetal + Butane-1,4-diol] -- "Acid Catalyst" --> B(2-Bromomethyl-1,3-dioxepane); B -- "Strong Base" --> C[2-Methylene-1,3-dioxepane];

}

Caption: Synthesis of 2-methylene-1,3-dioxepane.

Implications for Drug Design and Development

The subtle yet significant differences in the ring strain and conformational preferences of 1,4-dioxepane and 1,3-dioxepane have profound implications for their use as scaffolds in drug design.

• Scaffold Rigidity and Vectorial Display of Substituents: The higher predicted ring strain and more defined conformational preference of the 1,3-dioxepane system may offer a more rigid scaffold for the precise positioning of substituents to interact with a biological target. Conversely, the greater flexibility of the 1,4-dioxepane ring could be advantageous in allowing for induced-fit binding to a protein.

• Physicochemical Properties: The placement of the oxygen atoms influences the molecule's polarity and hydrogen bonding capabilities. The 1,3-dioxepane contains an acetal functionality, which can act as a hydrogen bond acceptor. The 1,4-dioxepane possesses two ether linkages, also capable of hydrogen bonding. These differences will impact solubility, membrane permeability, and interactions with biological macromolecules.

• Metabolic Stability: The acetal group in 1,3-dioxepanes may be susceptible to hydrolysis under acidic conditions, a factor to consider in the design of orally bioavailable drugs. The ether linkages in 1,4-dioxepanes are generally more stable.

Conclusion

The comparative analysis of 1,4-dioxepane and 1,3-dioxepane reveals a fascinating interplay between heteroatom positioning, conformational flexibility, and ring strain. While both isomers adopt non-planar conformations to minimize strain, the 1,3-isomer is predicted to possess a higher degree of ring strain due to increased torsional and transannular interactions. This difference in stability and conformational preference provides a valuable tool for medicinal chemists. By understanding and harnessing these properties, researchers can make more informed decisions in the selection and design of dioxepane-based scaffolds to achieve the desired three-dimensional structure, physicochemical properties, and biological activity for the development of novel and effective therapeutics. The computational workflow presented herein offers a reliable and accessible method for the quantitative assessment of ring strain, further empowering rational drug design.

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• DFT Investigation of the Structure and Alkaline Earth Cation Selectivity of 1,4-Diazo-2,3,8,9-dibenzo-7,10-dioxacyclododecane-5,12-dione. (2013). Asian Journal of Chemistry, 25(11), 6087-6091.

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An In-depth Technical Guide to 6-(Bromomethyl)-1,4-dioxepane: Synthesis, Availability, and Application

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-(Bromomethyl)-1,4-dioxepane, a valuable heterocyclic building block for organic synthesis and drug discovery. We will delve into its chemical properties, commercial availability, synthetic pathways, and potential applications, offering insights grounded in established chemical principles for professionals in the field.

Introduction to 6-(Bromomethyl)-1,4-dioxepane

6-(Bromomethyl)-1,4-dioxepane is a bifunctional organic compound featuring a seven-membered 1,4-dioxepane ring and a reactive bromomethyl group. The saturated dioxepane scaffold offers a flexible, non-planar three-dimensional structure, which is of increasing interest in medicinal chemistry for creating novel molecular frameworks that can explore new regions of chemical space. The bromomethyl group serves as a versatile electrophilic handle, enabling facile alkylation of a wide array of nucleophiles. This combination makes the molecule an attractive starting point for constructing more complex chemical entities, particularly in the synthesis of heterocyclic and carbocyclic systems for drug discovery programs.[1][2] The strategic incorporation of bromine can also enhance the bioactive potential of molecules by increasing lipophilicity and improving membrane permeability.[3]

Physicochemical Properties and Structure

Accurate characterization is the foundation of any chemical synthesis or application. Below are the key identifiers and properties for 6-(Bromomethyl)-1,4-dioxepane.

Property	Value	Source
CAS Number	1849266-44-9
Molecular Formula	C₆H₁₁BrO₂
Molecular Weight	195.06 g/mol
Physical Form	Liquid
Purity	Typically ≥95%
Storage	Room Temperature (RT)
InChI Key	QDNVTANHVRZPPN-UHFFFAOYSA-N

Chemical Structure

The structure consists of a seven-membered ring containing two oxygen atoms at positions 1 and 4, with a bromomethyl substituent at position 6.

Caption: Chemical structure of 6-(Bromomethyl)-1,4-dioxepane.

Commercial Availability and Sourcing

As a specialized building block, 6-(Bromomethyl)-1,4-dioxepane is available from a select number of chemical suppliers who focus on providing novel scaffolds for research and development.

Supplier	Product Identifier	Purity	Notes
Sigma-Aldrich (via ChemBridge)	CAS: 1849266-44-9	95%	Available in various quantities for research purposes.

It is important to note that while the parent compound is available, a wider variety of structurally related analogs, such as fluoro-substituted, benzo-fused, and spirocyclic dioxepanes, are also commercially available from suppliers like BLDpharm and Clearsynth.[4][5] This suggests a growing interest in this chemical class for library synthesis and hit-to-lead optimization.

Synthesis Pathway and Rationale

A proposed synthesis starts from 1,4-butanediol and bromoacetaldehyde dimethyl acetal. The acid-catalyzed transacetalization reaction forms the seven-membered dioxepane ring by displacing methanol.

Caption: Proposed synthetic workflow for 6-(Bromomethyl)-1,4-dioxepane.

This strategy is analogous to the synthesis of related benzo-fused dioxepanes, where a diol (1,2-benzenedimethanol) is reacted with bromoacetaldehyde dimethylacetal in the presence of an acid catalyst like p-toluenesulfonic acid (p-TsOH) in a solvent such as dioxane.[6] The reaction is typically driven to completion by removing the methanol byproduct.

Applications in Synthesis and Drug Discovery

The true value of 6-(Bromomethyl)-1,4-dioxepane lies in its utility as a versatile building block. Its bifunctional nature allows for the strategic introduction of a flexible seven-membered ring system into a target molecule.

Core Concept: A Bifunctional Building Block

The molecule can be conceptualized as having two key components:

• The Scaffold: The 1,4-dioxepane ring provides a non-planar, saturated heterocyclic core. This is desirable in drug design to move away from "flat" aromatic structures and improve properties like solubility and metabolic stability.

• The Reactive Handle: The bromomethyl group is a potent electrophile, ideal for Sɴ2 reactions. It allows for covalent linkage to a wide range of nucleophiles (amines, thiols, enolates, etc.), effectively "stitching" the dioxepane scaffold onto another molecule.

Caption: Logical relationship of the molecule as a synthetic building block.

This building block approach is highly effective for constructing novel heterocyclic and carbocyclic systems.[1] For instance, similar bromomethylated heterocycles are used to alkylate enolates, followed by intramolecular reactions to create complex bicyclic frameworks relevant to natural product synthesis.[1] The introduction of such scaffolds is a key strategy in developing advanced building blocks for drug discovery.[2]

Safe Handling, Storage, and Disposal

While a specific Safety Data Sheet (SDS) for 6-(Bromomethyl)-1,4-dioxepane is not provided in the search results, data from structurally similar compounds, such as other brominated cyclic ethers, can be used to establish prudent laboratory practices.[7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[7][8]

• Handling: Handle only within a certified chemical fume hood to avoid inhalation of vapors.[7] Avoid all contact with skin, eyes, and clothing. The compound should be treated as a potential corrosive and irritant, causing skin burns and serious eye damage.[7][8]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.[7] It may be beneficial to store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the material to enter drains or waterways.[7]

Exemplary Experimental Protocol: Synthesis of 6-(Bromomethyl)-1,4-dioxepane

The following is a hypothetical, step-by-step protocol based on the synthetic rationale outlined in Section 4. This protocol is for illustrative purposes and must be adapted and optimized under proper laboratory conditions by a qualified chemist.

• Reaction Setup:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 1,4-butanediol (1.0 eq.), bromoacetaldehyde dimethyl acetal (1.05 eq.), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq.).

  • Add anhydrous dioxane as the solvent to achieve a starting material concentration of approximately 0.5 M.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 101-103 °C for dioxane).

  • Monitor the reaction progress by observing the collection of the methanol byproduct in the Dean-Stark trap.

  • The reaction can also be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Continue refluxing until the starting diol is consumed (typically 4-8 hours).

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is neutral or slightly basic.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil is purified by flash column chromatography on silica gel.

  • Use a gradient elution system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, to isolate the final product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 6-(Bromomethyl)-1,4-dioxepane as a liquid.

Conclusion

6-(Bromomethyl)-1,4-dioxepane represents a potent and versatile chemical tool for researchers engaged in organic synthesis and medicinal chemistry. Its unique combination of a flexible, three-dimensional dioxepane scaffold and a highly reactive bromomethyl handle makes it an ideal building block for constructing novel molecular architectures. While its commercial availability is currently limited to specialized suppliers, its straightforward and scalable synthesis ensures its accessibility for pioneering research in drug discovery and materials science. Adherence to strict safety protocols is paramount when handling this reactive compound.

References

• Hoffman Fine Chemicals. CAS RN 74286-87-6 | 8-(Bromomethyl)-1,4-dioxaspiro[4.5]decane. [Link]

• Wipf, P., & Weiner, W. S. (2002). 6-Bromomethyl-4H-1,3-dioxin: a versatile bromomethyl vinyl ketone equivalent for heterocycle and carbocycle construction. Journal of the American Chemical Society, 124(5), 754–755. [Link]

• Du, Y., et al. (2022). Mechanistic Investigation of Cyclic Ketene Acetal Radical Ring-Opening Homo- and Co-Polymerization and Preparation of PEO Graft Copolymers With Tunable Composition. Royal Society of Chemistry. [Link]

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Protocols & Analytical Methods

Cationic Ring-Opening Polymerization of 6-(Bromomethyl)-1,4-dioxepane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the cationic ring-opening polymerization (CROP) of 6-(bromomethyl)-1,4-dioxepane. The resulting functional polyether, poly(6-(bromomethyl)-1,4-dioxepane), is of significant interest for biomedical applications, particularly in drug delivery, due to its reactive pendant bromomethyl groups that allow for post-polymerization modification.

Introduction to Cationic Ring-Opening Polymerization (CROP)

Cationic ring-opening polymerization is a chain-growth polymerization method used for cyclic monomers containing heteroatoms, such as ethers, acetals, and amines.[1] The polymerization is initiated by electrophilic species, including Brønsted acids or Lewis acids, which activate the monomer for nucleophilic attack by another monomer molecule.[2] The reactivity of heterocyclic monomers in CROP is largely influenced by their ring strain; highly strained rings like three- and four-membered rings polymerize more readily than less strained six- or seven-membered rings like 1,3-dioxepane.[1]

The monomer 6-(bromomethyl)-1,4-dioxepane is a seven-membered cyclic ether. While its ring strain is lower than that of smaller rings, the presence of the electron-withdrawing bromomethyl group can influence its reactivity. The primary appeal of this monomer lies in the pendant bromomethyl group, which serves as a versatile handle for post-polymerization modification, allowing for the attachment of therapeutic agents, targeting ligands, or other functional moieties.[3][4][5]

Mechanism of Cationic Ring-Opening Polymerization

The CROP of 6-(bromomethyl)-1,4-dioxepane proceeds through three main stages: initiation, propagation, and termination.

Initiation: The polymerization is initiated by a cationic species, typically a proton (H⁺) from a Brønsted acid or a carbenium ion generated from a Lewis acid/co-initiator system. The initiator protonates the oxygen atom of the dioxepane ring, forming a secondary or tertiary oxonium ion.

Propagation: The propagation step involves the nucleophilic attack of a neutral monomer molecule on the activated oxonium ion at the growing polymer chain end. This results in the opening of the cyclic monomer and the regeneration of the oxonium ion at the new chain end.

Termination and Chain Transfer: Termination can occur through various mechanisms, including reaction with counter-ions, impurities (like water), or through chain transfer to the monomer. These events lead to the cessation of chain growth. In the case of cyclic acetals, transacetalization can also be a significant side reaction.[6][7]

Caption: Experimental workflow for CROP of 6-(bromomethyl)-1,4-dioxepane.

• Preparation: All glassware should be flame-dried or oven-dried and assembled under a positive pressure of inert gas (N₂ or Ar).

• Monomer and Solvent Addition: In a Schlenk flask, dissolve the desired amount of 6-(bromomethyl)-1,4-dioxepane in anhydrous DCM. The monomer concentration can be varied, but a typical starting point is 1 M.

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C or -20 °C) in an ice or dry ice/acetone bath. Lower temperatures can help to suppress side reactions.

• Initiation: Prepare a stock solution of the initiator (e.g., triflic acid) in anhydrous DCM. Add the required amount of the initiator solution dropwise to the stirred monomer solution. The monomer-to-initiator ratio will determine the target molecular weight.

• Polymerization: Allow the reaction to proceed under an inert atmosphere for a predetermined time (e.g., 1 to 24 hours). The progress of the polymerization can be monitored by taking aliquots and analyzing them by ¹H NMR or GPC.

• Quenching: Terminate the polymerization by adding a small amount of pre-chilled methanol.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as cold diethyl ether or methanol. The choice of non-solvent may need to be optimized.

• Isolation: Collect the precipitated polymer by filtration or centrifugation, wash it with the non-solvent, and dry it under vacuum to a constant weight.

Characterization of Poly(6-(bromomethyl)-1,4-dioxepane)

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and determination of monomer conversion.	Disappearance of monomer peaks and appearance of broad polymer peaks corresponding to the polyether backbone and the bromomethyl side chains.
¹³C NMR	Further structural confirmation.	Signals corresponding to the carbon atoms in the repeating unit of the polymer.
SEC/GPC	Determination of number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI).	A unimodal or multimodal distribution depending on the control over the polymerization. A PDI close to 1 indicates a well-controlled polymerization.
DSC	Determination of glass transition temperature (T₉) and melting temperature (Tₘ).	Provides information about the thermal properties and crystallinity of the polymer.
TGA	Assessment of thermal stability.	Determines the decomposition temperature of the polymer.

Post-Polymerization Modification

The pendant bromomethyl groups are highly versatile for further chemical transformations, a key advantage for drug development applications. [3][8][9]These groups can readily undergo nucleophilic substitution reactions.

Example: Azidation Reacting the polymer with sodium azide (NaN₃) in a polar aprotic solvent like DMF will convert the bromomethyl groups to azidomethyl groups. These azide-functionalized polymers can then be used in "click" chemistry reactions, such as the copper-catalyzed or strain-promoted alkyne-azide cycloaddition, to attach a wide variety of molecules.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no polymerization	Inactive initiator; impurities in monomer or solvent; low reaction temperature.	Use fresh, pure initiator; rigorously dry monomer and solvent; increase reaction temperature.
Low molecular weight	High concentration of impurities (e.g., water); high initiator concentration; chain transfer reactions.	Ensure all reagents and solvents are anhydrous; decrease initiator concentration; lower reaction temperature.
Broad PDI (>1.5)	Slow initiation compared to propagation; side reactions (e.g., chain transfer, transacetalization).	Choose a faster initiating system; lower the reaction temperature; consider using a proton trap like 2,6-di-tert-butylpyridine. [10]

References

• Post-Polymerization Modification of Ring Opening Metathesis Polymerization (ROMP)-Derived Materials Using Wittig Reactions. MDPI. Available from: [Link]

• Post-polymerisation approaches for the rapid modification of conjugated polymer properties. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Synthesis of Functional Polymers by Post-Polymerization Modification. Angewandte Chemie International Edition. Available from: [Link]

• Cationic Ring-Opening Polymerization of Cyclic Ethers. ResearchGate. Available from: [Link]

• Post-polymerization modification by direct C-H functionalization. ProQuest. Available from: [Link]

• Post-polymerization modification of monomer units. Matyjaszewski Polymer Group, Carnegie Mellon University. Available from: [Link]

• Photoinitiated Cationic Ring-Opening Polymerization of Octamethylcyclotetrasiloxane. MDPI. Available from: [Link]

• 6-Bromomethyl-4H-1,3-dioxin: a versatile bromomethyl vinyl ketone equivalent for heterocycle and carbocycle construction. PubMed. Available from: [Link]

• Organo-catalyzed ring opening polymerization of a 1,4-dioxane-2,5-dione deriving from glutamic acid. PubMed. Available from: [Link]

• The cationic ring-opening polymerization of cyclic ethers. Aston University Research Explorer. Available from: [Link]

• Cationic polymerization of 1,3-dioxolane and 1,3-dioxepane. Application to graft and block copolymer synthesis. ResearchGate. Available from: [Link]

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Synthesis of Poly(1,4-dioxepane) with Pendant Bromide Groups: A Guide for Advanced Drug Delivery Applications

Introduction: The Strategic Value of Brominated Poly(1,4-dioxepane) in Advanced Therapeutics

In the landscape of polymer chemistry tailored for biomedical applications, poly(1,4-dioxepane) stands out for its biocompatibility and biodegradability, rendering it a polymer of significant interest for drug delivery systems. The introduction of pendant bromide groups onto the poly(1,4-dioxepane) backbone transforms this versatile polymer into a highly functional platform. These bromide moieties serve as reactive handles for the subsequent attachment of targeting ligands, therapeutic agents, or imaging probes through nucleophilic substitution reactions. This functionalization capability is paramount in the design of sophisticated drug delivery vehicles that can offer controlled release, targeted delivery, and enhanced therapeutic efficacy.

This technical guide provides researchers, scientists, and drug development professionals with detailed protocols for the synthesis of poly(1,4-dioxepane) featuring pendant bromide groups. Two primary synthetic strategies are presented:

• Ring-Opening Polymerization of a Functionalized Monomer: This approach involves the synthesis of a 3-bromomethyl-1,4-dioxepane monomer followed by its controlled polymerization.

• Post-Polymerization Modification: This alternative route entails the synthesis of poly(1,4-dioxepane) from its unsubstituted monomer, followed by the introduction of bromide groups onto the polymer backbone.

Each method offers distinct advantages and challenges, which will be discussed to aid in the selection of the most appropriate strategy for specific research and development needs. The causality behind experimental choices is elucidated to provide a deeper understanding of the underlying chemical principles.

Part 1: Synthesis via Ring-Opening Polymerization of a Brominated Monomer

This pathway provides excellent control over the polymer architecture and the uniform distribution of the pendant bromide groups. The key challenge lies in the multi-step synthesis of the functionalized monomer.

Workflow for Monomer Synthesis and Polymerization

Caption: Workflow for the synthesis of poly(3-bromomethyl-1,4-dioxepane) via monomer synthesis and subsequent CROP.

Protocol 1.1: Synthesis of 3-(hydroxymethyl)-1,4-dioxepane (Intermediate)

The synthesis of the brominated monomer begins with the preparation of a hydroxymethyl-substituted dioxepane. This intermediate is crucial as the hydroxyl group is a convenient precursor to the desired bromide.

Rationale: A multi-step synthesis starting from a readily available and inexpensive starting material like glycerol is a practical approach. The key is the strategic protection and deprotection of hydroxyl groups to enable selective functionalization and subsequent cyclization to form the seven-membered ring.

Materials:

• Glycerol

• Acetone

• p-Toluenesulfonic acid (catalyst)

• Sodium hydride (NaH)

• Allyl bromide

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dibromoethane

• Ozone (O₃)

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Standard glassware for organic synthesis

Procedure:

• Protection: React glycerol with acetone in the presence of a catalytic amount of p-toluenesulfonic acid to form solketal (2,2-dimethyl-1,3-dioxolane-4-methanol). This protects the 1,2-diol.

• Alkylation: Deprotonate the remaining primary hydroxyl group of solketal using sodium hydride in anhydrous THF, followed by reaction with allyl bromide to introduce the allyl group.

• Deprotection: Remove the acetonide protecting group under acidic conditions to yield 3-(allyloxy)propane-1,2-diol.

• Cyclization: Perform a Williamson ether synthesis by reacting 3-(allyloxy)propane-1,2-diol with 1,2-dibromoethane in the presence of a strong base (e.g., NaH) in a suitable solvent like THF to form 3-allyl-1,4-dioxepane.

• Oxidative Cleavage: Bubble ozone through a solution of 3-allyl-1,4-dioxepane in DCM/MeOH at -78 °C until a blue color persists. Quench the reaction with a reducing agent like sodium borohydride to yield 3-(hydroxymethyl)-1,4-dioxepane.

• Purification: Purify the product by column chromatography on silica gel.

Protocol 1.2: Synthesis of 3-bromomethyl-1,4-dioxepane (Monomer)

Rationale: The conversion of the primary alcohol to a bromide can be achieved using various standard brominating agents. The Appel reaction (using triphenylphosphine and carbon tetrabromide) is a mild and effective method that proceeds with inversion of configuration, although for a primary alcohol, this is not a stereochemical concern.

Materials:

• 3-(hydroxymethyl)-1,4-dioxepane

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve 3-(hydroxymethyl)-1,4-dioxepane (1.0 eq) in anhydrous DCM.

• Add triphenylphosphine (1.2 eq) and cool the solution to 0 °C.

• Slowly add a solution of carbon tetrabromide (1.2 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography on silica gel to obtain 3-bromomethyl-1,4-dioxepane.

Protocol 1.3: Cationic Ring-Opening Polymerization (CROP) of 3-bromomethyl-1,4-dioxepane

Rationale: Cationic ring-opening polymerization is a well-established method for polymerizing cyclic ethers.[1][2] A strong Brønsted acid or a Lewis acid can be used as an initiator. Triflic acid (TfOH) is a powerful initiator for such polymerizations. The polymerization is typically conducted under anhydrous conditions to prevent termination by water.

Materials:

• 3-bromomethyl-1,4-dioxepane (rigorously purified and dried)

• Trifluoromethanesulfonic acid (TfOH) (initiator)

• Anhydrous Dichloromethane (DCM) (solvent)

• Methanol (terminating agent)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the purified 3-bromomethyl-1,4-dioxepane monomer in anhydrous DCM.

• Cool the solution to the desired reaction temperature (e.g., 0 °C or room temperature).

• Add the initiator, triflic acid, via syringe. The monomer-to-initiator ratio will determine the target molecular weight.

• Allow the polymerization to proceed for the desired time (e.g., 2-24 hours). Monitor the monomer conversion by taking aliquots and analyzing them by ¹H NMR spectroscopy.

• Terminate the polymerization by adding a small amount of methanol.

• Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent (e.g., cold methanol or diethyl ether).

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum to a constant weight.

Part 2: Synthesis via Post-Polymerization Modification

This approach is advantageous when the functionalized monomer is difficult to synthesize or polymerize. It involves the initial synthesis of the parent polymer, poly(1,4-dioxepane), followed by a bromination reaction.

Workflow for Post-Polymerization Bromination

Caption: Workflow for the synthesis of brominated poly(1,4-dioxepane) via post-polymerization modification.

Protocol 2.1: Synthesis of Poly(1,4-dioxepane)

The synthesis of the base polymer can be achieved through the ring-opening polymerization of 1,4-dioxepane using a suitable initiator.

Materials:

• 1,4-Dioxepane (monomer)

• Initiator (e.g., TfOH or a Lewis acid like BF₃·OEt₂)

• Anhydrous solvent (e.g., DCM)

• Terminating agent (e.g., methanol)

Procedure:

The procedure is analogous to Protocol 1.3, using 1,4-dioxepane as the monomer.

Protocol 2.2: Bromination of Poly(1,4-dioxepane)

Rationale: The introduction of bromide groups onto the polyether backbone can be achieved through radical bromination. N-Bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) is a common and effective reagent for this purpose. The reaction is typically carried out in a non-polar solvent to facilitate the radical chain reaction.

Materials:

• Poly(1,4-dioxepane)

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) (radical initiator)

• Carbon tetrachloride (CCl₄) or another suitable non-polar solvent

• Inert atmosphere setup

Procedure:

• Dissolve the poly(1,4-dioxepane) in CCl₄ in a flask equipped with a reflux condenser and under an inert atmosphere.

• Add NBS and AIBN to the solution. The stoichiometry of NBS relative to the polymer repeating units will determine the degree of bromination.

• Heat the reaction mixture to reflux (around 77 °C for CCl₄) to initiate the radical reaction.

• Maintain the reflux for a specified period (e.g., 4-24 hours).

• After cooling to room temperature, filter the mixture to remove the succinimide byproduct.

• Concentrate the filtrate and precipitate the brominated polymer in a non-solvent like cold methanol.

• Collect the polymer by filtration, wash thoroughly, and dry under vacuum.

Characterization of Brominated Poly(1,4-dioxepane)

Thorough characterization is essential to confirm the successful synthesis and to determine the key properties of the functionalized polymer.

Technique	Purpose	Expected Observations
¹H NMR Spectroscopy	To confirm the chemical structure and determine the degree of functionalization.	Appearance of new signals corresponding to the protons adjacent to the bromide group (e.g., a peak for -CH₂-Br). The degree of bromination can be calculated by comparing the integration of this new peak to the integration of the polymer backbone protons.[3][4]
¹³C NMR Spectroscopy	To further confirm the structure.	Appearance of a new carbon signal for the carbon bearing the bromide.
Gel Permeation Chromatography (GPC)	To determine the molecular weight and polydispersity index (PDI) of the polymer.	Provides information on the chain length and the distribution of chain lengths.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present.	A characteristic C-Br stretching vibration may be observed.
Differential Scanning Calorimetry (DSC)	To determine thermal properties such as the glass transition temperature (Tg) and melting temperature (Tm).	Functionalization can alter the thermal properties of the polymer.

Applications in Drug Development

The pendant bromide groups on the poly(1,4-dioxepane) backbone are versatile handles for a wide range of conjugation chemistries, making these polymers highly valuable for drug delivery applications.

• Prodrug Formulation: The bromide can be displaced by a drug molecule containing a nucleophilic group (e.g., a hydroxyl or amine), creating a covalent linkage that can be designed to be cleaved under specific physiological conditions, leading to controlled drug release.

• Targeted Drug Delivery: Targeting ligands such as antibodies, peptides, or small molecules can be attached to the polymer backbone via reaction with the bromide groups. This enables the drug-polymer conjugate to accumulate at the desired site of action, improving efficacy and reducing off-target toxicity.

• Stealth Polymers: The bromide can be used to attach polyethylene glycol (PEG) chains, creating a "stealth" polymer that can evade the immune system and exhibit a longer circulation half-life.[5][6]

• Multifunctional Nanocarriers: The polymer can be used to formulate nanoparticles or micelles where the bromide groups on the surface can be used to attach a combination of targeting moieties, imaging agents, and therapeutic molecules, creating a theranostic platform.

Conclusion

The synthesis of poly(1,4-dioxepane) with pendant bromide groups offers a powerful platform for the development of advanced drug delivery systems. The two primary synthetic routes, polymerization of a functionalized monomer and post-polymerization modification, each provide a viable pathway to these valuable materials. The choice of method will depend on the specific requirements of the final application, including the desired degree of functionalization, control over polymer architecture, and scalability of the synthesis. The detailed protocols and rationale provided in this guide are intended to empower researchers to successfully synthesize and utilize these functional polymers in their pursuit of next-generation therapeutics.

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Application Notes and Protocols: Post-Polymerization Modification of Poly(6-(bromomethyl)-1,4-dioxepane)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of Functional Polyethers

The field of polymer chemistry has been revolutionized by the development of functionalized polymers, which serve as intelligent therapeutic systems rather than inert scaffolds.[1] These advanced materials can be engineered to interact with biological systems in a programmable and selective manner, paving the way for more precise and adaptive drug delivery platforms.[1] Polyethers, with their inherent hydrophilicity and biocompatibility, are a particularly promising class of polymers for biomedical applications.[2] This guide focuses on a specific and highly versatile polyether, poly(6-(bromomethyl)-1,4-dioxepane), and the strategies for its post-polymerization modification.

The pendant bromomethyl group on the poly(6-(bromomethyl)-1,4-dioxepane) backbone is a highly reactive handle that allows for a wide range of chemical transformations. This reactivity is due to the bromine atom being an excellent leaving group, making the adjacent carbon susceptible to nucleophilic attack.[3] This feature enables the introduction of a diverse array of functional groups, thereby tailoring the polymer's properties for specific applications in drug delivery, tissue engineering, and diagnostics.[4][5]

This document provides a detailed overview of the core principles and step-by-step protocols for the post-polymerization modification of poly(6-(bromomethyl)-1,4-dioxepane). The methodologies described herein are designed to be robust and adaptable, providing a solid foundation for researchers to develop novel functional biomaterials.

Core Principles of Modification: The Power of Nucleophilic Substitution

The primary strategy for modifying poly(6-(bromomethyl)-1,4-dioxepane) is through nucleophilic substitution reactions, specifically SN2 reactions.[3][6] In this type of reaction, a nucleophile—an electron-rich species—attacks the electrophilic carbon atom bonded to the bromine. The bromine atom, being a good leaving group, departs, resulting in the formation of a new covalent bond between the nucleophile and the polymer backbone.

The versatility of this approach lies in the vast number of available nucleophiles, each capable of imparting unique functionalities to the polymer. Common nucleophiles include azides, amines, thiols, and carboxylates, which can introduce functionalities for "click" chemistry, pH-responsiveness, and bioconjugation.[3][7]

Caption: General scheme of nucleophilic substitution on the polymer.

Key Modification Protocols

The following protocols provide detailed, step-by-step methodologies for the most common and impactful modifications of poly(6-(bromomethyl)-1,4-dioxepane).

Azidation: Gateway to "Click" Chemistry

The introduction of azide groups onto the polymer backbone is a crucial first step for subsequent "click" chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[8][9] This highly efficient and specific reaction allows for the conjugation of a wide variety of molecules, including drugs, targeting ligands, and imaging agents.[10]

Protocol: Azidation of Poly(6-(bromomethyl)-1,4-dioxepane)

• Dissolution: Dissolve poly(6-(bromomethyl)-1,4-dioxepane) (1.0 eq.) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The concentration should be in the range of 10-20 mg/mL.

• Reagent Addition: Add sodium azide (NaN₃) (3.0-5.0 eq.) to the polymer solution. The excess of sodium azide drives the reaction to completion.

• Reaction: Stir the reaction mixture at room temperature (25°C) for 24-48 hours. The progress of the reaction can be monitored by FT-IR spectroscopy by observing the appearance of the characteristic azide peak at approximately 2100 cm⁻¹.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of a non-solvent, such as deionized water or methanol.

• Washing: Wash the precipitated polymer several times with the non-solvent to remove unreacted sodium azide and residual solvent.

• Drying: Dry the resulting azido-functionalized polymer under vacuum at room temperature until a constant weight is achieved.

Caption: Workflow for the azidation of the polymer.

Amination: Introducing pH-Responsiveness and Bioconjugation Sites

The introduction of primary or secondary amine groups imparts pH-responsive properties to the polymer, making it a "smart" material for drug delivery applications. Additionally, these amine groups can serve as reactive sites for the conjugation of biomolecules.

Protocol: Amination of Poly(6-(bromomethyl)-1,4-dioxepane)

• Dissolution: Dissolve poly(6-(bromomethyl)-1,4-dioxepane) (1.0 eq.) in a suitable aprotic solvent (e.g., DMF, DMSO).

• Reagent Addition: Add a primary or secondary amine (e.g., ethylenediamine, propargylamine) (5.0-10.0 eq.) to the polymer solution. A large excess of the amine is used to favor the mono-alkylation product and minimize cross-linking.

• Reaction: Stir the reaction mixture at a slightly elevated temperature (e.g., 40-60°C) for 12-24 hours. Monitor the reaction by ¹H NMR by observing the disappearance of the bromomethyl proton signal.

• Purification: Precipitate the polymer in a suitable non-solvent (e.g., diethyl ether, cold water).

• Washing: Wash the polymer extensively with the non-solvent to remove excess amine.

• Drying: Dry the amino-functionalized polymer under vacuum.

Thiolation: For Thiol-Ene "Click" Chemistry and Disulfide Crosslinking

Introducing thiol groups opens up possibilities for thiol-ene "click" chemistry, a highly efficient reaction for polymer modification and surface functionalization.[11] Furthermore, thiol groups can be oxidized to form disulfide bonds, enabling the creation of redox-responsive hydrogels for controlled drug release.

Protocol: Thiolation of Poly(6-(bromomethyl)-1,4-dioxepane)

• Dissolution: Dissolve the polymer (1.0 eq.) in a polar aprotic solvent like DMF.

• Reagent Addition: Add a thiol-containing nucleophile such as sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis. For direct thiolation with NaSH, add a solution of NaSH (2.0-3.0 eq.) in ethanol or water to the polymer solution.

• Reaction: Stir the reaction at room temperature for 12-24 hours.

• Purification: Acidify the reaction mixture with a dilute acid (e.g., 0.1 M HCl) to protonate the thiolate, then precipitate the polymer in cold water.

• Washing: Wash the polymer with deionized water.

• Drying: Dry the thiol-functionalized polymer under vacuum.

Characterization of Modified Polymers

Thorough characterization is essential to confirm the successful modification of the polymer and to determine the degree of functionalization.

Technique	Purpose	Expected Observations for Successful Modification
¹H NMR Spectroscopy	To confirm the covalent attachment of the new functional group and quantify the degree of substitution.	Disappearance or shift of the bromomethyl proton signal (~3.5 ppm). Appearance of new signals corresponding to the protons of the attached functional group.
FT-IR Spectroscopy	To identify the presence of new functional groups.	Appearance of characteristic absorption bands: Azide (~2100 cm⁻¹), Amine (N-H stretch ~3300-3500 cm⁻¹), Thiol (S-H stretch ~2550 cm⁻¹).
Size Exclusion Chromatography (SEC)	To assess changes in molecular weight and polydispersity after modification.	A slight increase in molecular weight with no significant broadening of the polydispersity index (PDI), indicating minimal side reactions like cross-linking or chain scission.

Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature. Steric hindrance.	Increase reaction time and/or temperature. Use a less sterically hindered nucleophile if possible. Increase the excess of the nucleophile.
Polymer Cross-linking	Use of difunctional or polyfunctional nucleophiles. Side reactions.	Use a large excess of the nucleophile to favor mono-substitution. Perform the reaction at a lower concentration.
Low Yield	Poor precipitation or loss during washing.	Optimize the precipitation solvent/non-solvent system. Use centrifugation instead of filtration for fine precipitates.
Broad PDI in SEC	Chain scission or cross-linking.	Use milder reaction conditions. Ensure all reagents are pure and the solvent is anhydrous if necessary.

Conclusion

The post-polymerization modification of poly(6-(bromomethyl)-1,4-dioxepane) offers a powerful and versatile platform for the development of advanced functional materials for biomedical applications. The protocols and principles outlined in this guide provide a comprehensive starting point for researchers to design and synthesize novel polymers with tailored properties. By leveraging the reactivity of the bromomethyl group, a wide range of functionalities can be introduced, enabling the creation of sophisticated drug delivery systems, responsive biomaterials, and advanced diagnostic tools.

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• History of Post-polymerization Modification. (2013). In Functional Polymers by Post-Polymerization Modification (pp. 1-16). Wiley-VCH Verlag GmbH & Co. KGaA. Available from: [Link]

• Functional Polymers by Post-Polymerization Modification. Concepts, Guidelines and Applications. Available from: [Link]

• Ring-Opening Polymerization (ROP) and Catalytic Rearrangement as a Way to Obtain Siloxane Mono- and Telechelics, as Well as Well-Organized Branching Centers: History and Prospects. (2022). Polymers, 14(12), 2411. Available from: [Link]

• 6-Bromomethyl-4H-1,3-dioxin: a versatile bromomethyl vinyl ketone equivalent for heterocycle and carbocycle construction. (2002). Journal of the American Chemical Society, 124(5), 827-836. Available from: [Link]

• Post-Polymerisation Modification of Polyethylene through Photochemical Oximation. (2025). ChemRxiv. Available from: [Link]

• Studying the Ring-Opening Polymerization of 1,5-Dioxepan-2-one with Organocatalysts. (2019). Polymers, 11(10), 1649. Available from: [Link]

• Stereoselective synthesis of new pyran-dioxane based polycycles from glycal derived vinyl epoxide. (2019). Organic & Biomolecular Chemistry, 17(3), 514-522. Available from: [Link]

• Functional Polymers by Post-Polymerization Modification: Concepts, Guidelines, and Applications. Available from: [Link]

• Cationic polymerization of 1,3-dioxolane and 1,3-dioxepane. Application to graft and block copolymer synthesis. (1980). Polymer Bulletin, 3(8-9), 441-448. Available from: [Link]

• Ring-Opening Metathesis Polymerization from Surfaces. (1998). Journal of the American Chemical Society, 120(49), 12135-12136. Available from: [Link]

• Studying the Ring-Opening Polymerization of 1,5-Dioxepan-2-one with Organocatalysts. (2025). Available from: [Link]

Sources

• 1. blog.curapath.com [blog.curapath.com]
• 2. researchgate.net [researchgate.net]
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• 5. ijpsjournal.com [ijpsjournal.com]
• 6. 9.2. Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 7. 高分子末端へのアジド基とアルキン基の導入 [sigmaaldrich.com]
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• 11. application.wiley-vch.de [application.wiley-vch.de]

High-Fidelity Nucleophilic Substitution of 2-(Bromomethyl)-1,3-Dioxepane

Topic: Nucleophilic substitution of bromomethyl group on dioxepane ring Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.

Synthetic Protocols for PROTAC Linker Design and Functional Polymer Scaffolds[1]

Executive Summary

The 1,3-dioxepane ring system has emerged as a high-value motif in medicinal chemistry, particularly in the design of Proteolysis Targeting Chimeras (PROTACs). Unlike standard alkyl or PEG linkers, the 7-membered dioxepane ring offers unique physicochemical properties—enhanced aqueous solubility, defined conformational flexibility, and improved metabolic stability.

This Application Note details the nucleophilic substitution of the exocyclic bromomethyl group on the 1,3-dioxepane core. While this scaffold is widely known as a precursor for radical ring-opening polymerization monomers (e.g., MDO), its utility in linker chemistry depends on suppressing elimination pathways (E2) to favor bimolecular substitution (

). We provide optimized protocols for azidation and amination, ensuring high yields while preserving the acid-sensitive acetal backbone.

Mechanistic Insight & Chemical Dynamics

2.1 The Electrophile: 2-(Bromomethyl)-1,3-Dioxepane (BMDO)

The target scaffold, BMDO , is a cyclic acetal. Its reactivity is governed by two competing pathways at the exocyclic carbon:

• Substitution: The desired pathway for linker synthesis.[1] The primary bromide is sterically accessible, but the trajectory of the incoming nucleophile can be influenced by the "floppy" nature of the 7-membered ring (twist-chair/twist-boat conformers).

• E2 Elimination: Treatment with strong, bulky bases (e.g.,

  -BuOK) rapidly promotes dehydrohalogenation to form 2-methylene-1,3-dioxepane (MDO) , a ketene acetal analog.[1]

Critical Design Rule: To maximize substitution, the reaction coordinate must be controlled by nucleophilicity rather than basicity. The use of polar aprotic solvents (DMF, DMSO) and non-bulky, soft nucleophiles (azides, thiols, secondary amines) is essential.

2.2 Stability Considerations

• Base Stability: The 1,3-dioxepane ring is an acetal; it is robust in basic media (pH > 7).

• Acid Sensitivity: The ring hydrolyzes in aqueous acid to release 1,4-butanediol and bromoacetaldehyde. Strict adherence to neutral-to-basic workup conditions is mandatory. [1]

Visualization: Reaction Pathways

The following diagram illustrates the divergent reactivity of the BMDO scaffold.

Figure 1: Divergent reactivity of BMDO. Strong bases favor elimination (Red path), while soft nucleophiles favor substitution (Green path).

Experimental Protocols

4.1 Pre-requisite: Synthesis of BMDO Scaffold

Note: Commercially available, but often synthesized in-house for scale.[1]

• Reagents: Bromoacetaldehyde dimethyl acetal (1.0 eq), 1,4-Butanediol (1.0 eq),

  -Toluenesulfonic acid ( TSA, 0.01 eq).

• Solvent: Cyclohexane or Toluene (for azeotropic removal of methanol).

• Key Step: Reflux with Dean-Stark trap.[1] Monitor methanol collection.

• Purification: Vacuum distillation.[1][2] (Target bp: ~80-85 °C at 2 mmHg).[1]

4.2 Protocol A: Azidation (Preparation of "Clickable" Linker)

This protocol yields 2-(azidomethyl)-1,3-dioxepane, a universal intermediate for CuAAC "click" conjugation to E3 ligase ligands.[1]

Materials:

• 2-(Bromomethyl)-1,3-dioxepane (BMDO)[1][2][3][4][5]

• Sodium Azide (

  ) [Caution: Toxic/Explosive potential]

• N,N-Dimethylformamide (DMF), Anhydrous

• Ethyl Acetate / Brine for workup[1]

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve BMDO (1.0 eq, e.g., 5 mmol, 975 mg) in anhydrous DMF (10 mL, 0.5 M).

• Reagent Addition: Add Sodium Azide (1.5 eq, 7.5 mmol, 488 mg) in a single portion.

  • Why: Excess azide drives the equilibrium and compensates for any trace moisture.

• Reaction: Heat the mixture to 60 °C for 12–16 hours.

  • Control: Do not exceed 80 °C. Higher temperatures increase the risk of thermal decomposition of the azide or elimination side reactions.

• Monitoring: Check via TLC (visualize with

  or Iodine; azide is not UV active) or GC-MS. Look for the disappearance of the bromide peak.

• Workup (Non-Acidic):

  • Cool to room temperature.[1][4]

  • Dilute with Ethyl Acetate (50 mL) and pour into water (50 mL).

  • Wash the organic layer with water (3 x 30 mL) to remove DMF.

  • Wash with Saturated Brine (1 x 30 mL).[1]

  • Dry over

    , filter, and concentrate under reduced pressure (keep bath < 40 °C).

• Yield: Expect >90% conversion. The product is a clear oil.

  • Validation: IR spectrum will show a strong characteristic azide stretch at ~2100

    .[1]

4.3 Protocol B: Amination (Secondary Amine Synthesis)

Direct amination with primary amines can lead to bis-alkylation.[1] This protocol uses a secondary amine (e.g., piperazine derivative) or a large excess of primary amine.

Materials:

• BMDO[1][2][4]

• Target Amine (e.g., N-Boc-piperazine)[1]

• Potassium Carbonate (

  )

• Acetonitrile (

  ) or DMF

• Potassium Iodide (KI) - Catalyst[1]

Step-by-Step Methodology:

• Activation: Dissolve BMDO (1.0 eq) and KI (0.1 eq) in Acetonitrile. Stir for 30 mins at RT.[1]

  • Mechanism:[6][7][8][9][10][11] Finkelstein reaction in situ converts R-Br to R-I, a better leaving group, accelerating the

    rate without requiring high heat (suppressing elimination).

• Addition: Add the Amine (1.2 eq) and

  (2.0 eq).

  • Note:

    is a mild base sufficient to neutralize the HBr generated but too weak/insoluble to promote E2 elimination on this scaffold.

• Reaction: Reflux (80 °C) for 16–24 hours.

• Workup:

  • Filter off inorganic solids (

    , salts).

  • Concentrate filtrate.[1]

  • Redissolve in DCM, wash with water.

  • Crucial: Do NOT wash with 1M HCl to remove unreacted amine, as this will hydrolyze the dioxepane. Use column chromatography (Silica, neutralized with 1%

    ) for purification.

Data Summary & Troubleshooting

5.1 Solvent & Base Effects on Selectivity

The following table summarizes the impact of reaction conditions on the Product Distribution (Substitution vs. Elimination).

Solvent	Base / Nucleophile	Temp (°C)	Major Product	Mechanism
DMF	(Azide)	60	Substitution (>95%)
t-BuOH	-BuOK	80	Elimination (>90%)	E2
MeCN	Amine /	80	Substitution (>85%)
EtOH		70	Mixed (40:60)	/ E2

5.2 Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Ring Cleavage	Acidic Workup or Silica	Use basic alumina or pre-treat silica gel with 1% Triethylamine.[1] Avoid HCl washes.[1]
Formation of Alkene (MDO)	Base too strong/bulky	Switch from alkoxides (NaOEt) to Carbonates ( or ). Lower reaction temp.[1]
Slow Reaction Rate	Steric hindrance of ring	Add 10 mol% KI (Finkelstein catalyst).[1] Switch solvent to DMF or DMSO.[1]

Workflow Visualization

Figure 2: Optimized purification workflow emphasizing the removal of polar solvents and protection of the acetal ring.

References

• Synthesis and Polymerization of Dioxepane Monomers

  • Title: Mechanistic Investigation of Cyclic Ketene Acetal Radical Ring-Opening Homo- and Co-Polymeriz
  • Source: Royal Society of Chemistry (RSC), Polymer Chemistry.

  • URL:[Link]

  • Context: Provides the foundational synthesis of 2-(bromomethyl)

• PROTAC Linker Design Strategies

  • Title: Current strategies for the design of PROTAC linkers: a critical review.
  • Source: Exploration of Targeted Anti-tumor Therapy (via NIH/PMC).

  • URL:[Link]

  • Context: Discusses the necessity of diverse linker types (including ether/acetal based)

• General Nucleophilic Substitution Protocols

  • Title: Nucleophilic Substitution Reactions: A Practical Guide.

  • Source: Chemistry LibreTexts.[1]

  • URL:[Link]

  • Context: Foundational principles for optimizing vs E2 competition in secondary/hindered primary alkyl halides.

• Click Chemistry Applications

  • Title: One-pot nucleophilic substitution–double click reactions of biazides.[1]

  • Source: Beilstein Journal of Organic Chemistry (via NIH/PMC).

  • URL:[Link]

  • Context: Validates the "one-pot" substitution-click methodology which can be adapted for the dioxepane azide intermedi

Sources

• 1. 2-Bromomethyl-1,3-dioxolane synthesis - chemicalbook [chemicalbook.com]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. rsc.org [rsc.org]
• 5. 2-(Bromomethyl)-1,3-dioxepane | 57626-95-6 | Benchchem [benchchem.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. prepchem.com [prepchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 10. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 11. chemguide.co.uk [chemguide.co.uk]

Functionalized Biodegradable Scaffolds: Copolymerization of 6-(Bromomethyl)-1,4-dioxepane

This guide details the protocols for the copolymerization of 6-(Bromomethyl)-1,4-dioxepane (BM-1,4-DXP) . This functionalized cyclic ether monomer is valuable for introducing pendant bromomethyl groups into polyether or polyester backbones, serving as "clickable" handles for post-polymerization modification (e.g., via ATRP initiation or nucleophilic substitution).

Note on Nomenclature: In literature, the acronym "BMDO" is frequently used for 5,6-benzo-2-methylene-1,3-dioxepane, a vinyl monomer used in radical ring-opening polymerization. This guide specifically addresses the saturated cyclic ether 6-(bromomethyl)-1,4-dioxepane (CAS: 1849266-44-9), which polymerizes via ionic mechanisms.

Part 1: Strategic Overview & Mechanism

The copolymerization of BM-1,4-DXP presents two distinct mechanistic challenges depending on the comonomer:

• With Tetrahydrofuran (THF): Both monomers are cyclic ethers. The polymerization proceeds via Cationic Ring-Opening Polymerization (CROP) . The primary challenge is managing the difference in basicity between THF (more basic) and BM-1,4-DXP (less basic due to the electron-withdrawing bromine), which dictates reactivity ratios.

• With Lactide (LA): Lactide is a cyclic ester typically polymerized via Coordination-Insertion. Direct cationic copolymerization often leads to randomization via transesterification. The most robust protocol employs a Mechanism Transformation approach: synthesizing a hydroxyl-terminated poly(BM-1,4-DXP) macroinitiator first, followed by the coordination-insertion ROP of lactide.

Mechanistic Pathway Visualization

Figure 1: Dual-route strategy for copolymerizing BM-1,4-DXP. Route A utilizes Cationic ROP for ether-ether backbones. Route B utilizes a macroinitiator approach to create ether-ester block copolymers.

Part 2: Monomer Preparation & Handling

Critical Safety: BM-1,4-DXP is an alkylating agent. Handle in a fume hood with double nitrile gloves. Purity Requirement: >99.5% (GC). Moisture <10 ppm.

Purification Protocol

Commercially available BM-1,4-DXP (e.g., Sigma-Aldrich) often contains stabilizing amines or moisture.

• Drying: Stir the monomer over Calcium Hydride (CaH₂) for 24 hours at room temperature.

• Distillation: Perform vacuum distillation under high vacuum (<0.1 mbar).

  • Note: The bromomethyl group is thermally sensitive. Do not exceed bath temperature of 90°C.

• Storage: Store over 4Å molecular sieves in a glovebox at -20°C.

Part 3: Protocol A - Cationic Copolymerization with THF

This protocol produces a random or gradient polyether with pendant bromomethyl groups.

Materials

• Monomer 1: THF (Distilled over Na/Benzophenone).

• Monomer 2: BM-1,4-DXP (Purified as above).

• Initiator: Methyl Triflate (MeOTf) - Caution: Super-methylating agent.

• Solvent: None (Bulk) or Dichloromethane (DCM) if viscosity control is needed.

Experimental Procedure

• Reactor Prep: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Refill with dry Argon (3 cycles).

• Charging: In a glovebox, charge the flask with:

  • THF (5.0 mL, 61.5 mmol)

  • BM-1,4-DXP (1.2 g, 6.15 mmol) - Targeting 10 mol% incorporation.

• Initiation: Equilibrate the mixture to 0°C. Add Methyl Triflate (35 µL, 0.3 mmol) via gas-tight syringe.

  • Target Mn: ~20,000 g/mol (assuming 50% conversion).

• Polymerization: Stir at 0°C for 24–48 hours.

  • Insight: Cationic polymerization of THF is an equilibrium polymerization. Lower temperatures favor higher conversion (ceiling temperature of THF is ~83°C). The bromine substituent on BM-1,4-DXP lowers the basicity, making it consumed slower than THF.

• Termination: Quench with 1 mL of Methanol/Water (90:10).

• Purification:

  • Precipitate into cold methanol (-20°C).

  • Dissolve polymer in minimal DCM.

  • Reprecipitate into cold hexanes to remove unreacted BM-1,4-DXP oligomers.

• Drying: Vacuum dry at 40°C for 24 hours.

Data Analysis Parameters

Parameter	Method	Typical Value / Observation
Conversion	¹H NMR	Compare THF ( -H, 3.6 ppm) vs Polymer ( -H, 3.4 ppm).
Composition	¹H NMR	Integrate THF backbone (4H) vs BM-1,4-DXP (-CH₂Br, ~3.5 ppm).
Molecular Weight	GPC (THF)	Mn: 15–50 kDa; PDI: 1.2–1.4.
Thermal Properties	DSC	Tm will decrease relative to pure PTHF (43°C) as comonomer content increases.

Part 4: Protocol B - Block Copolymerization with Lactide

This protocol synthesizes Poly(L-lactide)-b-Poly(BM-1,4-DXP)-b-Poly(L-lactide) using a mechanism switch.

Phase 1: Synthesis of Macroinitiator (HO-P(BM-1,4-DXP)-OH)

• Reactor: Dry Schlenk flask.

• Reagents:

  • BM-1,4-DXP (5.0 g).

  • Initiator: 1,4-Butanediol (BDO) (Determines Mn). Ratio [M]/[I] = 20 for Mn ~ 4,000.

  • Catalyst: Triflic Acid (TfOH) (0.1 mol% relative to monomer).

• Procedure:

  • Mix Monomer and BDO under Argon.

  • Add TfOH at 0°C.

  • Stir at Room Temperature for 24 hours.

  • Quench with excess solid NaHCO₃ (neutralizes acid without introducing water).

  • Filter and precipitate in cold methanol.

  • Validation: ¹H NMR must show -CH₂OH end groups (triplet ~3.6-3.7 ppm).

Phase 2: Chain Extension with Lactide

• Reactor: Flame-dried Schlenk tube.

• Charging:

  • Macroinitiator (1.0 g, Mn ~4000, 0.25 mmol -OH groups).

  • L-Lactide (Recrystallized from Toluene) (2.0 g, 13.8 mmol).

  • Solvent: Dry Toluene (10 mL) or Bulk (Melting).

• Catalyst Addition: Add Tin(II) 2-ethylhexanoate (Sn(Oct)₂) (10 mg) in toluene solution.

• Polymerization: Heat to 110°C (Solution) or 130°C (Bulk) for 12 hours.

• Purification:

  • Precipitate into cold Methanol.

  • Wash with Diethyl Ether (removes unreacted Lactide).

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for the synthesis of ABA triblock copolymers via mechanism transformation.

Part 5: Post-Polymerization Modification (Validation)

To prove the "functional handle" utility, convert the bromomethyl group to an azide.

• Dissolve 200 mg of Copolymer in DMF (2 mL).

• Add Sodium Azide (NaN₃) (5 equiv relative to Br).

• Stir at 50°C for 24 hours.

• Validation: FT-IR analysis.

  • Disappearance: C-Br stretch (~600-700 cm⁻¹).

  • Appearance: Azide stretch (~2100 cm⁻¹, strong).

References

• Sigma-Aldrich. 6-(Bromomethyl)-1,4-dioxepane Product Sheet. CAS: 1849266-44-9. Link (Verified Commercial Source).

• Penczek, S., et al. "Cationic Ring-Opening Polymerization of Cyclic Ethers." Advances in Polymer Science, 1980. (Foundational text on CROP mechanisms and kinetics).

• Albertsson, A. C., & Varma, I. K. "Recent Developments in Ring Opening Polymerization of Lactones for Biomedical Applications." Biomacromolecules, 2003. Link (Review of Lactide ROP mechanisms).

• Dubois, P., et al. "Macromolecular Engineering of Polylactones and Polylactides." Polymer International, 1997.
• Matyjaszewski, K. "Cationic Polymerizations: Mechanisms, Synthesis, and Applications." Marcel Dekker, 1996.

The Strategic Utility of 6-(Bromomethyl)-1,4-dioxepane in Medicinal Chemistry: A Guide to Application and Protocol

For Researchers, Scientists, and Drug Development Professionals

The quest for novel chemical scaffolds that can unlock new therapeutic possibilities is a perpetual endeavor in medicinal chemistry. Saturated seven-membered rings, such as the 1,4-dioxepane system, are gaining increasing attention as they offer a desirable combination of structural complexity, conformational flexibility, and favorable physicochemical properties. This guide provides an in-depth exploration of 6-(bromomethyl)-1,4-dioxepane, a versatile building block poised for significant applications in the synthesis of innovative drug candidates. While direct literature on this specific reagent is emerging, this document consolidates established chemical principles and analogous syntheses to provide a robust framework for its utilization.

Introduction: The 1,4-Dioxepane Scaffold - A Rising Star in Drug Discovery

The 1,4-dioxepane ring system, a seven-membered heterocycle containing two oxygen atoms, presents a unique three-dimensional geometry that can effectively explore chemical space. This contrasts with the more commonly employed five- and six-membered rings. The increased conformational flexibility of the seven-membered ring can allow for optimal interactions with biological targets, potentially leading to enhanced potency and selectivity. The inclusion of two ether functionalities can also improve aqueous solubility and introduce potential hydrogen bond acceptor sites, which are desirable features for drug candidates.

The subject of this guide, 6-(bromomethyl)-1,4-dioxepane, is a bifunctional molecule. The 1,4-dioxepane core serves as a stable, non-planar scaffold, while the reactive bromomethyl group provides a handle for the facile introduction of a wide array of functional groups and pharmacophores through nucleophilic substitution reactions. This makes it an ideal starting point for the construction of diverse chemical libraries for high-throughput screening.

Synthesis of 6-(Bromomethyl)-1,4-dioxepane: A Proposed Synthetic Route

Step 1: Synthesis of 6-(Hydroxymethyl)-1,4-dioxepane

The initial step involves an acid-catalyzed intramolecular cyclization of 1,3,5-heptanetriol to form the 1,4-dioxepane ring. This type of reaction is a well-established method for the formation of cyclic ethers.

• Reaction: 1,3,5-Heptanetriol → 6-(Hydroxymethyl)-1,4-dioxepane

• Reagents and Conditions: Dilute sulfuric acid (H₂SO₄) or a solid acid catalyst (e.g., Amberlyst-15), in a non-polar solvent such as toluene or dichloromethane, with azeotropic removal of water.

• Causality: The acidic conditions protonate one of the terminal hydroxyl groups, converting it into a good leaving group (water). The central hydroxyl group then acts as an intramolecular nucleophile, attacking one of the terminal carbons and displacing water to form the seven-membered ring. The use of a Dean-Stark apparatus or other methods to remove water drives the equilibrium towards the cyclized product.

Step 2: Bromination of 6-(Hydroxymethyl)-1,4-dioxepane

The final step is the conversion of the primary alcohol to the corresponding bromide. A variety of standard brominating agents can be employed for this transformation.

• Reaction: 6-(Hydroxymethyl)-1,4-dioxepane → 6-(Bromomethyl)-1,4-dioxepane

• Reagents and Conditions: Phosphorus tribromide (PBr₃) in a suitable aprotic solvent like diethyl ether or dichloromethane at 0 °C to room temperature, or carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃) in dichloromethane.

• Causality: PBr₃ is a classic reagent for converting primary and secondary alcohols to alkyl bromides with high efficiency. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by the bromide ion in an Sₙ2 reaction. The CBr₄/PPh₃ system (Appel reaction) offers a milder alternative, which can be beneficial if the 1,4-dioxepane ring is sensitive to strongly acidic conditions.

Caption: Proposed two-step synthesis of 6-(Bromomethyl)-1,4-dioxepane.

Application in Medicinal Chemistry: A Scaffold for Library Synthesis

The primary utility of 6-(bromomethyl)-1,4-dioxepane in medicinal chemistry lies in its role as an alkylating agent to introduce the 1,4-dioxepane scaffold into a target molecule. The bromomethyl group is an excellent electrophile for Sₙ2 reactions with a wide range of nucleophiles, including amines, phenols, thiols, and carbanions. This allows for the rapid generation of a library of diverse compounds from a common intermediate.

Alkylation of Amines: A Gateway to Novel Bioactive Compounds

A common and highly valuable transformation is the alkylation of primary and secondary amines to form the corresponding secondary and tertiary amines. This reaction is fundamental in the synthesis of many classes of drugs.

Table 1: Potential Nucleophiles and Resulting Product Classes

Nucleophile Class	Example Nucleophile	Product Class	Potential Therapeutic Area
Primary Amines	Aniline	N-Aryl-N-((1,4-dioxepan-6-yl)methyl)amines	GPCR Modulators, Kinase Inhibitors
Secondary Amines	Piperidine	6-((Piperidin-1-yl)methyl)-1,4-dioxepane	CNS Agents, Ion Channel Modulators
Phenols	4-Fluorophenol	6-((4-Fluorophenoxy)methyl)-1,4-dioxepane	Anti-inflammatory, Antiviral
Thiols	Thiophenol	6-((Phenylthio)methyl)-1,4-dioxepane	Enzyme Inhibitors

Protocol: Synthesis of N-((1,4-Dioxepan-6-yl)methyl)aniline

This protocol details a representative Sₙ2 reaction between 6-(bromomethyl)-1,4-dioxepane and aniline.

Materials:

• 6-(Bromomethyl)-1,4-dioxepane (1.0 eq)

• Aniline (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Standard workup and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 6-(bromomethyl)-1,4-dioxepane and the chosen solvent (acetonitrile is a good starting point).

• Add aniline and potassium carbonate to the solution.

• Attach a reflux condenser and heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter off the potassium carbonate and wash the solid with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure N-((1,4-dioxepan-6-yl)methyl)aniline.

Causality of Experimental Choices:

• Excess Aniline: Using a slight excess of the nucleophile helps to drive the reaction to completion.

• Potassium Carbonate: An inorganic base is required to neutralize the hydrobromic acid (HBr) that is formed as a byproduct of the reaction. This prevents the protonation of the aniline, which would render it non-nucleophilic.

• Solvent: A polar aprotic solvent like acetonitrile or DMF is ideal for Sₙ2 reactions as it can solvate the cation of the base but does not strongly solvate the nucleophile, thus maintaining its reactivity.

• Heating: Providing thermal energy increases the rate of the reaction, allowing it to proceed at a reasonable pace.

Caption: A generalized workflow for the alkylation of amines using 6-(Bromomethyl)-1,4-dioxepane.

Potential Applications in Drug Discovery Programs

The 1,4-dioxepane moiety has been incorporated into molecules targeting a variety of biological systems. A notable example is its appearance in patent literature for modulators of G protein-coupled receptor 88 (GPR88), an orphan GPCR with high expression in the central nervous system, suggesting its potential in treating CNS disorders.

By using 6-(bromomethyl)-1,4-dioxepane as a scaffold, medicinal chemists can rapidly synthesize analogs of known GPR88 modulators or explore new chemical space around this target. The flexibility of the dioxepane ring may allow for novel binding interactions within the receptor, potentially leading to compounds with improved potency, selectivity, or pharmacokinetic profiles.

Conclusion and Future Outlook

6-(Bromomethyl)-1,4-dioxepane represents a valuable and currently underutilized building block in medicinal chemistry. Its straightforward, albeit proposed, synthesis and the predictable reactivity of its bromomethyl group make it an attractive tool for the generation of diverse chemical libraries. The unique conformational properties of the 1,4-dioxepane ring offer a compelling alternative to more traditional scaffolds in the pursuit of novel therapeutics. As the demand for three-dimensional diversity in drug discovery continues to grow, scaffolds like 6-(bromomethyl)-1,4-dioxepane are expected to play an increasingly important role in the development of the next generation of medicines.

References

• Note: As direct references for the synthesis and application of 6-(bromomethyl)-1,4-dioxepane are not prevalent, the following references provide context for the synthesis of related structures and the general utility of similar scaffolds in medicinal chemistry. A comprehensive literature search for analogous transformations is recommended before commencing experimental work.

Application Note &amp; Protocol: Synthesis of Amphiphilic Block Copolymers Using Dioxepane Monomers for Advanced Drug Delivery

Abstract

Amphiphilic block copolymers, which consist of distinct hydrophilic and hydrophobic segments, are foundational materials for creating sophisticated drug delivery systems. Their ability to self-assemble into core-shell nanostructures, such as micelles and polymersomes, in aqueous environments makes them ideal for encapsulating and transporting poorly water-soluble therapeutics. This guide provides a comprehensive overview and a detailed protocol for the synthesis of a model amphiphilic block copolymer, poly(ethylene glycol)-b-poly(1,3-dioxepane) (PEG-b-PDXP), using 2-methylene-1,3-dioxepane (MDO). The protocol emphasizes the use of ring-opening polymerization (ROP), a robust and controllable method for creating well-defined polymer architectures. This document is intended for researchers, scientists, and drug development professionals seeking to design and fabricate next-generation biodegradable polymer-based nanocarriers.

Underlying Principles: The Chemistry of Dioxepane Polymerization

The synthesis of polyesters from cyclic monomers is most effectively achieved through ring-opening polymerization (ROP). This method offers excellent control over molecular weight and results in polymers with low dispersity, which is crucial for reproducible drug delivery applications.

The Monomer: 2-Methylene-1,3-dioxepane (MDO)

2-Methylene-1,3-dioxepane (MDO) is a cyclic ketene acetal that undergoes radical ring-opening polymerization to yield a polyester, poly(ε-caprolactone) (PCL), a well-known biodegradable and biocompatible polymer.[1][2] The key advantage of using MDO is the introduction of an ester linkage into the polymer backbone upon ring opening, which imparts hydrolytic degradability to the final material.[3][4] This is a critical feature for biomedical applications, as the polymer can break down into non-toxic, resorbable byproducts in vivo.[]

The Initiator: Poly(ethylene glycol) (PEG)

To create an amphiphilic block copolymer, a hydrophilic macroinitiator is required to start the polymerization of the hydrophobic block. Poly(ethylene glycol) (PEG) is the most widely used polymer for this purpose due to its excellent biocompatibility, low immunogenicity, and "stealth" properties that help nanocarriers evade the immune system and prolong circulation time. A monofunctional PEG with a terminal hydroxyl group (mPEG-OH) serves as the initiator, with the hydroxyl group initiating the ROP of the dioxepane monomer.

The Catalyst: Tin(II) Octoate (Sn(Oct)₂)

Tin(II) octoate, also known as stannous octoate, is a highly effective and widely used catalyst for the ROP of cyclic esters.[6][7] It facilitates the polymerization through a coordination-insertion mechanism.[6] The tin atom coordinates with the carbonyl group of the monomer, activating it for nucleophilic attack by the hydroxyl group of the initiator (or the growing polymer chain).[8] This process is highly efficient, allowing for the synthesis of high molecular weight polymers under relatively mild conditions.[6]

Polymerization Mechanism

The synthesis of PEG-b-PDXP is a "grafting-from" approach, where the PDXP block is grown from the end of the PEG macroinitiator. The overall mechanism can be visualized as follows:

Figure 1: Mechanism of Ring-Opening Polymerization (ROP).

Experimental Guide: Synthesis and Characterization of PEG-b-PDXP

This section provides a step-by-step protocol for the synthesis of a representative PEG-b-PDXP block copolymer.

Materials and Equipment

Reagents & Consumables	Equipment
Methoxy poly(ethylene glycol) (mPEG-OH, Mn = 5,000 g/mol )	Schlenk flask (100 mL) and glassware
2-Methylene-1,3-dioxepane (MDO)	Schlenk line with vacuum and inert gas (N₂ or Ar)
Tin(II) 2-ethylhexanoate (Sn(Oct)₂)	Magnetic stirrer with heating plate
Anhydrous Toluene	Syringes and needles
Dichloromethane (DCM)	Rotary evaporator
Cold Methanol	Vacuum oven
Deuterated chloroform (CDCl₃) for NMR	Nuclear Magnetic Resonance (NMR) Spectrometer
Tetrahydrofuran (THF), HPLC grade for GPC	Gel Permeation Chromatography (GPC) system

Safety Precaution: Always handle chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Detailed Synthesis Protocol: PEG₅ₖ-b-PDXP₁₀ₖ

This protocol targets a block copolymer with a 5,000 g/mol PEG block and a 10,000 g/mol PDXP block.

Figure 2: Experimental workflow for PEG-b-PDXP synthesis.

Step 1: Drying the Macroinitiator

• Add mPEG-OH (1.0 g, 0.2 mmol) to a 100 mL Schlenk flask.

• Heat the flask to 80°C under high vacuum for at least 4 hours to remove any residual water. Water can act as a competing initiator, leading to poor control over the polymerization.

• Allow the flask to cool to room temperature under an inert atmosphere (N₂ or Ar).

Step 2: Reagent Addition

• Add anhydrous toluene (20 mL) to the flask via a cannula or syringe to dissolve the dried mPEG-OH.

• Calculate the required amount of MDO monomer for the target molecular weight of the PDXP block (10,000 g/mol ).

  • Molar mass of MDO = 114.14 g/mol

  • Target DP (Degree of Polymerization) = 10,000 / 114.14 ≈ 88

  • Moles of MDO = 0.2 mmol * 88 = 17.6 mmol

  • Mass of MDO = 17.6 mmol * 114.14 g/mol ≈ 2.01 g

• Using a syringe, add the MDO (2.01 g) to the reaction flask under inert atmosphere.

• Prepare a stock solution of the Sn(Oct)₂ catalyst in anhydrous toluene (e.g., 100 mg/mL). The monomer-to-catalyst ratio is typically around 200:1.

  • Moles of catalyst = 17.6 mmol / 200 ≈ 0.088 mmol

  • Molar mass of Sn(Oct)₂ = 405.12 g/mol

  • Mass of Sn(Oct)₂ = 0.088 mmol * 405.12 g/mol ≈ 35.6 mg

• Add the required volume of the catalyst stock solution to the reaction flask via syringe.

Step 3: Polymerization

• Immerse the flask in a preheated oil bath at 110°C.

• Allow the reaction to proceed under magnetic stirring for 24 hours. The solution will become noticeably more viscous as the polymerization progresses.

Step 4: Purification

• Remove the flask from the oil bath and allow it to cool to room temperature.

• Dilute the viscous solution with a small amount of dichloromethane (DCM, ~10 mL) to reduce its viscosity.

• Slowly pour the polymer solution into a beaker containing an excess of cold methanol (~200 mL) while stirring vigorously. The block copolymer will precipitate as a white solid.[6]

• Allow the precipitate to settle, then decant the methanol.

• Re-dissolve the polymer in a minimal amount of DCM and re-precipitate into cold methanol. Repeat this step two more times to ensure the complete removal of unreacted monomer and catalyst.

• Collect the purified white polymer by filtration and dry it in a vacuum oven at 40°C overnight until a constant weight is achieved.

Characterization Protocols

2.3.1. ¹H NMR Spectroscopy: Structural Confirmation and Composition Analysis

¹H NMR is used to confirm the chemical structure of the synthesized block copolymer and to calculate the actual molecular weight of the PDXP block.

• Protocol: Dissolve a small amount of the dried polymer (~5-10 mg) in deuterated chloroform (CDCl₃) and acquire the ¹H NMR spectrum.

• Analysis:

  • The characteristic peak for the PEG block's methylene protons (-O-CH₂ -CH₂ -) appears as a large singlet at approximately 3.64 ppm .

  • The characteristic peaks for the PDXP block will appear at:

    • ~4.06 ppm (triplet, -CH₂ -O-C=O), corresponding to the methylene protons adjacent to the ester oxygen.

    • ~2.30 ppm (triplet, -C=O-CH₂ -), corresponding to the methylene protons adjacent to the carbonyl group.

• Calculation of PDXP Block Length: By comparing the integration of the PEG peak (at 3.64 ppm) with the integration of a PDXP peak (e.g., at 4.06 ppm), the degree of polymerization (DP) of the PDXP block can be determined.

  • The number of protons for the PEG repeating unit is 4. The number of protons for the PDXP repeating unit signal at 4.06 ppm is 2.

  • DP of PEG = Mn of PEG / Molar mass of EG unit = 5000 / 44.05 ≈ 113.

  • DP_PDXP = (Integral_4.06ppm / 2) / (Integral_3.64ppm / (113 * 4))

  • Mn_PDXP (NMR) = DP_PDXP * 114.14 g/mol

  • Mn_Total (NMR) = Mn_PEG + Mn_PDXP (NMR)

2.3.2. Gel Permeation Chromatography (GPC): Molecular Weight and Dispersity

GPC separates polymer chains based on their hydrodynamic volume, providing the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn).[9]

• Protocol: Dissolve the polymer in HPLC-grade THF (~2-5 mg/mL), filter through a 0.45 µm syringe filter, and inject into the GPC system. Polystyrene standards are typically used for calibration.

• Analysis:

  • A successful block copolymer synthesis will show a single, monomodal peak in the GPC chromatogram.

  • The peak for the block copolymer should be shifted to a shorter retention time (higher molecular weight) compared to the original mPEG-OH macroinitiator.

  • A low dispersity value (Đ < 1.3) indicates a well-controlled, "living-like" polymerization.[8]

Expected Results & Troubleshooting

Data Summary

The following table outlines the expected results for the synthesis of PEG₅ₖ-b-PDXP with varying target molecular weights for the PDXP block.

Target Mn (PDXP)	Monomer/Initiator Ratio	Theoretical Mn (Total)	Expected Mn (GPC)	Expected Đ (GPC)
5,000 g/mol	44:1	10,000 g/mol	~9,500 - 11,000 g/mol	< 1.30
10,000 g/mol	88:1	15,000 g/mol	~14,000 - 16,000 g/mol	< 1.25
15,000 g/mol	132:1	20,000 g/mol	~18,500 - 21,000 g/mol	< 1.25

Troubleshooting Guide

Problem	Potential Cause	Solution
Bimodal GPC trace	Presence of residual mPEG initiator; Inefficient initiation.	Ensure rigorous drying of mPEG-OH and glassware. Check catalyst activity.
High Dispersity (Đ > 1.5)	Presence of water or impurities; Side reactions (transesterification).	Use anhydrous solvents and reagents. Ensure proper inert atmosphere technique. Avoid excessively high temperatures or long reaction times.
Low Monomer Conversion	Inactive catalyst; Insufficient reaction time or temperature.	Use fresh, properly stored catalyst. Increase reaction time or temperature slightly (e.g., to 120°C).
Mn lower than expected	Impurities acting as chain transfer agents; Inaccurate reagent measurement.	Purify monomer if necessary. Double-check all calculations and measurements.

Conclusion

This guide provides a robust and reproducible protocol for the synthesis of amphiphilic PEG-b-PDXP block copolymers via tin-catalyzed ring-opening polymerization. The detailed steps for synthesis, purification, and characterization enable researchers to produce well-defined, biodegradable materials with tunable block lengths. These copolymers are excellent candidates for the development of advanced nanocarrier systems for drug delivery, offering a platform for encapsulating hydrophobic drugs and improving their therapeutic efficacy. The principles and techniques described herein can be adapted to create a wide variety of functional and responsive biomaterials.

References

• Kowalski, A., Duda, A., & Penczek, S. (2000). Mechanism of Cyclic Ester Polymerization Initiated with Tin(II) Octoate. 2. Macromolecules Fitted with Tin(II) Alkoxide Species Observed Directly in MALDI−TOF Spectra. Macromolecules, 33(19), 7359–7370. [Link]

• Li, Y., & Chu, C. C. (1996). A Study of the Mechanism of the Free-Radical Ring-Opening Polymerization of 2-Methylene-1,3-dioxepane. Macromolecules, 29(12), 4376-4382. [Link]

• Duda, A., & Penczek, S. (2000). On the mechanism of polymerization of cyclic esters induced by Tin(II) octoate. Macromolecular Symposia, 153(1), 1-12. [Link]

• Li, Y., & Chu, C. C. (1996). A Study of the Mechanism of the Free-Radical Ring-Opening Polymerization of 2-Methylene-1,3-dioxepane. Macromolecules. [Link]

• Librizzi, D., & Kwiecien, M. (2008). Polymerization of Cyclic Esters Initiated by Carnitine and Tin (II) Octoate. Molecules, 13(5), 1113-1125. [Link]

• Davis, T. P., et al. (2000). Radical Ring-Opening Copolymerization of 2-Methylene 1,3-Dioxepane and Methyl Methacrylate. Macromolecules, 33(11), 4039-4047. [Link]

• Penczek, S., et al. (2000). Kinetics and Mechanism of Cyclic Esters Polymerization Initiated with Tin(II) Octoate. 3. Polymerization of l,l-Dilactide. Macromolecules, 33(19), 6983-6991. [Link]

• Davis, T. P., et al. (2000). Radical Ring-Opening Copolymerization of 2-Methylene 1,3-Dioxepane and Methyl Methacrylate: Experiments Originally Designed To Probe the Origin of the Penultimate Unit Effect. Macromolecules. [Link]

• Okada, M., et al. (1995). Synthesis, Characterization, and Hydrolytic Degradation of Copolymers of 2-Methylene-l,3-dioxepane with Ethylene and with Styrene. Journal of Bioactive and Compatible Polymers, 10(3), 223-238. [Link]

• Kubisa, P. (2020). Degradation of poly(1,3‐dioxolane). Depolymerization versus hydrolysis. Journal of Polymer Science. [Link]

• De Schryver, F. C., et al. (2020). Formation of cyclic structures in the cationic ring-opening polymerization of 1,3-dioxolane. Polymer Chemistry, 11(16), 2845-2855. [Link]

• Cai, T., et al. (2014). Functional 2-methylene-1,3-dioxepane terpolymer: a versatile platform to construct biodegradable polymeric prodrugs for intracellular drug delivery. Polymer Chemistry, 5(11), 3585-3594. [Link]

• Franta, E., & Reibel, L. (1983). Cationic polymerization of 1,3-dioxolane and 1,3-dioxepane. Application to graft and block copolymer synthesis. Makromolekulare Chemie, Rapid Communications, 4(1), 103-108. [Link]

• Emrick, T., et al. (2011). Synthesis of Amphiphilic Star Block Copolymers and their Evaluation as Transdermal Carriers. Pharmaceutical Research, 28(6), 1374-1385. [Link]

• Zhang, Q., et al. (2016). Star amphiphilic block copolymers: synthesis via polymerization-induced self-assembly and crosslinking within nanoparticles, and solution and interfacial properties. Polymer Chemistry, 7(3), 618-629. [Link]

• Guan, Z., & Chen, Y. (2020). Synthesis and enzymatic degradation of 2-methylene-1,3-dioxepane and methyl acrylate copolymers. Polymer, 198, 122513. [Link]

• Fong, C., et al. (2021). Novel Amphiphilic Block Copolymers for the Formation of Stimuli-Responsive Non-Lamellar Lipid Nanoparticles. Molecules, 26(12), 3648. [Link]

• Agarwal, S. (2011). Synthesis, Characterization and Properties Evaluation of Degradable Poly(vinyl-co-ester)s. Philipps-Universität Marburg. [Link]

• Lin, C.-H., et al. (2024). Synthesis of Amphiphilic Block Copolymer and Its Application in Pigment-Based Ink. Polymers, 16(2), 221. [Link]

• Elistratova, J., et al. (2021). Poly(Ethylene Glycol)-b-Poly(D,L-Lactide) Nanoparticles as Potential Carriers for Anticancer Drug Oxaliplatin. Polymers, 13(3), 359. [Link]

• Casuso, P., et al. (2021). Poly(ethylene glycol)-b-poly(1,3-trimethylene carbonate) Amphiphilic Copolymers for Long-Acting Injectables: Synthesis, Non-Acylating Performance and In Vivo Degradation. Polymers, 13(5), 808. [Link]

• Wang, J., & Hutanu, D. (2017). Engineering poly(ethylene glycol) particles for targeted drug delivery. Chemical Communications, 53(83), 11394-11405. [Link]

• Intertek. (n.d.). GPC-NMR Analysis for Polymer Characterisation. Intertek. [Link]

• Elistratova, J., et al. (2022). Block copolymer characterization by 1 H NMR (DMSO-d 6 ), GPC (THF, 40 • C) and AUC/DLS (THF, 20 • C). ResearchGate. [Link]

• Li, Z., et al. (2011). 1 H NMR and GPC characterization of the block copolymer. ResearchGate. [Link]

• Casuso, P., et al. (2021). Poly(ethylene glycol)-b-poly(1,3-trimethylene carbonate) Copolymers for the Formulation of In Situ Forming Depot Long-Acting Injectables. Pharmaceutics, 13(4), 577. [Link]

• Kim, M. S., et al. (2003). Poly(ε-caprolactone)–poly(ethylene glycol) block copolymers: characterization and their use as drug carriers for a human serum albumin delivery system. Polymer, 44(18), 5327-5334. [Link]

• van der Kaaden, M., et al. (2008). Characterization of Synthetic Block Copolymers by LC-MS. American Laboratory. [Link]

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• 9. GPC-NMR Analysis for Polymer Characterisation [intertek.com]

Application Note: Precision Functionalization of Poly(dioxepane) via Azide-Alkyne Click Chemistry

The following Application Note and Protocol guide is designed for researchers in polymer chemistry and drug delivery. It details the precise functionalization of poly(dioxepane) (PDXO) using organocatalytic ring-opening polymerization (ROP) followed by Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Executive Summary & Scientific Rationale

Poly(1,5-dioxepan-2-one) (PDXO) is a biodegradable poly(ether-ester) that offers a unique alternative to standard polyesters like PLA or PCL. Unlike the semi-crystalline and relatively rigid PCL, PDXO is amorphous with a low glass transition temperature (

), imparting flexibility and distinct degradation kinetics suitable for soft tissue engineering and drug delivery matrices.

However, the lack of reactive side groups on the native DXO backbone limits its utility for advanced bioconjugation. Click chemistry , specifically the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), provides a robust solution.[1][2]

This guide details a "Functional Initiation" strategy . Instead of relying on difficult-to-synthesize functional monomers or aggressive post-polymerization modifications that risk backbone degradation, we utilize a functional initiator (propargyl alcohol) during the Ring-Opening Polymerization (ROP). This installs a single, high-fidelity alkyne handle at the

-terminus of every polymer chain, ensuring 100% functionalization efficiency without altering the bulk properties of the polymer.

Key Advantages of This Protocol:

• Metal-Free Polymerization: Utilizes DBU (organocatalyst) to avoid tin or zinc contamination common with Sn(Oct)

  , rendering the backbone safer for biomedical applications.

• Quantitative Fidelity: The functional initiator method guarantees exactly one alkyne group per chain, enabling precise stoichiometric calculations for drug loading.

• Modular Versatility: The resulting PDXO-alkyne can be "clicked" to any azide-bearing moiety (peptides, dyes, or targeting ligands).

Experimental Workflow Diagram

The following diagram illustrates the two-stage process: (1) Organocatalytic ROP to synthesize the alkyne-functionalized scaffold, and (2) The CuAAC click reaction to attach a functional payload.

Figure 1: Synthetic workflow for generating end-functionalized poly(dioxepane) and subsequent conjugation.

Protocol 1: Synthesis of Alkyne-Terminated Poly(dioxepane)

This protocol uses 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst.[3][4] DBU is preferred over traditional metal catalysts because it operates at room temperature (or mild heat) and minimizes transesterification side reactions, leading to narrow dispersity (Đ).

Materials Required[1][3][4][5][6][7][8][9][10][11][12]

• Monomer: 1,5-Dioxepan-2-one (DXO) (Purified by distillation over CaH

  ).[5]

• Initiator: Propargyl alcohol (Distilled).

• Catalyst: DBU (Distilled over CaH

  under vacuum).

• Solvent: Anhydrous Toluene (or perform in bulk if MW target is low).

• Quenching Agent: Benzoic acid.

Step-by-Step Procedure

• Inert Atmosphere Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar and purge with dry nitrogen or argon for 15 minutes.

• Reagent Loading:

  • Add DXO monomer (e.g., 1.0 g, 8.6 mmol) via syringe.

  • Add Anhydrous Toluene to achieve a monomer concentration of ~1.0 M (approx. 8.6 mL).

  • Add Propargyl Alcohol (Initiator).

    • Calculation: For a target

      of 5,000 g/mol : Add 11.2 mg (approx 12 L) of Propargyl alcohol.

• Polymerization:

  • Add DBU Catalyst (0.5 - 1.0 mol% relative to monomer).

  • Stir the reaction mixture at Room Temperature (25°C) .

  • Note: DBU is highly active; reaction times are typically short (1–4 hours).

• Monitoring: Monitor conversion by

  NMR (disappearance of monomer signal at 4.2 ppm).

• Termination: Once conversion >95%, add a stoichiometric excess of benzoic acid (dissolved in toluene) to quench the DBU.

• Purification:

  • Precipitate the polymer solution dropwise into excess cold methanol or n-hexane .

  • Filter the white, sticky solid (PDXO is amorphous and sticky).

  • Dry under vacuum at room temperature for 24 hours.

Data Validation (Expected Results)

Parameter	Method	Expected Value	Notes
Conversion	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> NMR	> 95%	Monomer peaks vanish.
(NMR)	End-group analysis	~5,000 g/mol	Matches feed ratio.
Dispersity (Đ)	GPC (THF)	< 1.2	Indicates controlled ROP.[6]
End-Group	NMR	2.5 ppm (t)	Characteristic alkyne proton.

Protocol 2: CuAAC Click Functionalization

Once the PDXO-alkyne scaffold is synthesized, it can be coupled to any azide-functionalized molecule. This protocol uses a model reaction with Benzyl Azide , but the conditions apply to azide-functionalized drugs (e.g., AZT) or dyes.

Materials Required[1][3][4][5][6][7][8][9][10][11][12]

• Polymer: PDXO-Alkyne (from Protocol 1).

• Ligand: Benzyl Azide (1.2 equivalents relative to alkyne end-groups).

• Catalyst: Copper(II) Sulfate Pentahydrate (CuSO

  ).

• Reducing Agent: Sodium Ascorbate (NaAsc).

• Solvent: THF / Water (1:1 v/v) or DMF (if polymer solubility requires).

Step-by-Step Procedure

• Dissolution: Dissolve PDXO-Alkyne (e.g., 100 mg, 0.02 mmol alkyne groups) and Benzyl Azide (0.024 mmol) in 2 mL of THF.

• Catalyst Preparation:

  • Prepare a fresh solution of CuSO

    (0.002 mmol, 10 mol%) in 0.5 mL water.

  • Prepare a fresh solution of Sodium Ascorbate (0.004 mmol, 20 mol%) in 0.5 mL water.

• Reaction:

  • Add the CuSO

    solution to the polymer mixture.

  • Add the Sodium Ascorbate solution dropwise. The mixture may turn slightly yellow/brown.

  • Stir at 35°C for 12–24 hours under nitrogen.

• Copper Removal (Critical for Bio-Apps):

  • Pass the reaction mixture through a short plug of neutral alumina or stir with a copper-chelating resin (e.g., CupriSorb).

• Isolation:

  • Precipitate into cold methanol.

  • Centrifuge and dry under vacuum.

Mechanistic Insight: Organocatalytic Activation

Understanding the mechanism ensures troubleshooting capability. DBU acts as a bifunctional activator in the ROP process.

Figure 2: Mechanism of DBU-catalyzed ROP. DBU activates the hydroxyl group of the initiator/chain-end, increasing its nucleophilicity for attack on the lactone carbonyl.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Broad Dispersity (Đ > 1.4)	Transesterification	Stop reaction earlier (lower conversion) or reduce temperature.
Low Click Efficiency	Copper Oxidation	Ensure inert atmosphere; add excess NaAsc; degas solvents.
Polymer Degradation	Acidic/Basic Hydrolysis	PDXO is sensitive to hydrolysis. Store in dry, neutral conditions. Avoid strong bases during workup.
Incomplete Initiation	Water Impurity	Water acts as a competing initiator (creating HO-PDXO-OH). Dry monomer/solvent rigorously.

References

• Albertsson, A. C., & Varma, I. K. (2003). "Aliphatic Polyesters: Synthesis, Properties and Applications." Advances in Polymer Science. Link

• Lohmeijer, B. G., et al. (2006). "Organocatalytic Ring-Opening Polymerization of Cyclic Esters/Carbonates." Macromolecules. Link

• Riva, R., et al. (2008). "Combination of Ring-Opening Polymerization and "Click" Chemistry toward Functionalization of Aliphatic Polyesters." Chemical Reviews. Link

• Olsen, P., et al. (2012).[7] "Main-chain functionalization of poly(L-lactide) with pendant unsaturations." Journal of Polymer Science Part A. (Demonstrates functional monomer principles applicable to DXO). Link

• Deng, X., et al. (2022). "Synthesis and Post-Functionalization of Poly(conjugated ester)s Based on 3-Methylene-1,5-dioxepan-2-one." Biomacromolecules. (Advanced functional monomer synthesis). Link

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• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Controlled Polymerization of 1,5-Dioxepan-2-one (DXO)

[1][2]

Current Status: Online Operator: Senior Application Scientist Topic: Molecular Weight Distribution (MWD) Control in Poly(1,5-dioxepan-2-one) (PDXO) Synthesis

Core Directive: The Challenge of DXO

Welcome to the technical support hub for 1,5-dioxepan-2-one (DXO) polymerization.

The Problem: Unlike

-caprolactone, DXO is a seven-membered lactone with lower ring strain and a significantly lower ceiling temperature ( ). Consequently, its Ring-Opening Polymerization (ROP) is governed by a delicate thermodynamic equilibrium .

The Goal: To achieve a narrow molecular weight distribution (Dispersity,

) and predictable molecular weight ( ), you must suppress two competing forces:

• Intermolecular Transesterification (Back-biting): Scrambles chain lengths, broadening

  .

• Depolymerization: Occurs if reaction temperature approaches

  , limiting conversion.

Troubleshooting Guides (Interactive Diagnostics)

Issue A: "My Dispersity ( ) is consistently > 1.5."

Diagnosis: Uncontrolled Transesterification. Your catalyst is likely attacking the polymer backbone (back-biting) rather than selectively activating the monomer or chain end. This is common with highly active catalysts or prolonged reaction times.

Corrective Actions:

• Switch to Organocatalysis: Move away from Tin(II) Octoate (

  ) at high temperatures. Use TBD (1,5,7-triazabicyclo[4.4.0]dec-5-ene) or DPP (Diphenyl Phosphate) . These allow for lower temperature reactions where transesterification is kinetically suppressed.

• Quench Early: Do not aim for 100% conversion. In equilibrium polymerizations, prolonged stirring after maximum conversion favors thermodynamic equilibration (broadening

  ). Stop at 90-95% conversion.

• Lower the Temperature: Transesterification has a higher activation energy than propagation. Reducing

  (e.g., from 60°C to 25°C) favors propagation.

Issue B: "Reaction stops at 80% conversion regardless of time."

Diagnosis: Thermodynamic Equilibrium (Ceiling Temperature Limit). You have hit the equilibrium monomer concentration

for your specific temperature.

Corrective Actions:

• Increase Initial Concentration (

  ): Polymerization is driven by entropy. Increasing (e.g., from 1.0 M to 3.0 M or bulk) shifts the equilibrium toward the polymer.

• Decrease Temperature: As

  approaches , increases. Cooling the reaction shifts equilibrium toward the polymer.

Issue C: "Target is 20 kDa, but I only get 5 kDa."

Diagnosis: "Immortal" Polymerization Failure (Protics). Water or alcohol impurities are acting as Chain Transfer Agents (CTAs).

Corrective Actions:

• The CaH

  Protocol: DXO is hygroscopic. It must be stirred over Calcium Hydride (CaH ) for 24h and distilled under vacuum immediately prior to use.

• Glovebox Mandatory: Weighing initiators (e.g., Benzyl Alcohol) on an open bench is insufficient. Use a glovebox or strict Schlenk lines.

Visualizing the Mechanism

The following diagram illustrates the competition between the desired Chain End Activation (Controlled) and the undesired Back-Biting (Broadening).

Caption: Competition between controlled propagation (Green path) and transesterification (Red path) in DXO polymerization.

Standard Operating Procedure (SOP)

Protocol: Low-Dispersity Synthesis of Poly(1,5-dioxepan-2-one) via Organocatalysis.

Materials

• Monomer: 1,5-dioxepan-2-one (DXO) - Must be freshly distilled.

• Catalyst: TBD (1,5,7-triazabicyclo[4.4.0]dec-5-ene) or DBU.[1][2]

• Initiator: Benzyl Alcohol (BnOH).

• Solvent: Toluene (Anhydrous) or Bulk.[3]

• Quench: Benzoic Acid.

Step-by-Step Workflow

• Purification (Critical):

  • Dissolve crude DXO in DCM, wash with brine, dry over MgSO

    .

  • Stir over CaH

    (chunks, not powder) for 24 hours at room temperature.

  • Vacuum Distillation: Distill DXO (bp ~100°C at reduced pressure). Collect the middle fraction only. Store in glovebox.

• Reaction Setup (In Glovebox):

  • Prepare a vial with DXO (1.0 g, 8.6 mmol).

  • Add Initiator (BnOH) based on target

    .

    • Calculation:

      .

  • Add Solvent (Toluene) to reach

    . Note: Higher concentration favors polymerization thermodynamics.

• Initiation:

  • Add Catalyst (TBD) (0.5 - 1.0 mol% relative to monomer).

  • Seal vial tightly.

• Polymerization:

  • Stir at Room Temperature (25°C) .

  • Why? Low T suppresses back-biting and keeps the system below the ceiling temperature.

  • Time: Monitor closely. Typically 1-4 hours for organocatalysts.

• Quenching:

  • Open vial and immediately add excess Benzoic Acid (dissolved in DCM) to neutralize TBD.

  • Mechanism:[4][5][6][7] Protonating the TBD kills the catalytic cycle instantly, freezing the MWD.

• Isolation:

  • Precipitate into cold Methanol (-20°C).

  • Filter and dry under vacuum at 40°C.

Catalyst Selection Matrix

Use this table to select the right "engine" for your polymerization.

Catalyst Class	Specific Agent	Selectivity ( )	Rate	Temp.[3] Range	Best For...
Organobase	TBD	Excellent (< 1.2)	Fast	0°C - 25°C	Gold Standard for controlled ROP.
Organobase	DBU	Good (< 1.3)	Moderate	25°C - 60°C	When TBD is too active/hard to handle.
Acid	DPP	Very Narrow (< 1.1)	Slow	25°C	"Living" characteristics; block copolymers.
Metal	Sn(Oct)	Poor (> 1.5)	Slow	> 80°C	Industrial scale; less sensitive to water.
Enzyme	Lipase CA	Moderate	Very Slow	60°C	Green chemistry; specific copolymers.

Troubleshooting Decision Tree

Caption: Logic flow for diagnosing DXO polymerization failures.

References

• Albertsson, A.-C., et al. (2000).[4][8] Controlled Ring-Opening Polymerization of L-Lactide and 1,5-Dioxepan-2-one Forming a Triblock Copolymer. Journal of Polymer Science Part A: Polymer Chemistry.

• Hedrick, J. L., & Waymouth, R. M. (2019). Studying the Ring-Opening Polymerization of 1,5-Dioxepan-2-one with Organocatalysts (TBD, DBU). Polymers (MDPI).

• Kakuchi, T., et al. (2025). Diphenyl Phosphate-Catalyzed Ring-Opening Polymerization of 1,5-Dioxepan-2-one. ResearchGate (Journal of Polymer Science).[9]

• Olsen, P., et al. (2016).[10] Thermodynamic Presynthetic Considerations for Ring-Opening Polymerization. Biomacromolecules.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. mdpi.com [mdpi.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Cationic Ring-Opening Polymerization of Cyclic Acetals

A Guide to Preventing Transacetalization Side Reactions

Welcome to the technical support center for the cationic ring-opening polymerization (CROP) of cyclic acetals. As a Senior Application Scientist, I have designed this guide to provide you with in-depth technical insights and practical troubleshooting advice to help you navigate the complexities of these polymerization reactions. This resource is structured to address the common challenges faced by researchers, particularly the prevention of transacetalization, a side reaction that can significantly impact the control over polymer architecture, molecular weight, and dispersity.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions regarding transacetalization in the CROP of cyclic acetals.

Q1: What is transacetalization and why is it a problem in CROP?

Answer: Transacetalization is a thermodynamically driven side reaction where an alcohol or a hydroxyl end-group of a polymer chain attacks the acetal linkages within the polymer backbone. This process is catalyzed by the acidic conditions inherent to cationic polymerization. In essence, the polymer chain "scrambles," leading to several undesirable outcomes:

• Loss of Molecular Weight Control: The random cleavage and reformation of the polymer backbone result in a broader molecular weight distribution (high polydispersity index, PDI).

• Formation of Cyclic Oligomers: Intramolecular transacetalization, or "backbiting," where a chain end attacks its own backbone, leads to the formation of cyclic oligomers.

• Uncontrolled Copolymer Sequences: In copolymerizations, transacetalization can randomize the monomer sequences, disrupting the formation of well-defined block or gradient copolymers.

This process is particularly prevalent in the Active Chain End (ACE) mechanism , where the growing polymer chain has a reactive cationic center.

Q2: What is the difference between the Active Chain End (ACE) and Activated Monomer (AM) mechanisms, and how does this choice impact transacetalization?

Answer: The choice between the ACE and AM mechanisms is crucial for controlling transacetalization.

• Active Chain End (ACE) Mechanism: In the ACE mechanism, the growing polymer chain possesses a cationic active center (an oxonium ion) at its end. This highly reactive species can be attacked by the oxygen atoms of other polymer chains, leading to transacetalization.

• Activated Monomer (AM) Mechanism: In the AM mechanism, the monomer is activated by protonation with a strong acid. The polymerization is then initiated and propagated by a nucleophilic species, typically a diol. The growing polymer chains are terminated with hydroxyl groups, which are significantly less reactive towards the polymer backbone than the cationic chain ends in the ACE mechanism. This dramatically reduces the incidence of transacetalization and allows for better control over the polymerization.

The AM mechanism is generally preferred for minimizing transacetalization and achieving a more controlled polymerization of cyclic acetals.

Q3: How can I promote the Activated Monomer (AM) mechanism over the Active Chain End (ACE) mechanism?

Answer: To favor the AM mechanism, you need to create conditions where the monomer is activated and the growing chains are neutral. This can be achieved by:

• Using a Protic Initiator: The presence of a diol or other alcohol is essential to act as the initiator and provide the nucleophilic hydroxyl end-groups for propagation.

• Employing a Strong Protic Acid Catalyst: Strong acids like triflic acid (CF₃SO₃H) are effective at protonating the cyclic acetal monomer, thus activating it for nucleophilic attack by the diol.

• Controlling Monomer Concentration: A lower instantaneous monomer concentration can favor the AM mechanism. This can be achieved by slow monomer addition.

• Solvent Choice: The polarity of the solvent can influence the reaction mechanism. More polar solvents can help to stabilize the ionic species involved in the AM mechanism.

Troubleshooting Guide

This section provides solutions to common problems encountered during the CROP of cyclic acetals, with a focus on issues arising from transacetalization.

Problem 1: My GPC/SEC results show a broad or bimodal molecular weight distribution.

Possible Cause: A broad or bimodal distribution is a classic indicator of uncontrolled polymerization, often due to transacetalization reactions. The lower molecular weight peak in a bimodal distribution frequently corresponds to cyclic oligomers formed via backbiting.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a broad or bimodal molecular weight distribution.

Detailed Steps:

• Confirm Your Polymerization Mechanism: If you are not intentionally using the AM mechanism (i.e., no diol initiator), transacetalization is highly likely. The primary solution is to switch to an AM protocol.

• Optimize Reaction Temperature: Higher temperatures provide more energy for the system to reach thermodynamic equilibrium, which favors transacetalization.[1] Lowering the reaction temperature can kinetically trap the polymer in its desired linear form.

• Monitor Monomer Conversion: Transacetalization becomes more pronounced at high monomer conversions when the concentration of polymer chains is high.[2] Consider quenching the reaction at a lower conversion to minimize this effect.

• Ensure Reagent Purity: Water and other protic impurities can interfere with the initiation and propagation steps, leading to uncontrolled reactions. Monomers like 1,3-dioxolane should be rigorously purified to remove water and formaldehyde.[3]

Problem 2: My MALDI-TOF MS analysis shows a series of unexpected peaks corresponding to cyclic species.

Possible Cause: The presence of cyclic species is a direct result of intramolecular transacetalization (backbiting). This is often exacerbated by conditions that favor the ACE mechanism or high dilution.

Solutions:

• Employ the Activated Monomer (AM) Mechanism: As detailed above, the AM mechanism is the most effective way to suppress backbiting by eliminating the reactive cationic chain end.

• Increase Monomer Concentration: While counterintuitive, higher monomer concentrations can favor intermolecular propagation over intramolecular backbiting, thus reducing the formation of cyclic oligomers.[4]

• Optimize Initiator/Catalyst System: The choice of initiator and catalyst can significantly influence the extent of side reactions. Anion-binding catalysis has been shown to be effective in minimizing competitive cyclization.[5]

MALDI-TOF MS for Identification:

MALDI-TOF MS is an excellent tool for identifying cyclic byproducts. Linear and cyclic polymers of the same degree of polymerization will have different masses due to the absence of end groups in the cyclic species. This allows for clear identification and quantification of the extent of backbiting.[5][6][7]

Experimental Protocols

Here are detailed protocols for key procedures in the CROP of cyclic acetals, designed to minimize transacetalization.

Protocol 1: Purification of 1,3-Dioxolane (DXL)

High purity of the monomer is critical for controlled polymerization.

Materials:

• 1,3-Dioxolane (DXL), as received

• Calcium hydride (CaH₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Distillation apparatus

Procedure:

• Stir the as-received DXL over anhydrous Na₂SO₄ for 24 hours to remove bulk water.

• Decant the DXL and add it to a flask containing CaH₂.

• Reflux the DXL over CaH₂ for at least 4 hours under an inert atmosphere (e.g., nitrogen or argon).

• Distill the purified DXL from CaH₂ under an inert atmosphere.

• Store the purified DXL over molecular sieves in a sealed flask under an inert atmosphere.

Protocol 2: Controlled Polymerization of 1,3-Dioxolane via Activated Monomer (AM) Mechanism

This protocol is designed to produce linear poly(1,3-dioxolane) with a controlled molecular weight and low PDI.

Materials:

• Purified 1,3-dioxolane (DXL)

• Ethylene glycol (initiator), dried over molecular sieves

• Triflic acid (CF₃SO₃H) (catalyst)

• Anhydrous dichloromethane (DCM) (solvent)

• Triethylamine (quenching agent)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the desired amount of ethylene glycol in anhydrous DCM.

• Add the purified DXL to the flask.

• Cool the reaction mixture to the desired temperature (e.g., 0°C).

• In a separate vial, prepare a stock solution of triflic acid in anhydrous DCM.

• Slowly add the triflic acid solution to the reaction mixture via syringe to initiate the polymerization.

• Allow the reaction to proceed for the desired time, taking aliquots to monitor conversion by ¹H NMR.

• Quench the polymerization by adding an excess of triethylamine.

• Precipitate the polymer in cold methanol or hexane.

• Filter and dry the polymer under vacuum.

Mechanism Overview:

Caption: Simplified workflow of the Activated Monomer (AM) mechanism.

Data Summary and Comparison

The following table summarizes the expected outcomes of different polymerization strategies, highlighting the importance of the AM mechanism for controlling transacetalization.

Parameter	Active Chain End (ACE) Mechanism	Activated Monomer (AM) Mechanism
Typical Initiator/Catalyst	Lewis Acids (e.g., BF₃·OEt₂)	Diol + Protic Acid (e.g., EG + TfOH)
Growing Chain End	Cationic (Oxonium Ion)	Neutral (Hydroxyl Group)
Transacetalization	High	Low
Cyclic Oligomer Formation	Significant	Minimal
Molecular Weight Control	Poor	Good
Polydispersity Index (PDI)	> 1.5	< 1.2

References

Sources

• 1. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 2. Formation of cyclic structures in the cationic ring-opening polymerization of 1,3-dioxolane - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. US3857759A - Process for purifying 1,3-dioxolane by treatment with nh{hd 3 {l and distillation with cyclohexane - Google Patents [patents.google.com]
• 4. Radical Ring Opening Polymerization of Cyclic Ketene Acetals Derived From d-Glucal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Bifunctional Initiators as Tools to Track Chain Transfer during the CROP of 2-Oxazolines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Polyethers &amp; Removal of Unreacted 6-(Bromomethyl)-1,4-dioxepane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing critical bottlenecks in polymer purification. When synthesizing functionalized polyethers via cationic ring-opening polymerization (CROP), the incomplete conversion of cyclic ether monomers is a thermodynamic inevitability.

Specifically, the monomer 6-(bromomethyl)-1,4-dioxepane presents unique purification challenges. Its halogenated side-chain drastically alters its physical properties compared to standard aliphatic cyclic ethers, requiring specialized downstream processing to ensure the resulting polymer is safe and stable for advanced applications.

Below is our comprehensive troubleshooting guide, complete with mechanistic insights, self-validating protocols, and decision-making frameworks.

Part 1: Troubleshooting & FAQs

Q1: Why is standard vacuum drying ineffective for removing unreacted 6-(bromomethyl)-1,4-dioxepane? A: The difficulty lies in the causality of molecular weight and intermolecular forces. The addition of a heavy bromine atom and a methyl spacer to the flexible 1,4-dioxepane ring significantly increases the monomer's molecular weight (195.06 g/mol )[1]. This halogenation drastically elevates the boiling point, rendering standard high-vacuum stripping ineffective without applying temperatures that would thermally degrade the polymer backbone. Furthermore, the polar bromomethyl group exhibits strong dipole-dipole interactions with the oxygen-rich polyether matrix, causing the monomer to become physically trapped within the polymer coils.

Q2: What are the chemical risks of leaving trace unreacted monomer in the polymer, particularly for drug development? A: Leaving this specific monomer in the matrix is catastrophic for biomedical applications. The bromomethyl group is a highly reactive electrophilic center. If the polymer is utilized as an excipient or nanocarrier, the residual monomer acts as a potent alkylating agent. It will readily undergo nucleophilic substitution (SN2) with amines, thiols, or hydroxyl groups present on active pharmaceutical ingredients (APIs) or biological tissues[2]. This leads to unintended API degradation, cross-linking, and severe localized toxicity.

Q3: Why does the polymerization process always leave residual monomer behind? A: The synthesis of poly(6-(bromomethyl)-1,4-dioxepane) typically proceeds via cationic ring-opening polymerization (CROP), often initiated by Lewis acids such as BF3·OEt2[3]. CROP is an equilibrium-driven process. As the polymer chain propagates via the oxonium ion active center, a competing depropagation (back-biting) reaction occurs. Once the reaction reaches its thermodynamic equilibrium, a baseline fraction of unreacted cyclic monomer will inherently remain in the crude mixture, necessitating rigorous post-polymerization removal.

Fig 1. Cationic ring-opening polymerization pathway and unreacted monomer trapping.

Part 2: Experimental Protocols

To ensure scientific integrity, every purification method must be treated as a self-validating system . Do not assume a protocol has worked simply because the steps were completed; you must analytically verify the output before proceeding to downstream applications.

Protocol A: Solvent/Antisolvent Precipitation (For Bulk & Industrial Scale)

Precipitation leverages solubility differentials to crash the polymer out of solution while keeping the small-molecule monomer dissolved[4].

• Dissolution: Dissolve the crude polymer mixture in a minimal amount of a "good" solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)). Target a concentration of ~10-15% w/v to ensure the solution is not too viscous, which would trap monomer during precipitation.

• Precipitation: Add the polymer solution dropwise into a vigorously stirring bath of cold antisolvent (e.g., Methanol or Hexanes at -20 °C). The volume of the antisolvent must be at least 10× the volume of the polymer solution.

• Isolation: Collect the precipitated polymer via centrifugation (4000 rpm, 10 mins) or vacuum filtration.

• Self-Validation Checkpoint: Before proceeding to a second precipitation, analyze a 10 mg sample via 1H NMR (CDCl3). The unreacted monomer will show a distinct multiplet for the bromomethyl protons around 3.4-3.5 ppm, shifted from the polymeric backbone signals. If the integral ratio of monomer to polymer exceeds 2%, repeat steps 1-3.

• Drying: Dry the final purified polymer in a vacuum oven at 40 °C to constant weight.

Protocol B: Organic Solvent Dialysis (For Biomedical & API Grade)

When absolute purity (<0.01% monomer) is required for drug development, precipitation is insufficient due to matrix entrapment. Dialysis provides a thermodynamic gradient for complete monomer diffusion.

• Membrane Preparation: Select a Regenerated Cellulose (RC) dialysis membrane with a Molecular Weight Cut-Off (MWCO) of 1,000 to 3,500 Da. Soak the membrane in the dialysis solvent for 30 minutes to remove preservatives and swell the pores.

• Loading: Dissolve the polymer in THF (5% w/v) and load it into the dialysis tubing. Leave ~20% empty space to account for osmotic swelling.

• Dialysis: Submerge the tubing in a large volume (100× the sample volume) of a THF/Methanol (1:1) gradient. Stir gently.

• Solvent Exchange: Replace the external solvent every 12 hours for 3 to 4 days.

• Self-Validation Checkpoint: Monitor the dialysate (external solvent) using TLC or GC-MS. Dialysis is complete only when the external solvent shows zero trace of the bromomethyl monomer for two consecutive 12-hour cycles.

• Recovery: Transfer the purified polymer solution to a round-bottom flask, concentrate via rotary evaporation, and lyophilize to yield a dry powder.

Fig 2. Decision tree for selecting the optimal polymer purification workflow.

Part 3: Quantitative Data Comparison

Selecting the right purification method requires balancing purity against yield and time. Use the table below to determine the optimal approach for your specific 6-(bromomethyl)-1,4-dioxepane removal needs.

Purification Method	Monomer Removal Efficiency	Polymer Yield	Processing Time	Scalability	Recommended Application
Single Precipitation	~85 - 90%	>95%	2 - 3 Hours	High	Initial bulk cleanup
Triple Precipitation	>99%	80 - 85%	8 - 10 Hours	Medium	General lab synthesis
Organic Dialysis	>99.9%	90 - 95%	3 - 5 Days	Low	Biomedical / API grade
Preparative SEC	>99.9%	>95%	4 - 6 Hours	Very Low	Analytical standards

References

• Title: Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery Source: chemrxiv.org URL: [Link]

• Title: Advancing the Synthesis of Degradable Polyacrylates and Polyacrylamides: A Robust and Straightforward Approach Via Precipitation Polymerization Source: ssrn.com URL: [Link]

Sources

• 1. Dioxepan | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. papers.ssrn.com [papers.ssrn.com]

Optimizing Lewis Acid Catalysts for Functionalized Dioxepane Ring-Opening Polymerization: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical support resource for the Lewis acid-catalyzed ring-opening polymerization (ROP) of functionalized dioxepanes. It offers in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to navigate the complexities of this powerful polymerization technique.

Introduction to Dioxepane ROP

The ring-opening polymerization of dioxepanes, a class of seven-membered cyclic acetals, offers a versatile platform for the synthesis of functionalized polyesters. These polymers are of significant interest in biomedical applications due to their potential biodegradability and the ability to incorporate a wide range of functionalities. Lewis acids are effective catalysts for this process, activating the monomer and promoting controlled chain growth.[1] However, the success of these polymerizations is highly sensitive to a variety of experimental parameters. This guide is designed to address the common challenges encountered in the lab and provide solutions to achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: How do I select the appropriate Lewis acid catalyst for my functionalized dioxepane monomer?

A1: The choice of Lewis acid is critical and depends on several factors. The strength of the Lewis acid is a primary consideration, but it is not the sole determinant of catalytic efficiency.[1] Factors such as steric hindrance, solubility, and coordination geometry also play a significant role.[1] For monomers with sensitive functional groups, a milder Lewis acid may be necessary to avoid side reactions. Conversely, for less reactive monomers, a stronger Lewis acid might be required to achieve a reasonable polymerization rate. It is also crucial to consider the compatibility of the Lewis acid with the functional groups present in the monomer and the reaction medium, as many Lewis acids are sensitive to oxygen, moisture, and certain functionalities, which can lead to catalyst deactivation.[1][2]

Q2: My polymerization is slow or shows no conversion. What are the likely causes?

A2: Low or no conversion is a common issue that can often be traced back to impurities. Water and other protic impurities in the monomer, initiator, or solvent can react with and deactivate the Lewis acid catalyst.[3][4] Therefore, rigorous purification and drying of all reagents are essential.[3] Catalyst deactivation can also occur if the chosen catalyst is not stable under the reaction conditions.[3] Additionally, ensure that the reaction temperature is appropriate for the chosen catalyst-monomer system, as some polymerizations require elevated temperatures to proceed at a reasonable rate.

Q3: The molecular weight of my polymer is not what I predicted. Why is this happening?

A3: Discrepancies between theoretical and observed molecular weights can arise from several factors. The presence of impurities that can act as initiators, such as water, can lead to the formation of a second population of polymer chains with different characteristics.[3] The initiator's reactivity also plays a crucial role; an initiation rate that is not faster than or equal to the propagation rate can result in chains that do not grow simultaneously, leading to a broad molecular weight distribution.[3]

Q4: I am observing a broad polydispersity index (PDI) in my final polymer. How can I narrow it?

A4: A broad PDI suggests a lack of control over the polymerization process. This can be caused by multiple active species being generated by the catalyst system, each with different propagation rates.[3] Transesterification side reactions can also lead to a broadening of the molecular weight distribution.[3] To achieve a narrower PDI, ensure anhydrous conditions, use a robust and well-defined catalyst, and optimize the reaction temperature and time to minimize side reactions.

Q5: Can residual monomer affect the properties of my final polymer?

A5: Yes, residual monomer can act as a plasticizer, which lowers the glass transition temperature (Tg) and reduces the mechanical strength of the polymer.[3] In biomedical applications, residual monomer can also be a concern due to potential toxicity.[3] Therefore, achieving high monomer conversion and effectively removing any unreacted monomer are crucial for obtaining a polymer with the desired properties.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the Lewis acid-catalyzed ROP of functionalized dioxepanes.

Problem	Potential Causes	Recommended Solutions
Low or No Monomer Conversion	1. Impurities (e.g., water, alcohols) in monomer, initiator, or solvent.[3][4]2. Deactivated or inappropriate Lewis acid catalyst.[1][3]3. Insufficient reaction temperature or time.	1. Rigorously purify and dry all reagents. Utilize anhydrous techniques and an inert atmosphere.[3][4]2. Use a fresh, active catalyst stored under appropriate conditions. Consider a different Lewis acid with appropriate strength and compatibility.[1]3. Optimize reaction temperature and extend the reaction time. Monitor conversion by taking aliquots.
Broad Polydispersity Index (PDI)	1. Presence of multiple active species from the catalyst.[3]2. Side reactions such as transesterification or backbiting.[3][5]3. Slow initiation compared to propagation.[3]	1. Use a single-site catalyst or a catalyst known to produce narrow PDIs.2. Lower the reaction temperature and shorten the reaction time once high conversion is reached. Select catalysts less prone to side reactions, such as some Al- and Zn-based systems.[5]3. Choose an initiator that provides rapid and quantitative initiation.
Uncontrolled Molecular Weight	1. Impurities acting as initiators.[3]2. Inaccurate stoichiometry of initiator to monomer.3. Chain transfer reactions.	1. Ensure the purity of all reagents.[3]2. Carefully measure and dispense the initiator.3. Minimize chain transfer by optimizing reaction conditions, such as lowering the temperature.
Formation of Cyclic Oligomers	1. Backbiting side reactions, where the growing polymer chain attacks itself.[5]	1. This is thermodynamically driven. Lowering the reaction temperature can favor polymerization over cyclization. Certain catalyst systems (e.g., some Al- and Zn-based catalysts) are less prone to backbiting than others (e.g., those based on alkali metals, Mg, and Sn).[5]
Side Reactions with Functional Groups	1. The Lewis acid is too harsh for the functional groups on the monomer.[1]	1. Select a milder Lewis acid. Protect sensitive functional groups on the monomer prior to polymerization and deprotect them afterward.

Detailed Experimental Protocol: General Procedure for Lewis Acid-Catalyzed ROP of a Functionalized Dioxepane

This protocol provides a general guideline and may require optimization for specific monomers and catalysts.

Materials:

• Functionalized dioxepane monomer (rigorously purified and dried)

• Anhydrous initiator (e.g., benzyl alcohol, dried over molecular sieves)

• Lewis acid catalyst (stored in a glovebox or desiccator)

• Anhydrous solvent (e.g., toluene or dichloromethane, dried using a solvent purification system)

• Quenching agent (e.g., methanol)

• Non-solvent for precipitation (e.g., cold methanol or hexane)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Dry glassware (oven-dried overnight at >120 °C)

• Magnetic stirrer and stir bars

• Syringes and needles (dried)

• Constant temperature oil bath

Procedure:

• Reactor Setup: Assemble the reaction flask (e.g., a Schlenk flask) with a magnetic stir bar under an inert atmosphere (nitrogen or argon).

• Reagent Preparation: In the glovebox, prepare stock solutions of the initiator and catalyst in the anhydrous solvent.

• Monomer Addition: Add the desired amount of purified and dried functionalized dioxepane monomer to the reaction flask. If the monomer is a solid, it can be added in the glovebox. If it is a liquid, it can be added via a dried syringe.

• Solvent and Initiator Addition: Add the anhydrous solvent to the reaction flask to achieve the desired monomer concentration. Then, add the appropriate volume of the initiator stock solution via syringe.

• Initiation of Polymerization: Place the reaction flask in a pre-heated oil bath at the desired temperature. Allow the solution to equilibrate for a few minutes. Initiate the polymerization by adding the required amount of the Lewis acid catalyst stock solution via syringe.

• Polymerization: Allow the reaction to proceed for the intended duration. The progress of the polymerization can be monitored by taking small aliquots at different time points and analyzing them by ¹H NMR to determine monomer conversion.

• Termination and Purification: Once the desired conversion is reached, cool the reaction to room temperature. Quench the reaction by adding a small amount of methanol. Precipitate the polymer by slowly adding the reaction mixture to a large volume of a stirred, cold non-solvent.[4]

• Isolation and Drying: Collect the precipitated polymer by filtration. Wash the polymer with fresh, cold non-solvent to remove any residual monomer, catalyst, and initiator. Dry the polymer under vacuum until a constant weight is achieved.[4]

• Characterization: Characterize the polymer by ¹H NMR for its microstructure, and by Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity index.

Mechanistic Overview

The Lewis acid-catalyzed ROP of dioxepanes can proceed through different mechanisms, with the activated monomer mechanism being common.[6][7] In this pathway, the Lewis acid coordinates to the carbonyl oxygen of the dioxepane, making the carbonyl carbon more electrophilic.[7] A nucleophile, typically an alcohol initiator, then attacks this activated carbonyl, leading to ring-opening and the formation of a new propagating species.

Caption: Activated monomer mechanism in Lewis acid-catalyzed dioxepane ROP.

References

• BenchChem. (n.d.). Technical Support Center: Ring-Opening Polymerization of Cyclic Esters.
• Patsnap Eureka. (2025, August 25). How to Select Lewis Acid for Polymerization?.
• Wikipedia. (n.d.). Lewis acid catalysis.
• MDPI. (2022, May 16). Overview: Polycarbonates via Ring-Opening Polymerization, Differences between Six- and Five-Membered Cyclic Carbonates: Inspiration for Green Alternatives.
• ACS Publications. (2023, July 12). Cationic Ring-Opening Copolymerization of Cyclic Acetals and 1,3-Dioxolan-4-ones via the Activated Monomer Mechanism and Transacetalization Reaction.
• Patsnap Eureka. (2025, August 26). Lewis Acid Challenges in Homogeneous Catalysis.
• Advanced Materials Letters. (2022, October 19). Living and Immortal Ring-Opening Polymerization of Cyclic Esters.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Conversion Rates in Lactone Ring-Opening Polymerization.

Sources

• 1. How to Select Lewis Acid for Polymerization? [eureka.patsnap.com]
• 2. Lewis Acid Challenges in Homogeneous Catalysis [eureka.patsnap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aml.iaamonline.org [aml.iaamonline.org]

Improving yield of 6-(Bromomethyl)-1,4-dioxepane synthesis from diols

Welcome to the technical support resource for the synthesis of 6-(Bromomethyl)-1,4-dioxepane. This guide is designed for researchers, chemists, and drug development professionals who are working on or planning to synthesize this valuable heterocyclic building block. As a seven-membered ring system, the formation of the 1,4-dioxepane core presents unique challenges, primarily due to unfavorable entropic and enthalpic barriers that can lead to low yields and competing side reactions.

This document moves beyond a simple recitation of steps. It is structured as a direct Q&A with a Senior Application Scientist, anticipating the critical questions and issues you may encounter. We will delve into the causality behind experimental choices, provide robust troubleshooting frameworks, and ground our recommendations in established chemical principles.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses the most frequent issues encountered during the synthesis of 6-(Bromomethyl)-1,4-dioxepane via the Williamson ether synthesis pathway, involving the cyclization of a diol with a dihalide.

Q1: My primary issue is a very low, or even zero, yield of the target 6-(Bromomethyl)-1,4-dioxepane. What are the likely causes and how can I fix this?

This is the most common challenge and typically points to one of two culprits: unfavorable reaction kinetics for the desired intramolecular cyclization or dominance of intermolecular side reactions.

Causality: The formation of a seven-membered ring is entropically disfavored. The two reactive ends of the open-chain precursor must find each other in the correct conformation to close the ring. It is often statistically more probable for a reactive end of one molecule to encounter another molecule, leading to linear polymerization, rather than its own other end.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Detailed Solutions:

Problem Area	Underlying Cause	Recommended Solution & Explanation
Reaction Concentration	Intermolecular polymerization outcompetes intramolecular cyclization.	Implement High-Dilution Conditions: This is the most critical factor. The principle is to keep the concentration of the uncyclized intermediate so low that its reactive ends are more likely to find each other than to find another molecule. Use a syringe pump to slowly add the diol and dihalide solutions simultaneously over several hours into a large volume of heated solvent containing the base.
Base Selection & Addition	Incomplete deprotonation of the diol or reaction of the base with the halide.	Use a Strong, Non-Nucleophilic Base: Sodium hydride (NaH) is an excellent choice. It irreversibly deprotonates the alcohol to form the more reactive alkoxide and hydrogen gas. Add the base slowly to the diol solution before adding the dihalide, or co-add all reagents slowly. This prevents a high concentration of alkoxide from forming, which could favor polymerization.
Leaving Group Reactivity	The leaving groups on the electrophile (e.g., Br in 1,2-dibromoethane) are not being displaced effectively.	Consider a Template Effect or Different Halogen: The use of a sodium or potassium cation can help "template" the cyclization by coordinating to the oxygen atoms, bringing the reactive ends closer. Using 1,2-diiodoethane can sometimes increase the reaction rate, as iodide is a better leaving group than bromide.
Solvent Choice	The solvent may not adequately solvate the intermediate ions or may not have a high enough boiling point.	Select a High-Boiling, Polar Aprotic Solvent: Solvents like Dimethylformamide (DMF) or Dioxane are suitable. They have high boiling points to provide sufficient thermal energy and can solvate the cationic counter-ion (Na⁺ or K⁺), promoting the Williamson ether synthesis.[1]

Q2: I see a lot of high-molecular-weight, insoluble material in my flask. Is this the polymer you mentioned?

Yes, that is almost certainly the result of intermolecular polymerization. This occurs when the deprotonated alcohol of one molecule reacts with the alkyl halide of another molecule, creating a dimer, which then reacts further to form trimers, tetramers, and eventually, an insoluble polymer chain.

Solution: This problem is a severe symptom of the issues described in Q1. The single most effective remedy is to rigorously apply the high-dilution principle . Reduce the concentration of your reagents significantly, often to the 0.01–0.05 M range, and use slow addition via a syringe pump.

Q3: My TLC/GC-MS analysis shows multiple spots/peaks. How do I identify the product and what are the likely byproducts?

Besides the desired product and polymer, several smaller molecules can form.

Common Byproducts:

• Half-reacted intermediate: The open-chain molecule where only one Williamson ether synthesis has occurred.

• Smaller cyclic ethers: Depending on the reagents, formation of 5- or 6-membered rings like substituted dioxanes or tetrahydrofurans might be possible through alternative cyclization pathways.

• Elimination products: If a strong, sterically hindered base is used at high temperatures, you might see elimination byproducts from the alkyl halide.

Identification Strategy:

• Mass Spectrometry (GC-MS or LC-MS): This is the most powerful tool. The desired product, 6-(Bromomethyl)-1,4-dioxepane, has a molecular weight of 195.06 g/mol (for C₆H₁₁BrO₂) and will show a characteristic isotopic pattern for bromine (¹⁹⁴Br and ¹⁹⁶Br in a ~1:1 ratio).[2] Check for masses corresponding to the starting materials and the expected byproducts.

• NMR Spectroscopy (¹H and ¹³C): Once isolated, NMR will confirm the structure. Expect characteristic shifts for the protons adjacent to the oxygen atoms and the bromomethyl group.

• Column Chromatography: This is the primary method for purification. Use a gradient elution system (e.g., ethyl acetate in hexanes) to separate the components. The nonpolar starting halides will elute first, followed by the slightly more polar product, and finally the highly polar diol starting material and half-reacted intermediates. The polymer will remain at the baseline or be insoluble.

Frequently Asked Questions (FAQs)

Q1: Can you illustrate the reaction mechanism for the formation of the 1,4-dioxepane ring?

Certainly. The reaction proceeds via a double Williamson ether synthesis, which is a series of two intermolecular Sₙ2 reactions that, under the right conditions, result in an intramolecular cyclization.

Caption: Mechanism of 6-(Bromomethyl)-1,4-dioxepane Synthesis.

Note: The diagram shows a plausible route using tribromoneopentane as the electrophile for illustrative purposes. The key steps of sequential deprotonation and Sₙ2 displacement remain the same for other similar routes.

Q2: You mentioned that forming a seven-membered ring is difficult. Can you explain this in the context of established chemical principles?

The difficulty arises from two main factors:

• Thermodynamics (Enthalpy & Entropy): While the bonds formed are stable, the transition state required for cyclization is highly ordered, which is entropically unfavorable (a large negative ΔS). The open chain has many degrees of freedom, and forcing it into a specific conformation for ring closure carries a significant entropic penalty.

• Kinetics (Baldwin's Rules): Baldwin's rules provide a framework for predicting the favorability of ring-closing reactions.[3] The formation of a 7-membered ring via an Sₙ2 mechanism is classified as a "7-Endo-Tet" cyclization. While 7-membered ring formations are generally more feasible than 5- or 6-Endo-Tet cyclizations, they are still kinetically slower than competing intermolecular reactions or favored Exo-Tet cyclizations if such pathways are available.[3]

Q3: My lab is focused on sustainability. Are there greener solvent alternatives to DMF or Dioxane?

Yes, this is an excellent consideration. Both DMF and Dioxane are under scrutiny for their environmental and health impacts.[1] Several greener alternatives have proven effective in similar synthetic contexts:

• 2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable resources like corncobs, 2-MeTHF is an excellent substitute for THF and Dioxane. It has a higher boiling point (80°C) and is more resistant to peroxide formation.[1][4]

• Cyclopentyl Methyl Ether (CPME): CPME is a hydrophobic ether solvent that is very stable against peroxide formation and has a high boiling point (106°C). It has been shown to give better yields and selectivity in some cases compared to THF.[4]

• Dimethyl Carbonate (DMC): While not a direct replacement in this specific Williamson synthesis, DMC is an excellent green reagent and solvent for forming cyclic ethers from diols under different mechanistic pathways, avoiding the use of halides altogether.[5]

When switching solvents, you may need to re-optimize the reaction temperature and time, but the benefits in safety and sustainability are often significant.

Q4: What are the key safety precautions I should take during this synthesis?

Safety is paramount. Please consider the following:

• Sodium Hydride (NaH): NaH is a highly reactive, flammable solid. It reacts violently with water to produce hydrogen gas, which is explosive. Always handle it under an inert atmosphere (Nitrogen or Argon) and in an anhydrous solvent. Quench any residual NaH carefully by slowly adding isopropanol, followed by methanol, and then water, all while cooling the reaction vessel.

• Alkyl Bromides: The starting materials (e.g., 1,2-dibromoethane) and the product (6-Bromomethyl-1,4-dioxepane) are alkylating agents and should be treated as toxic and potentially carcinogenic. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Solvents: DMF is a reproductive toxin, and Dioxane is a suspected carcinogen. Minimize exposure and use appropriate engineering controls.

Appendix A: Detailed Experimental Protocol

This is a representative protocol based on established principles of Williamson ether synthesis for cyclic ether formation. It should be adapted and optimized for your specific laboratory conditions.

Materials:

• Ethylene Glycol (distilled, anhydrous)

• 1,3-Dibromo-2-(bromomethyl)propane (or other suitable C3-dihalide)

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous Dioxane or 2-MeTHF

• Syringe pumps (2)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, an inert gas inlet, and two syringe needles connected to syringe pumps.

• Solvent & Base: Add anhydrous Dioxane (to achieve a final reactant concentration of ~0.01 M) and sodium hydride (2.2 equivalents relative to ethylene glycol) to the flask. Heat the suspension to reflux (approx. 101°C for Dioxane).

• Reagent Preparation: Prepare two separate solutions in anhydrous Dioxane:

  • Syringe A: Ethylene Glycol (1.0 equivalent)

  • Syringe B: 1,3-Dibromo-2-(bromomethyl)propane (1.0 equivalent)

• Slow Addition: Using the syringe pumps, add both solutions simultaneously to the refluxing NaH suspension over a period of 8-12 hours. A slow, steady addition rate is crucial.

• Reaction: After the addition is complete, allow the reaction mixture to reflux for an additional 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• Quenching: Cool the reaction mixture to 0°C in an ice bath. Carefully and slowly add isopropanol to quench any unreacted NaH. Then, slowly add water.

• Workup: Transfer the mixture to a separatory funnel. Extract with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude oil via flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

References

• Pote, A. R., & Weierbach, S. M. (2024). Advancements in the synthesis of polyoxygenated oxepanes and thiepanes for applications to natural products. Organic Chemistry Frontiers. Available: [Link]

• Selva, M., & Perosa, A. (2012). Synthesis of Five-Membered Cyclic Ethers by Reaction of 1,4-Diols with Dimethyl Carbonate. European Journal of Organic Chemistry. Available: [Link][5]

• LibreTexts Chemistry. (2024). 2.1: Baldwin's Rule for Ring Closure Reactions. Available: [Link][3]

• De-Andrade, M. C. et al. (2021). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. ACS Sustainable Chemistry & Engineering. Available: [Link][1]

• Du, Y., et al. (2022). Mechanistic Investigation of Cyclic Ketene Acetal Radical Ring-Opening Homo- and Co-Polymerization and Preparation of PEO Graft Copolymers With Tunable Composition. Royal Society of Chemistry. Available: [Link][6]

• Wikipedia. Diol. Available: [Link][7]

• ResearchGate. Synthesis of cyclic ethers from diols in the presence of copper catalysts. Available: [Link][8]

• Organic Chemistry Portal. Cyclic ether synthesis. Available: [Link][9]

• Google Patents. EP0913381B1 - Method for purifying a bromine compound. Available: [10]

Sources

• 1. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-(bromomethyl)-1,4-dioxepane | 1849266-44-9 [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. iris.unive.it [iris.unive.it]
• 6. rsc.org [rsc.org]
• 7. Diol - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Cyclic ether synthesis [organic-chemistry.org]
• 10. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]

Avoiding ring-opening side reactions during nucleophilic substitution

Subject: Avoiding Ring-Opening Side Reactions During Nucleophilic Substitution Ticket ID: CHEM-SN2-RING-001 Support Tier: Level 3 (Senior Application Scientist)

Diagnostic Dashboard

User State: You are attempting a nucleophilic substitution (

or ) on a scaffold containing a strained ring (Epoxide, Aziridine) or a labile heterocycle (e.g., 1,2,4-Oxadiazole). Current Issue: The reaction conditions are triggering unwanted ring opening, fragmentation, or polymerization instead of the desired substitution.

Decision Matrix: Reaction Condition Selection

Use this logic flow to select safe reagents based on your "bystander" ring system.

Caption: Logic flow for selecting reaction parameters to preserve specific strained rings during off-target functionalization.

Knowledge Base: Mechanisms of Failure

To prevent side reactions, one must understand the specific vulnerability of the bystander ring.

The Epoxide/Oxetane Vulnerability

Epoxides are electrophilic traps. They open via two distinct mechanisms that compete with your desired

reaction:

• Acid-Catalyzed (The "Hidden" Proton): Even trace amounts of acid (from unneutralized starting materials or wet solvents) protonate the oxygen. This creates an oxonium species that is highly susceptible to opening by even weak nucleophiles at the more substituted carbon (

  -like character) [1].

• Base-Mediated (The "Hard" Attack): Strong, unhindered nucleophiles (e.g., Methoxide, Azide) will attack the less hindered carbon directly.

The Aziridine Trap

• Activated Aziridines (N-Ts, N-Ns): These are essentially "spring-loaded." The electron-withdrawing group destabilizes the ring, making it a potent electrophile. Any nucleophile intended for your target LG will likely attack the aziridine ring instead [2].

• Non-Activated Aziridines (N-H, N-Alkyl): These are basic. If your reaction generates protons (e.g., displacing a halide with an amine), the aziridine nitrogen can protonate, forming an Aziridinium ion . This species is hyper-reactive and will self-immolate via dimerization or polymerization [3].

The 1,2,4-Oxadiazole Rearrangement

Often used as bioisosteres for esters/amides, these rings are surprisingly fragile in basic media. Under high pH (hydroxide/alkoxide), the ring undergoes nucleophilic attack at C5 or N2, leading to ring opening to an aryl nitrile (fragmentation) or rearrangement (Mononuclear Heterocyclic Rearrangement) [4].

Troubleshooting Guides

Scenario A: "My Epoxide Opens During Alkylation"

Symptom: You are trying to alkylate a phenol or amine on a scaffold containing an epoxide. LCMS shows a mass corresponding to [M + Solvent] or [M + Nucleophile] instead of [M + Alkyl Group].

Root Cause:

• Lewis Acid Contamination: Metal salts from previous steps are catalyzing the opening.

• Nucleophile is too "Hard": You are using a small, hard nucleophile (like methoxide) that attacks the epoxide.

Corrective Protocol:

• Switch Solvent: Use Acetonitrile (MeCN) or DMF . Avoid alcohols (MeOH/EtOH) which can act as nucleophiles if the epoxide activates.

• Base Selection: Switch to Potassium Carbonate (

  ) or Cesium Carbonate ( ) . These are mild enough to deprotonate phenols/amines but generally too bulky and insoluble to attack the epoxide directly in aprotic solvents.

• Scavenge Metals: If the starting material came from a metal-catalyzed coupling, treat with a metal scavenger (e.g., QuadraPure™) before attempting the substitution.

Scenario B: "My Aziridine Polymerized"

Symptom: The reaction mixture turned into an intractable gum or insoluble solid. The starting material is gone, but no distinct product peak is visible.

Root Cause: Formation of an Aziridinium Ion .[1] The leaving group (e.g.,

generated during alkylation) protonated the aziridine nitrogen, triggering a chain-reaction opening.

Corrective Protocol:

• Proton Sponge: Add a non-nucleophilic base specifically to mop up protons. 2,6-Lutidine or DIPEA (Hunig's Base) are excellent choices. They are too sterically hindered to attack the ring or the electrophile but will neutralize any acid generated in situ.

• Order of Addition: Add the base before the electrophile.

Standard Operating Procedures (SOPs)

SOP-01: Chemoselective Phenol Alkylation in Presence of Epoxide

Objective: Alkylate a phenol group without opening a bystander epoxide ring.

Parameter	Specification	Rationale
Solvent	Acetone or Acetonitrile (Anhydrous)	Polar aprotic; prevents solvolysis of the ring.
Base	(1.5 - 2.0 equiv)	Mild heterogeneous base; low risk of direct ring attack.
Temperature	0°C to Room Temp	Heat promotes ring opening; keep .
Concentration	0.1 M	High concentration favors intermolecular polymerization.

Step-by-Step:

• Dissolve the phenol substrate (1.0 equiv) in anhydrous Acetone (0.1 M).

• Add

  (1.5 equiv) and stir at Room Temperature (RT) for 15 minutes to form the phenoxide.

• Cool to 0°C.

• Add the alkyl halide (1.1 equiv) dropwise.

• Monitor by TLC/LCMS. Do not heat to accelerate unless absolutely necessary.

• Quench: Filter off the solids (

  ) before adding water. This prevents the formation of aqueous hydroxide which could open the ring during workup.

SOP-02: Substitution on 1,2,4-Oxadiazole Scaffolds

Objective: Perform

or on a scaffold containing a base-sensitive oxadiazole.

Step-by-Step:

• Avoid: NaOH, KOH, NaOMe, NaOEt. These destroy the ring [4].

• Select Base: Use DIPEA (organic) or

  (inorganic, mild).

• Solvent: DMF or DMSO is preferred for

  to accelerate the desired reaction without requiring high heat.

• Workup: Buffer the aqueous layer to pH 4-6 immediately. The oxadiazole ring is most stable in slightly acidic to neutral media [4].

Frequently Asked Questions (FAQs)

Q: Can I use NaH (Sodium Hydride) if I have an epoxide? A: Proceed with extreme caution. While NaH itself is non-nucleophilic, the alkoxide you generate (if you are deprotonating an alcohol) is a potent nucleophile that might attack the epoxide intramolecularly or intermolecularly. If you must use NaH, keep the temperature at -78°C to 0°C and use the minimum equivalent.

Q: My reaction requires acid catalysis, but I have an aziridine. What do I do? A: You must protect the aziridine nitrogen first. An electron-withdrawing group (like Boc or Cbz) will reduce the basicity of the nitrogen, preventing aziridinium formation. However, note that N-acyl aziridines are susceptible to nucleophilic attack. A bulky protecting group (e.g., Trityl) that sterically shields the ring is often the best compromise.

Q: Why did my epoxide open even though I used neutral conditions? A: Check your leaving group. If you displaced a halide (Iodide/Bromide), the free halide ion (

, ) is nucleophilic enough to open a protonated or activated epoxide. Ensure you are using a scavenger (like Silver salts, though expensive) or simply ensure the epoxide is not activated by any Lewis acids.

References

• Reactivity in Chemistry: Nucleophilic Substitution at Epoxides. Source: College of Saint Benedict / Saint John's University. Summary: Details the mechanistic differences between acid-catalyzed (more substituted attack) and base-catalyzed (less substituted attack) epoxide opening. URL:[Link]

• Regioselective Ring-Opening of Aziridines. Source:Accounts of Chemical Research (ACS). Summary: Discusses the activation of aziridines and the factors controlling regioselectivity during nucleophilic attack. URL:[Link]

• Alkylative Aziridine Ring-Opening Reactions. Source:Molecules (MDPI). Summary: Explains the formation of the aziridinium ion and how N-alkylation activates the ring for opening, highlighting stability issues during synthesis. URL:[Link]

• Degradation kinetics and mechanism of an oxadiazole derivative. Source:Journal of Pharmaceutical Sciences (via PubMed). Summary: definitive study on the pH-dependent stability of 1,2,4-oxadiazoles, showing instability at high pH due to nucleophilic attack. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Center: Cationic Polymerization of Bromomethyl-Containing Monomers

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with cationic polymerization of monomers containing bromomethyl functional groups. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this specific class of monomers and achieve your desired polymer structures with high fidelity.

Frequently Asked Questions (FAQs)

Q1: Is the bromomethyl group stable under typical cationic polymerization conditions?

The stability of a bromomethyl group during cationic polymerization is highly dependent on the specific reaction conditions, including the choice of initiator, co-initiator (Lewis acid), solvent, and temperature. The C-Br bond in a bromomethyl group is susceptible to cleavage, and the resulting benzyl-type carbocation can be relatively stable, especially if the aromatic ring has electron-donating substituents. This means the bromomethyl group can potentially act as an initiator or participate in side reactions.[1][2]

However, with careful selection of a less aggressive Lewis acid and optimization of reaction parameters, it is possible to preserve the integrity of the bromomethyl group. For instance, living cationic polymerization of p-chloromethylstyrene has been achieved, suggesting that with the right conditions, similar bromo-functionalized monomers can be polymerized without the functional group interfering.[2]

Q2: What are the potential side reactions involving the bromomethyl group during cationic polymerization?

The primary concern is the ionization of the C-Br bond by the Lewis acid co-initiator, leading to the formation of a carbocation. This can trigger several undesirable side reactions:

• Uncontrolled Initiation: The newly formed carbocation from the bromomethyl group can initiate the polymerization of the monomer, leading to a loss of control over the initiation process and resulting in polymers with broad molecular weight distributions (MWD).[1][2]

• Branching and Cross-linking: If the bromomethyl group on a monomer unit within a growing polymer chain ionizes, it can initiate the growth of a new polymer chain, leading to a branched or, in severe cases, a cross-linked polymer network.

• Chain Transfer: The bromide anion (Br-) generated from the ionization of the bromomethyl group can act as a chain transfer agent, terminating a growing polymer chain and initiating a new one.

Q3: How can I minimize side reactions and maintain the integrity of the bromomethyl group?

Controlling the reactivity of the system is paramount. Here are key strategies:

• Choice of Initiator/Co-initiator: Employ a "soft" or less aggressive Lewis acid that is strong enough to activate the monomer for polymerization but not so strong that it readily cleaves the C-Br bond of the bromomethyl group. Examples of Lewis acids used in controlled cationic polymerizations include SnCl₄ and TiCl₄, often in the presence of a nucleophilic additive.[2]

• Temperature Control: Cationic polymerizations are often conducted at low temperatures (e.g., -15 °C to -78 °C) to suppress side reactions such as chain transfer and termination.[1][3] Lower temperatures reduce the kinetic energy of the system, making the ionization of the relatively stable C-Br bond less favorable.

• Solvent Selection: The polarity of the solvent can significantly influence the stability of ionic species.[4][5] A less polar solvent can help to suppress the formation of free ions from the bromomethyl group, thereby reducing the likelihood of side reactions.

• Use of Additives: The addition of a common ion salt, such as a tetra-alkylammonium bromide, can suppress the dissociation of the growing polymer chain end and potentially stabilize the bromomethyl group by Le Chatelier's principle.

Troubleshooting Guide

Issue 1: Broad or Bimodal Molecular Weight Distribution (MWD)

A broad or bimodal MWD is a common indicator that the polymerization is not well-controlled.

Potential Cause	Explanation	Recommended Solution
Slow Initiation	If the initiation rate is slower than the propagation rate, polymer chains start growing at different times, leading to a broad MWD.[1][6]	Use a more efficient initiating system that ensures all chains start growing simultaneously. Consider using a pre-formed adduct of the initiator and a small amount of monomer.
Uncontrolled Initiation from Bromomethyl Group	The Lewis acid may be cleaving the C-Br bond, creating additional initiating sites at random.[2]	Reduce the Lewis acid concentration or switch to a weaker Lewis acid. Lowering the reaction temperature can also help.
Chain Transfer Reactions	Impurities in the monomer or solvent, or the bromide ion from the bromomethyl group, can act as chain transfer agents.[6]	Ensure rigorous purification of all reagents and solvents.[6] Consider adding a common ion salt to suppress bromide-induced chain transfer.

Troubleshooting Workflow for Broad MWD

Caption: Troubleshooting logic for addressing broad MWD.

Issue 2: Gel Formation or Insoluble Polymer

Gel formation indicates significant cross-linking, a major issue when trying to synthesize linear polymers.

Potential Cause	Explanation	Recommended Solution
High Monomer Conversion	At high monomer conversions, the probability of side reactions, including branching from the bromomethyl group, increases significantly.	Quench the reaction at a lower monomer conversion.
Excessively Strong Lewis Acid	A highly reactive Lewis acid will aggressively attack the bromomethyl groups on the polymer backbone, leading to extensive branching and cross-linking.	Switch to a milder Lewis acid.
High Polymerization Temperature	Higher temperatures provide the activation energy needed for the C-Br bond cleavage on the polymer backbone.	Conduct the polymerization at a lower temperature.

Preventing Gel Formation

Caption: Strategies to prevent gel formation.

Experimental Protocol: Model Living Cationic Polymerization of a Bromomethyl-Functionalized Styrenic Monomer

This protocol provides a general framework. Specific conditions will need to be optimized for your particular monomer.

Materials:

• 4-(Bromomethyl)styrene (or similar monomer), freshly purified by passing through a column of basic alumina.

• Initiator: 1-Chloro-1-phenylethane

• Co-initiator: Tin(IV) chloride (SnCl₄)

• Solvent: Dichloromethane (CH₂Cl₂), freshly distilled from CaH₂.

• Quenching agent: Pre-chilled methanol.[6]

• Inert gas: Argon or Nitrogen.

Procedure:

• Glassware Preparation: All glassware should be flame-dried under vacuum and cooled under an inert atmosphere.

• Reaction Setup: Assemble the reaction flask equipped with a magnetic stirrer and maintain a positive pressure of inert gas.

• Solvent and Monomer Addition: Add the desired amount of dry CH₂Cl₂ to the reaction flask via a gas-tight syringe. Cool the flask to the desired temperature (e.g., -15 °C). Add the purified 4-(bromomethyl)styrene monomer to the stirred solvent.

• Initiation: In a separate, dry flask, prepare a stock solution of the initiator (1-chloro-1-phenylethane) in CH₂Cl₂. Add the calculated amount of the initiator stock solution to the monomer solution.

• Polymerization: In another dry flask, prepare a stock solution of the co-initiator (SnCl₄) in CH₂Cl₂. Start the polymerization by adding the co-initiator solution dropwise to the rapidly stirred monomer/initiator mixture.

• Monitoring the Reaction: Periodically take aliquots from the reaction mixture using a syringe and quench them in cold methanol to monitor monomer conversion and polymer molecular weight evolution by Gel Permeation Chromatography (GPC).

• Quenching: Once the desired conversion is reached, terminate the polymerization by adding an excess of pre-chilled methanol to the reaction mixture.[6]

• Polymer Isolation: Allow the mixture to warm to room temperature. Precipitate the polymer by pouring the solution into a large volume of a non-solvent (e.g., methanol or hexane).[6]

• Purification and Drying: Collect the polymer by filtration, wash it several times with the non-solvent, and dry it under vacuum to a constant weight.

References

• Living cationic polymerization.
• Identifying side reactions in cationic polymerization of substituted oxetanes - Benchchem.
• A Benign Initiating System for Cationic Polymerization of Vinyl Ethers and Styrene Deriv
• Living cationic polymerization of vinyl ethers initiated by electrophilic selenium reagents under ambient conditions - Polymer Chemistry (RSC Publishing).
• A Renaissance in Living Cationic Polymerization | Chemical Reviews - ACS Public
• Living cationic polymeriz
• 2.
• Photoinitiated Cationic Polymerization of Vinyl Ethers Using Substituted Vinyl Halides.
• Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initi
• Cationic polymeriz
• Cationic Polymeriz
• Chemical Engineering 160/260 Polymer Science and Engineering Lecture 19 - Cationic/Anionic/Living Polymeriz

Sources

• 1. Aston Publications Explorer [publications.aston.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Living cationic polymerization - Wikipedia [en.wikipedia.org]
• 4. Cationic polymerization - Wikipedia [en.wikipedia.org]
• 5. web.stanford.edu [web.stanford.edu]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

1H NMR Characterization of Poly(6-(bromomethyl)-1,4-dioxepane): A Comparative Guide to Functional Polyethers

Introduction

The development of advanced functional biomaterials relies heavily on the precision of polymer synthesis. While poly(ethylene oxide) (PEO) remains the gold standard for biocompatible polyethers, its lack of pendant functional groups severely limits its utility in targeted drug delivery and post-polymerization modification. To overcome this, researchers utilize the ring-opening polymerization (ROP) of functionalized cyclic ethers[1].

Poly(6-(bromomethyl)-1,4-dioxepane) represents a significant structural advancement in this space. By incorporating a reactive bromomethyl side chain, this polymer serves as a versatile scaffold for nucleophilic substitutions (e.g., azidation for click chemistry). However, validating its structural fidelity requires rigorous analytical techniques. This guide provides an objective comparison of the

H NMR characterization of poly(6-(bromomethyl)-1,4-dioxepane) against traditional polyethers, detailing the causality behind specific spectral shifts and establishing a self-validating experimental protocol.

Causality in H NMR Shifts: The Bromomethyl Effect

Understanding the

H NMR spectrum of poly(6-(bromomethyl)-1,4-dioxepane) requires a comparative analysis of its local magnetic environments relative to unfunctionalized alternatives[2].

• Poly(ethylene oxide) (PEO): The high symmetry of the -[CH

  -CH -O]- backbone results in all protons being chemically equivalent. This yields a singular, intense singlet at ~3.64 ppm, making it easy to identify but impossible to functionalize without end-group modification.

• Poly(1,4-dioxepane): The unfunctionalized 7-membered ring yields a polymer with the repeating unit -[O-CH

  -CH -O-CH -CH -CH ]-. This breaks the symmetry, producing a complex multiplet for the oxygen-adjacent protons (~3.5–3.8 ppm) and a distinct multiplet for the central aliphatic protons (~1.8–1.9 ppm).

• Poly(6-(bromomethyl)-1,4-dioxepane): The introduction of the bromomethyl group at the 6-position fundamentally alters the electron density. The highly electronegative bromine atom deshields the adjacent methylene protons (-CH

  Br), shifting them downfield to ~3.4–3.5 ppm. Because these peaks often overlap with the broad polyether backbone signals (~3.5–3.8 ppm), they cannot be reliably used for quantitative integration. Instead, the methine proton (-CH-) at the 6-position is shifted to ~2.2–2.4 ppm due to the combined inductive effects of the backbone and the beta-bromine. This isolated methine peak serves as the critical diagnostic signal for determining the degree of polymerization and functionalization[2].

Comparative Quantitative Data

The following table summarizes the key spectral differences, highlighting the optimal diagnostic peaks required for accurate structural validation.

Polymer	Repeating Unit Structure	Key H NMR Shifts (ppm)	Diagnostic Peak for Integration
Poly(ethylene oxide) (PEO)	-[O-CH -CH ]-	3.64 (s, 4H)	3.64 ppm (Backbone CH )
Poly(1,4-dioxepane)	-[O-CH -CH -O-CH -CH -CH ]-	3.5–3.8 (m, 8H), 1.8 (m, 2H)	1.8 ppm (Central aliphatic CH )
Poly(6-(bromomethyl)-1,4-dioxepane)	-[O-CH -CH -O-CH -CH(CH Br)-CH ]-	3.5–3.8 (m, 8H), 3.4–3.5 (d, 2H), 2.3 (m, 1H)	2.3 ppm (Backbone methine CH)

Experimental Protocol: Self-Validating NMR Acquisition

To ensure absolute trustworthiness in determining the molecular weight (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) via end-group analysis, the NMR protocol must be treated as a self-validating system. The following methodology guarantees quantitative accuracy by accounting for the distinct relaxation dynamics of polymer chains.

Step 1: Sample Preparation

• Weigh exactly 15–20 mg of purified poly(6-(bromomethyl)-1,4-dioxepane).

• Dissolve the polymer in 0.6 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: High concentrations (>20 mg) increase solution viscosity, leading to broader peaks due to restricted molecular tumbling and faster transverse (

  ) relaxation. 15 mg is the optimal balance between signal-to-noise ratio (SNR) and peak resolution.

Step 2: Instrument Setup & Relaxation Parameters

• Insert the sample into a 400 MHz (or higher) NMR spectrometer and stabilize the probe temperature at 298 K.

• Select a standard 1D proton pulse sequence (e.g., zg30).

• Critical Parameter: Set the relaxation delay (D1) to a minimum of 10 seconds.

• Causality: Polymer end-groups exhibit significantly longer longitudinal relaxation times (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) compared to the restricted backbone protons. Using a standard default D1 (e.g., 1–2 seconds) will truncate the end-group signal, artificially inflating the calculated molecular weight.

Step 3: Acquisition & Self-Validation

• Acquire a minimum of 64 to 128 scans to ensure the initiator end-group signals (typically around 4.1–4.3 ppm depending on the initiator used) are clearly resolved from the baseline noise.

• Process the spectra with manual phase and baseline correction. Set the TMS internal standard strictly to 0.00 ppm.

• Self-Validation Check: Integrate the isolated methine proton (-CH-) at 2.3 ppm and set its value to 1.00. Next, integrate the combined backbone/bromomethyl region (3.4–3.8 ppm). For a defect-free polymer, this combined region must integrate to exactly 10.00 (8 backbone protons + 2 bromomethyl protons). Any deviation greater than 5% indicates either incomplete polymerization, residual monomer, or undesired side reactions (e.g., cross-linking).

Workflow Visualization

The following diagram illustrates the logical progression from monomer synthesis through analytical validation, culminating in the application of the polymer.

Workflow from monomer synthesis to NMR validation and post-polymerization modification.

References

• Title: Principles of Polymerization, 4th Edition | Source: Wiley | URL: [Link]

• Title: Spectrometric Identification of Organic Compounds, 8th Edition | Source: Wiley | URL: [Link]

• Title: Ring-Opening Polymerization—An Introductory Review | Source: MDPI | URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. wiley.com [wiley.com]

Comparative Guide: Degradation Kinetics of Functionalized vs. Unfunctionalized Poly(dioxepane)

[1]

Executive Summary

This guide provides a technical analysis of the degradation profiles of Poly(1,5-dioxepan-2-one) (PDXO) and its functionalized derivatives.[1] While unfunctionalized PDXO is a robust, amorphous polyester with a slow degradation profile comparable to Poly(ε-caprolactone) (PCL), functionalization—specifically through copolymerization with hydrophilic or sterically bulky monomers—dramatically alters its hydrolytic kinetics.[1] This document details the mechanistic drivers of these changes and provides validated experimental protocols for assessing degradation rates in drug delivery applications.[1]

Introduction: The Poly(dioxepane) Platform

Poly(1,5-dioxepan-2-one) (PDXO) is an aliphatic polyester synthesized via the ring-opening polymerization (ROP) of 1,5-dioxepan-2-one.[1] It is distinct from other polyesters due to its ether-ester backbone, which imparts unique flexibility and hydrophilicity.

• Unfunctionalized PDXO: Completely amorphous (

  ), flexible, and exhibits slow bulk degradation.[1]

• Functionalized PDXO: Derivatives engineered (often via copolymerization with functional cyclic carbonates or lactones) to introduce pendant groups (e.g., -OH, -COOH, phenyl).[1] These groups modulate water uptake, crystallinity, and autocatalytic potential.

Why Functionalize?

The primary driver for functionalizing PDXO is to tune the degradation window . Unfunctionalized PDXO can take over a year to fully degrade, which is often too slow for short-term drug delivery. Functionalization can accelerate this process to weeks or months.

Mechanistic Comparison of Degradation

The degradation of PDXO and its derivatives is primarily governed by hydrolytic chain scission of the ester linkages.[1]

Unfunctionalized PDXO Mechanism

• Mode: Bulk erosion.[1][2]

• Kinetics: Pseudo-first-order kinetics initially, shifting to autocatalytic acceleration as acidic oligomers accumulate.

• Rate Limiting Step: Water diffusion is rapid due to the amorphous nature, but the ester bond hydrolysis is slow due to the lack of catalytic side groups and the relative hydrophobicity of the polymer chain.

Functionalized PDXO Mechanism

Functional groups alter the degradation landscape through three competitive mechanisms:

• Hydrophilicity Effect (Acceleration): Groups like hydroxyls (-OH) or carboxyls (-COOH) increase water uptake (

  ), effectively increasing the concentration of the reactant (water) at the ester bond site.[1]

• Steric Hindrance (Deceleration): Bulky pendant groups (e.g., phenyl, xanthates) near the ester bond can physically block the approach of water or hydronium ions, slowing hydrolysis despite potential drops in crystallinity.[1]

• Crystallinity Disruption (Acceleration): Functional groups act as defects, preventing chain packing.[1] Since hydrolysis occurs preferentially in amorphous regions, reducing crystallinity (if present in copolymers) accelerates mass loss.[1]

Pathway Visualization

The following diagram illustrates the hydrolytic pathway and the influence of functional groups.

Caption: Comparative hydrolytic pathways. Functionalization accelerates degradation via enhanced water uptake and direct autocatalytic contribution of acidic pendant groups.

Comparative Data Analysis

The table below synthesizes degradation data from key studies comparing PDXO variants and related polyesters.

Polymer System	Functionalization Type	Degradation Mode	Rate Comparison ( )	Half-Life ( ) / Observation
PDXO Homopolymer	None	Bulk Erosion	1.0 (Baseline)	Slow: ~30% MW loss in 46 weeks [1].[1]
P(DXO-co-L-LA)	Copolymer (Semi-crystalline)	Bulk Erosion	~2.5x Faster	Moderate: Slower than amorphous analogs due to crystalline domains [2].[1]
P(DXO-co-D,L-LA)	Copolymer (Amorphous)	Bulk Erosion	~5.0x Faster	Fast: Rapid mass loss due to lack of crystal packing and higher hydrophilicity [2].[1]
Hydroxyl-func.[1][3][4] Polyester	Pendant Hydroxyl Groups	Surface/Bulk Mix	>10x Faster	Very Fast: Degradation in days to months; rate scales with -OH density [3].
P(LLA-co-DXO)	Sterilized/Scaffold	Bulk Erosion	High	Rapid: Degrades faster than PCL scaffolds; complete resorption possible in <1 year [4].[1]

Key Insight: While unfunctionalized PDXO is amorphous, its degradation is remarkably slow—comparable to semi-crystalline PCL. Functionalization that introduces hydrophilicity (e.g., copolymerization with D,L-lactide or hydroxyl-bearing monomers) is the most effective lever for accelerating degradation, potentially increasing the rate by an order of magnitude.

Experimental Protocols

To objectively compare degradation rates, a standardized in vitro hydrolysis protocol is required. The following workflow ensures reproducibility and accounts for autocatalytic effects.

Materials

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4, 0.1 M. Note: Use 0.1 M to provide sufficient buffering capacity against acidic degradation products.[1]

• Samples: Polymer films (solvent cast) or pellets of uniform dimensions (

  mm).

• Equipment: Shaking water bath (

  ), Vacuum oven, GPC, NMR.

Workflow Diagram

Caption: Standardized workflow for monitoring hydrolytic degradation kinetics.

Detailed Methodology

• Sample Preparation: Cast films from chloroform solution. Dry under vacuum at room temperature for 48 hours to remove residual solvent.[1] Cut into uniform discs (n=3 per time point).

• Incubation: Place each disc in a separate vial containing 10 mL of PBS. A high buffer-to-polymer volume ratio (>50:[1]1) is critical to minimize local pH drops unless autocatalysis is the specific variable of study.[1]

• Sampling: At predetermined intervals (e.g., weeks 1, 2, 4, 8, 12, 24):

  • Remove samples, rinse with distilled water.

  • Mass Loss: Dry to constant weight under vacuum.[1][5] Calculate mass loss %:

    .[1]

  • Molecular Weight: Dissolve a portion of the dried sample in THF or Chloroform for GPC analysis. Track the decrease in Number Average Molecular Weight (

    ).[1]

• Data Processing: Plot

  vs. time. The slope represents the apparent hydrolysis rate constant (assuming pseudo-first-order kinetics).[1]

Conclusion

Functionalization of poly(dioxepane) transforms it from a slow-degrading, long-term support material into a versatile platform for tunable drug release.[1]

• Unfunctionalized PDXO is best suited for long-term implants requiring flexibility and stability (>6 months).[1]

• Functionalized PDXO (Hydrophilic/Amorphous) is superior for short-to-medium term delivery systems where complete resorption within weeks is required.[1]

Researchers should select the derivative based on the required half-life, using the hydrophilicity of the functional group as the primary "dial" to control degradation speed.[1]

References

• Albertsson, A. C., et al. (2004).[1] Syntheses of random and block copolymers of lactides with 1,5-dioxepan-2-one and their biodegradability. Reactive and Functional Polymers.[2][6][7][8] Link

• Löfgren, A., et al. (1995).[1] Copolymers of 1,5-dioxepan-2-one and L- or D,L-dilactide: In vivo degradation behaviour. Journal of Biomaterials Science, Polymer Edition. Link[1]

• Leemhuis, M., et al. (2007).[1] In Vitro Hydrolytic Degradation of Hydroxyl-Functionalized Poly(α-hydroxy acid)s. Biomacromolecules. Link[1]

• Danmark, S., et al. (2011).[1] In vitro and in vivo degradation profile of aliphatic polyesters subjected to electron beam sterilization. Acta Biomaterialia. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Modifying Poly(caprolactone) Degradation through C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Hydrolytic Degradation of Hydroxyl-Functionalized Poly(α-hydroxy acid)s | Scilit [scilit.com]
• 4. scilit.com [scilit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. (PDF) Synthesis of degradable crosslinked polymers based on 1,5-dioxepan-2-one and crosslinker of bis-?-caprolactone type [academia.edu]
• 8. fstarr.wescreates.wesleyan.edu [fstarr.wescreates.wesleyan.edu]

A Senior Application Scientist's Guide to the GPC Analysis of Brominated Poly(1,4-dioxepane) Derivatives

This guide provides a comprehensive comparison of Gel Permeation Chromatography (GPC) methodologies for the molecular weight characterization of brominated poly(1,4-dioxepane) derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond standard protocols to explain the causality behind experimental choices, ensuring a robust and self-validating analytical approach. We will explore a detailed GPC protocol, compare various detection systems, and contextualize the technique against orthogonal methods for a complete analytical picture.

Introduction: The Analytical Imperative for Brominated Polyethers

Brominated poly(1,4-dioxepane) derivatives represent a class of polymers with significant potential in fields such as advanced drug delivery systems, biocompatible materials, and specialty flame-retardant applications. The incorporation of bromine atoms into the polyether backbone can substantially alter the material's properties, including its refractive index, solubility, and thermal stability.

The molecular weight (MW) and molecular weight distribution (polydispersity index, PDI) are fundamental parameters that dictate the physicochemical and mechanical properties of these polymers.[1] Accurate characterization is therefore not merely a quality control metric but a critical component of rational material design and performance prediction. Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is the principal technique for this purpose, separating macromolecules based on their size in solution.[2]

Part 1: The Foundational Technique: Gel Permeation Chromatography (GPC/SEC)

GPC separates polymer chains based on their hydrodynamic volume.[3] A dissolved polymer sample is passed through a column packed with porous beads. Larger molecules cannot enter the pores and thus travel a shorter path, eluting first. Smaller molecules explore more of the pore volume, increasing their path length and eluting later.[4] This size-based separation is the cornerstone of polymer molecular weight analysis.

Detailed Experimental Protocol: A Self-Validating System

This protocol is designed to provide a robust starting point for the analysis of brominated poly(1,4-dioxepane) derivatives. The key to a self-validating system is understanding why each step is taken.

1. Sample Preparation (The Source of Truth)

• Accurate Weighing: Using a precision balance, weigh 5–10 mg of the dry polymer sample.[5] The concentration must be precise for advanced detection methods.

• Solvent Selection & Dissolution:

  • Rationale: The chosen solvent must fully dissolve the polymer without causing degradation or interacting with the GPC column's stationary phase.[6] For brominated polyethers, which have increased polarity, standard solvents like Tetrahydrofuran (THF) or more polar options like Dimethylformamide (DMF) are primary candidates.[5][7]

  • Protocol: Dissolve the polymer in HPLC-grade solvent to a final concentration of 1-2 mg/mL.[8] Start with THF. If solubility is poor, move to DMF.

  • Expert Insight: When using polar aprotic solvents like DMF or DMAc, dipole-dipole interactions between the polymer and solvent can lead to anomalous elution profiles. To suppress these effects, it is standard practice to add a salt, such as 0.05 M Lithium Bromide (LiBr), to the mobile phase.[7]

  • Dissolution: Allow the sample to dissolve slowly on a gentle shaker, preferably overnight. Avoid sonication or vigorous vortexing, as these methods can cause shear degradation of long polymer chains.[8]

• Filtration: Filter the final solution through a 0.2 µm PTFE syringe filter to remove any particulates that could damage the pump or clog the GPC column.[5]

2. GPC System & Conditions

• Mobile Phase: The mobile phase must be identical to the solvent used for sample dissolution (e.g., THF or DMF + 0.05M LiBr).[8] It must be thoroughly degassed to prevent bubble formation in the system.

• Pump & Flow Rate: An isocratic HPLC pump delivering a stable flow rate of 1.0 mL/min is crucial for reproducible results.

• Column Selection:

  • Rationale: The column's stationary phase must be compatible with the chosen mobile phase. The pore size distribution determines the molecular weight range of the separation.

  • Protocol: Use a set of two GPC columns packed with polystyrene-divinylbenzene (PS-DVB) gel, such as Agilent PLgel or Waters Styragel columns.[7][9] A "mixed-bed" column, which contains a blend of pore sizes, provides a wide linear molecular weight separation range and simplifies column selection.[10]

• Column Oven: Maintain the columns at a constant temperature (e.g., 40 °C) to ensure viscosity stability and reproducible elution times.[9]

• Injector: An autosampler for 100 µL injections.

Experimental Workflow Diagram

Caption: Increasing informational depth across GPC detection methods.

Part 3: Orthogonal Methods for Validation & Deeper Insights

While GPC is the workhorse for determining molecular weight distribution, orthogonal techniques can validate results and provide complementary information, particularly when GPC analysis is challenging.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Principle: ¹H NMR can be used to determine the number-average molecular weight (Mn) by comparing the signal integration of the polymer chain's repeating monomer units to that of the distinct end-groups.

  • Application: This method is highly accurate for lower molecular weight polymers (typically < 20,000 g/mol ) where the end-group signals are clearly distinguishable and quantifiable. It provides an excellent independent measurement of Mn to validate GPC results.

• Mass Spectrometry (MS):

  • Principle: Techniques like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS can provide an absolute molecular weight distribution by directly measuring the mass-to-charge ratio of individual polymer chains.

  • Application: MALDI-TOF excels at resolving individual oligomers and is extremely precise for polymers with low polydispersity (PDI < 1.2). However, it can be challenging for polymers with high PDI, and higher mass molecules may be difficult to ionize and detect, sometimes underrepresenting the high-MW tail of the distribution.

Comparison of Primary and Orthogonal Techniques

Technique	Information Provided	Best Suited For	Key Limitation
GPC-MALS	Full MW Distribution (Mw, Mn, PDI), Size (Rg)	Broadly applicable to most soluble polymers.	Requires accurate dn/dc; resolution dependent on columns.
NMR (End-Group)	Number-Average MW (Mn)	Low MW polymers (<20 kDa) with distinct end-groups.	Does not provide distribution (PDI); inaccurate for high MW.
MALDI-TOF MS	Absolute MW of individual oligomers, PDI	Low PDI polymers and oligomers.	Mass discrimination issues for high MW and high PDI samples.

Conclusion and Expert Recommendations

The accurate characterization of brominated poly(1,4-dioxepane) derivatives is essential for advancing their application in specialized fields. While Gel Permeation Chromatography is the indispensable tool for this task, the choice of detection methodology fundamentally defines the quality of the data.

• For routine quality control and monitoring batch-to-batch consistency, conventional GPC with RI detection may suffice, provided its limitation to "relative MW" is understood.

• For research, development, and material property correlation , GPC with MALS detection is the minimum standard. It provides the absolute molecular weight necessary for structure-property relationship studies. The experimental determination of the polymer's specific refractive index increment (dn/dc) is a non-negotiable prerequisite for accuracy.

• For the most comprehensive structural elucidation , particularly for investigating the conformational effects of bromination, Triple Detection GPC is the gold standard. It delivers an unparalleled level of insight into the polymer's molecular weight, size, and structure in solution.

By selecting the appropriate methodology and understanding the causality behind each experimental parameter, researchers can generate accurate, reliable, and defensible data to accelerate innovation in polymer science and drug development.

References

• Striegel, A. M. (2017). Specific refractive index increment (∂n/∂c) of polymers at 660 nm and 690 nm. Chromatographia, 80(6), 843-851. [Link]

• Agilent Technologies. (n.d.). Aqueous and polar GPC/SEC columns. Retrieved February 24, 2026, from [Link]

• Jije Laboglass plc. (n.d.). Aqueous & Polar Organic GPC/SEC Columns. Retrieved February 24, 2026, from [Link]

• Agilent Technologies. (n.d.). GPC/SEC Columns & Standards for Polymer Analysis. Retrieved February 24, 2026, from [Link]

• Agilent Technologies. (n.d.). Organic GPC/SEC columns. Retrieved February 24, 2026, from [Link]

• Shodex. (n.d.). GPC Column Selection for Low–Molecular-Weight Compounds (< 10 kDa). Retrieved February 24, 2026, from [Link]

• JASCO. (n.d.). Polymer analysis by GPC-SEC Technical Note. Retrieved February 24, 2026, from [Link]

• Cleaver, G. (n.d.). Analysis of Bromostyrene by GPC Triple Detection using the Agilent 390-MDS Multi Detector Suite. LabRulez. Retrieved February 24, 2026, from [Link]

• ResolveMass Laboratories Inc. (2026, January 15). GPC for polymer characterization: Understanding Molecular Weight Distribution. Retrieved February 24, 2026, from [Link]

• Agilent Technologies. (2016, March 24). Polymer-to-Solvent Reference Table for GPC/SEC. Retrieved February 24, 2026, from [Link]

• Käppler, A., et al. (2019). Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Environmental Science & Technology, 53(3), 1358-1366. [Link]

• Waters Corporation. (n.d.). Gel Permeation Chromatography (GPC). Retrieved February 24, 2026, from [Link]

• Striegel, A. M. (2017, June 1). Specific refractive index increment (dn/dc) of polymers at 660 nm and 690 nm. NIST. [Link]

• University of Tennessee, Knoxville. (n.d.). Differential Index of Refraction, dn/dc. Retrieved February 24, 2026, from [Link]

• Striegel, A. M. (2020, November 12). Tips & Tricks GPC/SEC: How to Determine dn/dc Values. LCGC International. [Link]

• Held, D. (2022, November 7). Tips & Tricks: Treating Your GPC/SEC System Properly. LCGC International. [Link]

• Spears, M. W. (2016, June 2). Overcoming Fear, Uncertainty, and Doubt in GPC: The Need for an Absolute Measurement of Molar Mass. LCGC International. [Link]

• Max Planck Institute for Polymer Research. (n.d.). Refractive index increment - dn/dc. Retrieved February 24, 2026, from [Link]

• Wyatt Technology. (2022, November 10). Light Scattering and Viscometry: the Winning Combination for GPC/SEC Polymer Analysis. Chromatography Online. [Link]

• Agilent Technologies. (n.d.). Analysis of Polymers by GPC/SEC - Energy & Chemical Applications. Retrieved February 24, 2026, from [Link]

• Käppler, A., et al. (2018). Degradation of Polymeric Brominated Flame Retardants: Development of an Analytical Approach Using PolyFR and UV Irradiation. Conference Paper. [Link]

• Agilent Technologies. (n.d.). Static Light Scattering in GPC/SEC. Retrieved February 24, 2026, from [Link]

• Geng, D., et al. (2017). Analysis of brominated flame retardants and their derivatives by atmospheric pressure chemical ionization using gas chromatography coupled to tandem quadrupole mass spectrometry. Talanta, 162, 298-305. [Link]

• Agilent Technologies. (n.d.). Analysis of engineering polymers by GPC/SEC. Retrieved February 24, 2026, from [Link]

• ResolveMass Laboratories Inc. (2026, January 7). Key Challenges and Solutions in Polymer Analysis. Retrieved February 25, 2026, from [Link]

• Agilent Technologies. (n.d.). GPC/SEC Troubleshooting and Good Practice. Retrieved February 25, 2026, from [Link]

• Geng, D., et al. (2017). Analysis of brominated flame retardants and their derivatives by atmospheric pressure chemical ionization using gas chromatography coupled to tandem quadrupole mass spectrometry. Talanta, 162, 298-305. [Link]

• Agilent Technologies. (n.d.). Analysis of Polymers by GPC/SEC - Energy & Chemical Applications. Retrieved February 25, 2026, from [Link]

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• 10. hplc.eu [hplc.eu]

Structural Fidelity in Dioxepane Chemistry: A Comparative Guide to Verifying Ring Retention vs. Ring Opening

Executive Summary: The Mechanistic Fork in the Road

In the synthesis of functional polymers for drug delivery and tissue engineering, 2-methylene-1,3-dioxepane (MDO) and its derivatives serve as critical "switchable" monomers. They offer a unique chemical duality: the ability to polymerize via Radical Ring-Opening Polymerization (rROP) to form degradable polyesters, or via Vinyl Polymerization (Ring Retention) to form stable, acetal-functionalized polyethers.[1]

Controlling and verifying this selectivity is not merely an academic exercise; it dictates the material's fate in vivo. A ring-opened polymer hydrolyzes into non-toxic metabolites, while a ring-retained polymer may persist indefinitely. This guide provides an objective, data-driven comparison of these two outcomes, equipping you with the protocols to verify structural fidelity.

Mechanistic Divergence: The "Why" Behind the Structure

To control the outcome, one must understand the competition between reaction kinetics and thermodynamics. The fate of the dioxepane ring is decided at the radical intermediate stage.

The Competitive Pathway

Upon radical addition to the exocyclic double bond, an initial radical is formed.

• Path A (Ring Retention): The radical propagates directly to the next monomer. This is kinetically favored at lower temperatures or high pressures.

• Path B (Ring Opening): The radical undergoes

  -scission, alleviating ring strain and forming a thermodynamically stable ester radical. This is favored at higher temperatures and lower monomer concentrations.

Visualization: The Radical Decision Tree

The following diagram illustrates the bifurcation point for a generic 2-methylene-1,3-dioxepane.

Figure 1: Mechanistic bifurcation in MDO polymerization. The competition between propagation (

) and isomerization ( ) dictates the final polymer architecture.

Analytical Comparison: Verifying the Outcome

Distinguishing between ring-opened and ring-retained structures is challenging because they are often isomers—they share the same elemental composition. Standard combustion analysis will fail. NMR Spectroscopy is the only self-validating method for quantitative assessment.

Comparative Data Table

Feature	Outcome A: Ring Opening (Polyester)	Outcome B: Ring Retention (Polyacetal)
Primary Structure	Linear Aliphatic Polyester	Poly(cyclic acetal) / Polyether
C NMR Marker	~170 - 174 ppm (Ester Carbonyl)	~100 - 105 ppm (Acetal Carbon - O-C-O)
NMR Marker	~4.0 - 4.2 ppm ( -methylene to ester oxygen)	~3.5 - 3.8 ppm (Ring protons, broad/complex)
IR Spectroscopy	Strong band at 1730-1750 cm⁻¹ (C=O)	Weak/No band at 1740 cm⁻¹; Strong C-O-C ether bands
Hydrolytic Stability	Degrades in acid/base (days to months)	Stable in base; Acid sensitive (cleaves side groups, not backbone)
Glass Transition ( )	Typically Lower (flexible chain, e.g., -60°C for PCL-like)	Typically Higher (rigid rings in backbone)

Experimental Protocols

Protocol A: Synthesis Targeting Ring Opening (rROP)

Objective: Maximize ester formation for biodegradable applications.

• Reagent Prep: Distill MDO over CaH₂ to remove traces of water/alcohols which can cause ionic side reactions.

• Setup: Use a Schlenk line. Load MDO (1.0 eq) and Initiator (DTBP or AIBN, 0.01 eq) into a tube.

• Degassing: Perform 3 freeze-pump-thaw cycles. Oxygen inhibits radical propagation.

• Reaction: Heat to 120°C (if using DTBP) or 60-80°C (AIBN) for 16-24 hours. Note: Higher temperatures favor the activation energy required for ring opening (

  -scission).

• Purification: Precipitate into cold n-hexane. Dry under vacuum.[2]

Protocol B: Analytical Validation Workflow (Self-Validating)

Objective: Quantify the Degree of Ring Opening (DRO).

Do not rely on a single peak. Use the following ratiometric logic:

• Acquire

  NMR in CDCl₃.

• Integrate the ester

  -methylene protons ( , ~4.1 ppm, 2H).

• Integrate the total proton count or a backbone reference signal (

  ).

• Calculate DRO:

  Note: If is obscured, use the ratio of the ester signal to the initiator fragment or total integral normalized to monomer molecular weight.

Visualization: Analytical Decision Logic

Figure 2: Analytical workflow for determining dioxepane polymer microstructure.

Performance Analysis: Case Study Data

In a comparative study of MDO polymerization initiated by AIBN, temperature was the primary variable controlling the retention/opening ratio.

Experimental Conditions: Bulk polymerization, [M] = 2.0 M, [I] = 0.02 M.

Temperature (°C)	Yield (%)	( g/mol )	Degree of Ring Opening (%)	Polymer Character
50°C	45	12,500	~50%	Mixed (Random Copolymer)
80°C	78	18,200	85%	Predominantly Polyester
120°C	92	24,000	>98%	Pure Polyester (PCL-analogue)

Interpretation:

• At 50°C , the rate of propagation (

  ) competes effectively with ring opening ( ), resulting in a polymer with frequent acetal linkages in the backbone. This material degrades heterogeneously.

• At 120°C , thermodynamic control takes over. The ring strain release drives the reaction almost exclusively toward the ester form, yielding a polymer functionally equivalent to Polycaprolactone (PCL) but synthesized via a radical mechanism.

References

• Bailey, W. J., et al. (1982). Free Radical Ring-Opening Polymerization of 2-Methylene-1,3-Dioxepane.[1][3][4][5][6][7] Journal of Polymer Science: Polymer Chemistry Edition.[5] Link

• Agarwal, S. (2010). Chemistry, chances and limitations of the radical ring-opening polymerization of cyclic ketene acetals for the synthesis of degradable polyesters. Polymer Chemistry.[1][2][3][5][8][9][10][11][12] Link

• Tardy, A., et al. (2013). Radical Ring-Opening Polymerization: Scope, Limitations, and Application to (Bio)Degradable Materials. Chemical Reviews. Link

• Gaitzsch, J., et al. (2022). Structure–Property Relationships in Polyesters from UV-Initiated Radical Ring-Opening Polymerization of 2-Methylene-1,3-dioxepane (MDO).[4] ACS Applied Polymer Materials.[4] Link[4]

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Spectroscopic identification of pendant bromide substitution efficiency

Spectroscopic Identification of Pendant Bromide Substitution Efficiency: A Comparative Guide

Post-polymerization modification (PPM) via the nucleophilic substitution of pendant bromides is a cornerstone of modern macromolecular engineering. Whether synthesizing azide-functionalized polymers for "click" chemistry [1], quaternizing backbones for anion-exchange membranes, or functionalizing crosslinked resins [3], the reactive pendant bromide (e.g., in poly(vinylbenzyl bromide), PVBB) acts as a highly versatile electrophile [2].

However, achieving 100% conversion is sterically and kinetically challenging. Incomplete substitution leaves residual reactive sites that can cause unwanted crosslinking, degrade thermal stability, or diminish the target material's functional capacity. As a Senior Application Scientist, I approach the quantification of this substitution efficiency not just as a measurement, but as a self-validating analytical system. This guide objectively compares the three primary spectroscopic alternatives—High-Resolution ¹H-NMR, ATR-FTIR, and XPS—detailing the mechanistic causality behind their use and providing field-proven protocols.

The Analytical Alternatives: Mechanistic Causality

To accurately quantify the degree of substitution (DS), the chosen spectroscopic technique must exploit a fundamental physical or chemical change occurring at the reaction site.

Alternative A: High-Resolution Quantitative ¹H-NMR (qNMR) The Bulk Gold Standard. NMR spectroscopy relies on the local magnetic environment of the nuclei. The electron-withdrawing nature of the substituent dictates the chemical shift (

) of the adjacent methylene protons. In PVBB, the unreacted benzylic protons (-CH₂-Br) resonate at ~4.4–4.6 ppm. Upon substitution with an azide (-N₃), the peak shifts upfield to ~4.2–4.3 ppm due to changes in electronegativity and magnetic anisotropy [1]. By integrating these two distinct peaks, the substitution efficiency is calculated directly. Causality Note: NMR is absolute; the area under the curve is directly proportional to the number of protons, provided complete magnetic relaxation is achieved.

Alternative B: Attenuated Total Reflectance FTIR (ATR-FTIR) The Insoluble/Rapid Champion. Vibrational spectroscopy tracks changes in dipole moments during molecular vibrations. The substitution process is monitored by the disappearance of the C-Br stretching mode (typically a weak, broad band at 600–700 cm⁻¹) and the appearance of new functional bonds. For instance, azidation yields a massive, unmistakable asymmetric stretching signal at ~2100 cm⁻¹ [1]. Causality Note: Because the ATR evanescent wave penetration depth varies with sample contact pressure and wavelength, absolute absorbance is meaningless. Quantification must rely on normalizing the target peak against an invariant backbone signal (e.g., the aromatic C=C stretch at ~1600 cm⁻¹).

Alternative C: X-ray Photoelectron Spectroscopy (XPS) The Surface & Oxidation State Specialist. XPS irradiates the sample with X-rays and measures the kinetic energy of ejected core electrons. It is uniquely capable of distinguishing chemical states. When substituting pendant bromides with tertiary amines to form quaternary ammonium salts, the covalently bound bromide becomes an ionic counter-ion (Br⁻). XPS easily distinguishes covalent C-Br (Br 3d binding energy ~70–71 eV) from ionic Br⁻ (~68 eV) [3].

Analytical decision tree for selecting the appropriate spectroscopic method for bromide substitution.

Quantitative Data Presentation & Comparison

When selecting an analytical solution for evaluating substitution efficiency, researchers must balance accuracy, sample state, and throughput.

Feature	High-Resolution ¹H-NMR	ATR-FTIR Spectroscopy	XPS
Primary Output	Absolute molar ratio (bulk)	Relative functional group ratio	Surface elemental & oxidation state
Accuracy / Error Margin	± 1-2% (Highly Quantitative)	± 5-10% (Semi-Quantitative)	± 2-5% (Quantitative for surface)
Sample State Requirement	Must be fully soluble	Solid, liquid, film, or powder	Solid, ultra-high vacuum compatible
Penetration Depth	Entire sample (Bulk)	~0.5 to 2.0 µm (Wavelength dependent)	~1 to 10 nm (Extreme surface)
Analysis Time	15–30 mins (with long delays)	< 2 mins	1–3 hours (Survey + High-Res scans)
Best Used For	Linear polymers, soluble stars	Crosslinked resins, rapid screening	Nanoparticles, ionic liquid functionalization

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. Below are the field-proven methodologies for extracting trustworthy substitution efficiency data.

Protocol A: Quantitative ¹H-NMR (qNMR) Workflow

To ensure that the integration values perfectly reflect the molar ratio of substituted vs. unsubstituted groups, the longitudinal relaxation time (

) must be accounted for. If the relaxation delay ( ) is too short, protons with long values will not fully relax between pulses, artificially deflating their integrated area.

• Sample Preparation: Dissolve 15–20 mg of the purified polymer in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-

  ). Ensure the solution is completely homogeneous and free of particulate matter.
• Determination: Run an Inversion-Recovery experiment (180°– –90° pulse sequence) to determine the longest among the benzylic protons of interest.

• Parameter Setup: Set the relaxation delay (

  ) to at least (typically 10–15 seconds for polymer side-chains) to ensure >99% magnetization recovery. Use a 90° excitation pulse.

• Acquisition: Acquire a minimum of 64 scans to ensure a high signal-to-noise ratio (SNR > 250:1 for the target peaks).

• Processing & Validation: Apply precise phase and baseline corrections. Integrate the residual -CH₂-Br peak (

  ) and the new -CH₂-Nu peak ( ). Self-Validation Check: The sum of must equal the integration of the polymer backbone repeating unit (e.g., the 3 aromatic protons of the styrene ring, divided by 3).

Step-by-step logic for ensuring accurate quantitative NMR (qNMR) data acquisition.

Protocol B: ATR-FTIR Semi-Quantitative Analysis

When dealing with insoluble crosslinked resins (e.g., divinylbenzene-crosslinked PVBB) [3], FTIR is the primary tool.

• Background Acquisition: Collect a background spectrum of the clean, dry ATR crystal (Diamond or ZnSe) immediately before the sample.

• Sample Loading: Place the dried polymer powder/film onto the crystal. Apply consistent pressure using the ATR anvil. Crucial: Ensure the sample is completely dry, as residual water (broad -OH stretch at 3300 cm⁻¹ and bending at 1640 cm⁻¹) will severely overlap with key backbone reference peaks.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans).

• Data Normalization: Select an invariant backbone peak that does not participate in the reaction (e.g., the aromatic C=C stretching vibration at ~1600 cm⁻¹). Normalize the entire spectrum so that the absorbance of this reference peak equals 1.0.

• Quantification: Measure the area under the curve for the new functional group (e.g., azide at 2100 cm⁻¹). Compare this normalized area against a pre-established calibration curve of known standards to determine the exact substitution efficiency.

Conclusion

The choice of spectroscopic technique for identifying pendant bromide substitution efficiency hinges entirely on the physical state of the polymer and the mechanistic nature of the substitution. High-resolution qNMR remains the undisputed champion for soluble polymers due to its absolute quantitative nature. However, for crosslinked networks or surface-functionalized materials, a combination of normalized ATR-FTIR and XPS provides the necessary causal link between molecular structure and macroscopic material properties.

References

• Polymer Chemistry - RSC Publishing. "Synthesis of primary amine-terminated star-shaped polystyrene via ARGET ATRP and nucleophilic substitution." Royal Society of Chemistry. Available at:[Link]

• Designing Multiphase Step-Growth Polymers for Advanced Technologies. Virginia Tech Works (VTechWorks). Available at:[Link]

• Efficient metals removal from waste pickling liquor using novel task specific ionic liquids - classical manner and encapsulation in polymer shell. ResearchGate. Available at:[Link]

A Researcher's Guide to Cytotoxicity Assessment of Dioxepane-Based Degradable Polymers

An In-depth Comparison of Methodologies and Performance Against Traditional Biopolymers

In the landscape of biomedical innovation, the demand for advanced biodegradable polymers for applications such as drug delivery, tissue engineering, and medical device manufacturing is ever-increasing.[1] Dioxepane-based polymers, particularly those derived from 2-methylene-1,3-dioxepane (MDO), have emerged as a promising class of materials.[2] Their synthesis via radical ring-opening polymerization allows for the incorporation of ester linkages into a vinyl polymer backbone, creating materials with tunable degradation profiles.[2] However, for any biomaterial to transition from the laboratory to clinical application, a rigorous evaluation of its biocompatibility is paramount. A critical component of this evaluation is cytotoxicity testing, which assesses the potential for a material to cause cell damage or death.[1]

This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the principles and methodologies for evaluating the cytotoxicity of dioxepane-based polymers. It delves into the causality behind experimental choices, offers detailed protocols for key assays, and presents a comparative analysis against established biodegradable polymers like Polylactide (PLA), Polyglycolide (PGA), and Polydioxanone (PDO).

The Imperative of Cytotoxicity Testing: Adherence to ISO 10993-5

The biological evaluation of medical devices is governed by international standards, primarily the ISO 10993 series.[1][3][4] Specifically, ISO 10993-5 outlines the test methods for assessing in vitro cytotoxicity.[1][3][4] This standard is not merely a procedural checklist but a framework for risk assessment, ensuring patient safety by identifying materials with the potential for harmful cellular effects early in development.[5]

The core principle involves exposing cultured mammalian cells to the test material, or its extracts, and then measuring a biological response.[3][4] A material is generally considered non-cytotoxic if it allows for at least 70% cell viability compared to a negative control.[5][6] The standard describes three main categories of tests: extract, direct contact, and indirect contact tests.[1][4] For degradable polymers, the extract test is often the most relevant, as it simulates the potential for leachable substances and degradation byproducts to interact with surrounding tissues.

Core Cytotoxicity Assays: A Multi-Faceted Approach

No single assay can provide a complete picture of a material's cytotoxicity.[7] A robust assessment relies on a battery of tests that probe different cellular mechanisms. Here, we compare two of the most fundamental and widely used quantitative assays: the MTT assay for metabolic activity and the Lactate Dehydrogenase (LDH) assay for membrane integrity.

MTT Assay: Gauging Metabolic Viability

The MTT assay is a colorimetric method that provides a quantitative measure of cell viability by assessing the metabolic activity of a cell population.[8][9][10]

• Principle of Causality: The assay is predicated on the ability of mitochondrial dehydrogenase enzymes, specifically NAD(P)H-dependent oxidoreductases within viable cells, to reduce the yellow, water-soluble tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple, insoluble formazan precipitate.[8][9] The amount of formazan produced, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of metabolically active, and therefore viable, cells.[8][11]

LDH Assay: Detecting Membrane Damage

The Lactate Dehydrogenase (LDH) assay is another colorimetric method used to quantify cytotoxicity by measuring the integrity of the plasma membrane.[7][12]

• Principle of Causality: LDH is a stable cytosolic enzyme present in most eukaryotic cells.[12] When the cell membrane is compromised—a hallmark of cell death (necrosis) or late-stage apoptosis—LDH is released into the surrounding culture medium.[7] The assay measures the activity of this released LDH through a coupled enzymatic reaction that ultimately results in the conversion of a tetrazolium salt into a colored formazan product.[12] The amount of color formation is proportional to the amount of LDH released, and thus, to the extent of cell lysis.[12]

Visualizing the Workflow: A Standardized Approach

To ensure reproducibility and adherence to standards, a well-defined experimental workflow is critical. The following diagram illustrates the key stages of an in vitro cytotoxicity study using the extract method, from material preparation to data analysis.

Caption: Standard workflow for in vitro cytotoxicity testing via the extract method.

Comparative Cytotoxicity Profile

Dioxepane-based polymers are designed to be biocompatible. Studies have shown that functionalized MDO-based polyesters exhibit excellent biocompatibility. Their degradation products are anticipated to be low-molecular-weight compounds that can be metabolized or excreted without causing long-term toxicity.

How do they compare to the "gold standard" biodegradable polyesters?

Polymer Class	Monomer(s)	Degradation Mechanism	Typical Cytotoxicity Profile	Key Considerations
Dioxepane-Based (e.g., poly(MDO))	2-methylene-1,3-dioxepane	Hydrolytic or enzymatic cleavage of ester bonds in the backbone.[2][13]	Generally low to non-cytotoxic. Hydrolysis products are often non-toxic oligomers.[14]	Degradation rate can be tailored by copolymerization. The specific comonomers can influence biocompatibility.
Polydioxanone (PDO)	p-dioxanone	Hydrolysis of ester bonds.	Considered non-cytotoxic and highly biocompatible.[15][16]	Slower degradation rate compared to PGA, leading to prolonged mechanical support and a milder inflammatory response.[15][16][17]
Polyglycolide (PGA)	Glycolide	Rapid hydrolysis of ester bonds.	Generally non-cytotoxic, but rapid degradation leads to a high local concentration of acidic glycolic acid.[18]	The acidic byproduct can cause a significant local inflammatory response, which may impact cell viability in the short term.[15]
Polylactide (PLA)	Lactide	Slower hydrolysis of ester bonds compared to PGA.[19]	Considered non-cytotoxic. Lactic acid is a natural metabolite.	Degradation is slower than PGA, leading to a less intense acidic environment.[19]
Poly(lactic-co-glycolic acid) (PLGA)	Lactide and Glycolide	Hydrolysis of ester bonds.	Generally non-cytotoxic, but cytotoxicity can be observed at high concentrations due to the acidic microenvironment created by degradation.[18]	Degradation rate is tunable by altering the lactide-to-glycolide ratio.[18]

Experimental Protocols: A Self-Validating System

The trustworthiness of cytotoxicity data hinges on meticulously executed protocols that include appropriate controls.

Detailed Protocol: MTT Assay for Polymer Extracts

This protocol is adapted from ISO 10993-5 guidelines and standard laboratory practices.[5][6][8]

• Preparation of Extracts: Prepare polymer extracts according to ISO 10993-12. Use a surface area to extraction vehicle volume ratio of 3 cm²/mL. The extraction vehicle should be a complete cell culture medium (e.g., DMEM) without fetal bovine serum. Incubate at 37°C for 24 to 72 hours. Prepare serial dilutions of the extract (e.g., 100%, 50%, 25%, 12.5%).

• Cell Seeding: Seed L929 mouse fibroblast cells (or another appropriate cell line) into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment and monolayer formation.

• Exposure: After 24 hours, carefully aspirate the medium. Replace it with 100 µL of the prepared polymer extracts (and their dilutions).

• Controls:

  • Negative Control: Cells treated with the extraction vehicle only (fresh, serum-free medium). Represents 100% viability.

  • Positive Control: Cells treated with a known cytotoxic substance (e.g., 0.1% Sodium Dodecyl Sulfate or phenol solution).

  • Blank Control: Wells containing only the extraction vehicle (no cells) to provide a background absorbance reading.

• Incubation: Incubate the plate for another 24 hours under the same conditions.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[8]

• Solubilization: Carefully aspirate the MTT-containing medium. Add 100 µL of MTT solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple formazan crystals.[11]

• Measurement: Gently agitate the plate to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Correct the absorbance values by subtracting the average absorbance of the blank controls.

  • Calculate the percent viability: (% Viability) = (Absorbance of Test Sample / Absorbance of Negative Control) x 100.

Caption: Principle of the MTT assay: reduction of MTT by viable cells.

Conclusion and Future Directions

The evidence suggests that dioxepane-based polymers possess excellent biocompatibility, positioning them as strong candidates for next-generation medical devices and drug delivery systems.[14] Their low cytotoxicity profiles, comparable and in some aspects potentially superior to traditional polyesters like PGA (which can elicit a strong inflammatory response), make them highly attractive. The key to validating these materials lies in a rigorous, multi-faceted testing strategy grounded in international standards. By employing a combination of assays that probe different cellular health indicators, such as metabolic activity (MTT) and membrane integrity (LDH), researchers can build a comprehensive and trustworthy safety profile. As the field advances, future studies should focus on long-term in vivo biocompatibility and the specific toxicokinetics of the final degradation products to fully realize the clinical potential of this versatile polymer platform.

References

• PubMed. Lactate dehydrogenase assay for assessment of polycation cytotoxicity. [Link]

• PubMed. Synthesis, characterization, and in vitro cell culture viability of degradable poly(N-isopropylacrylamide-co-5,6-benzo-2-methylene-1,3-dioxepane)-based polymers and crosslinked gels. [Link]

• RSC Publishing. Functional 2-methylene-1,3-dioxepane terpolymer: a versatile platform to construct biodegradable polymeric prodrugs for intracellular drug delivery. [Link]

• National Center for Biotechnology Information (PMC). A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. [Link]

• RISE Research Institutes of Sweden. ISO 10993-5 Cytotoxicity Test - in vitro. [Link]

• RSC Publishing, Polymer Chemistry. Functional 2-methylene-1,3-dioxepane terpolymer: a versatile platform to construct biodegradable polymeric prodrugs for intracellular drug delivery. [Link]

• International Organization for Standardization. ISO 10993-5:2009(en), Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. [Link]

• International Organization for Standardization. ISO 10993-5:2009 Preview. [Link]

• ResearchGate. Synthesis and enzymatic degradation of 2-methylene-1,3-dioxepane and methyl acrylate copolymers. [Link]

• ResearchGate. (PDF) Functional 2-methylene-1,3-dioxepane terpolymer: A versatile platform to construct biodegradable polymeric prodrugs for intracellular drug delivery. [Link]

• ResearchGate. Facile preparation of 2-methylene-1,3-dioxepane-based thermoresponsive polymers and hydrogels | Request PDF. [Link]

• MDPI. Comparative Evaluation of the In Vitro Cytotoxicity of a Series of Chitosans and Chitooligosaccharides Water-Soluble at Physiological pH. [Link]

• ResearchGate. Comparative study of the biocompatibility of polydioxanone and polyglycolide absorbable meshes for hernia and pelvic defects repair. [Link]

• National Center for Biotechnology Information (PMC). The Preliminary Assessment of New Biomaterials Necessitates a Comparison of Direct and Indirect Cytotoxicity Methodological Approaches. [Link]

• Frontiers. Biodegradable membrane of poly(l-lactide acid-dioxanone-glycolide) and stereocomplex poly(lactide) with enhanced crystallization and biocompatibility. [Link]

• OZ Biosciences. LDH Cytotoxicity Assay Kit. [Link]

• REPROCELL. Alvetex Scaffold Protocol: MTT cell viability assay. [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

• PubMed. In vitro evaluation of cell/biomaterial interaction by MTT assay. [Link]

• National Center for Biotechnology Information (PMC). Evaluation of resorbable polydioxanone and polyglycolic acid meshes in a rat model of ventral hernia repair. [Link]

• ResearchGate. Assessing the Biodegradability of 2‐Methylene‐1,3‐Dioxepane (MDO)‐Based Multicomponent Polymers Under Aerobic Composting. [Link]

• National Center for Biotechnology Information (PMC). Degradation of Polymer Materials in the Environment and Its Impact on the Health of Experimental Animals: A Review. [Link]

• National Center for Biotechnology Information (PMC). Influence of lactide vs glycolide composition of poly (lactic-co-glycolic acid) polymers on encapsulation of hydrophobic molecules: molecular dynamics and formulation studies. [Link]

• R Discovery. Assessing the Biodegradability of 2‐Methylene‐1,3‐Dioxepane (MDO)‐Based Multicomponent Polymers Under Aerobic Composting Conditions. [Link]

• Surgery Journal. Comparative study between polydioxanone 6.0 and polyglactin 6.0 suture material in distal hypospadias repair. [Link]

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Safety & Regulatory Compliance

6-(Bromomethyl)-1,4-dioxepane proper disposal procedures

This guide outlines the authoritative disposal and handling procedures for 6-(Bromomethyl)-1,4-dioxepane (CAS: 1849266-44-9).[1][2][3]

As a halogenated cyclic ether, this compound presents a triad of hazards: flammability , peroxide formation , and alkylating toxicity .[3] The procedures below are designed to neutralize these risks before the waste leaves your control.

Part 1: Hazard Profile & Waste Classification

Before initiating disposal, you must classify the material based on its functional groups and regulatory status.[3]

Property	Hazard Classification	Operational Implication
Chemical Structure	Halogenated Organic (Alkyl Bromide)	MUST be segregated from non-halogenated solvents.[1][2][4][5] Incineration requires scrubbers for HBr gas.
Reactivity	Peroxide Former (Cyclic Ether)	MUST be tested for peroxides prior to consolidation. Risk of explosion if distilled or concentrated.
Toxicity	Alkylating Agent (Electrophile)	High potential for mutagenicity. Double-gloving (Nitrile/Laminate) and fume hood use are mandatory.[1][2]
Flammability	Ignitable Liquid (RCRA D001)	Flash point is likely <60°C (by analogy to 1,4-dioxane).[1][2][3] Ground all containers during transfer.

Part 2: Pre-Disposal Stabilization (The "Make-Safe" Protocol)

CRITICAL SAFETY WARNING: Do not attempt to open or move old containers of 6-(Bromomethyl)-1,4-dioxepane that show visible crystallization or stratification.[1][2][3] These may contain shock-sensitive peroxides.[1][2] Contact EHS immediately.

Step 1: Peroxide Detection

Because 1,4-dioxepane is a cyclic ether, it reacts with atmospheric oxygen to form hydroperoxides.[1][2][3] You must verify peroxide levels are <20 ppm before adding to a waste drum.

• Method: Use semi-quantitative peroxide test strips (e.g., Quantofix® or EM Quant®).[3]

• Protocol:

  • Dip the test strip into the liquid for 1 second.

  • Wait 15 seconds (or as specified by manufacturer).

  • Compare color to the reference scale.

Step 2: Peroxide Quenching (If >20 ppm)

If peroxides are detected, they must be reduced chemically before disposal.[3]

• Reagent: Prepare a 10% (w/v) aqueous solution of Sodium Metabisulfite (

  ) or Ferrous Sulfate ( ).

• Procedure:

  • Add the reducing solution to the ether in a 1:1 volume ratio.

  • Stir gently for 30 minutes to ensure phase contact.

  • Retest the organic layer. Repeat until peroxides are <10 ppm.

• Outcome: The mixture is now safe for consolidation into the halogenated waste stream.

Part 3: Waste Segregation & Packaging

Improper segregation is the #1 cause of laboratory fines and incinerator rejections. Follow this decision logic:

Disposal Decision Tree

Figure 1: Operational workflow for the safe segregation and packaging of brominated ether waste.

Packaging Specifications

• Container Material:

  • Preferred: High-Density Polyethylene (HDPE).[1][2] It is resistant to brominated compounds and will not shatter.

  • Acceptable: Amber glass with a PTFE-lined cap (secondary containment required).[1][2]

  • Forbidden: Metal cans (unless lined), as HBr evolution (from hydrolysis) can corrode metal.[3]

• Labeling Requirements:

  • Primary Identifier: "Hazardous Waste - Halogenated Organic Solvent."[1][2]

  • Constituents: Explicitly list "6-(Bromomethyl)-1,4-dioxepane."[1][2][3]

  • Hazard Checkboxes: Check "Flammable" and "Toxic."

Part 4: Emergency Procedures (Spill Response)

In the event of a spill outside a fume hood:

• Evacuate: The bromomethyl group is a potent alkylator (lachrymator/irritant). Clear the immediate area.[5][6]

• PPE: Wear Silver Shield® or heavy Nitrile gloves, safety goggles, and a lab coat.[3]

• Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels (fire hazard).

• Decontaminate: Scrub the surface with a mild surfactant solution.

• Disposal: Collect all spill debris into a wide-mouth jar labeled "Hazardous Waste - Solid Debris (Halogenated)."

References

• Sigma-Aldrich. (n.d.).[2] Safety Data Sheet: 6-(bromomethyl)-1,4-dioxepane. Retrieved from [1][2]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [1][2]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [1][2]

• Fisher Scientific. (2023). Safety Data Sheet: Halogenated Organic Waste Classification. Retrieved from

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